RO495

Core Science & Biosynthesis

An In-depth Technical Guide to the Core Mechanism of Action of Compound X, a Bruton's Tyrosine Kinase (BTK) Inhibitor, in Autoimmune Disease Models

Disclaimer: As there is no publicly available information on a compound designated "RO495," this technical guide outlines the mechanism of action for a hypothetical, representative Bruton's Tyrosine Kinase (BTK) inhibitor, hereafter referred to as "Compound X." The data and protocols presented are synthesized from established preclinical research on various BTK inhibitors in autoimmune disease models to provide a scientifically grounded and illustrative example.

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Rationale for Targeting BTK in Autoimmunity

Bruton's tyrosine kinase (BTK) is a non-receptor tyrosine kinase belonging to the Tec kinase family, which is a critical signaling element in various hematopoietic cells, most notably B lymphocytes and myeloid cells such as macrophages and mast cells.[1][2] BTK is not expressed in T cells or terminally differentiated plasma cells.[3] It functions as a key mediator downstream of several crucial receptors, including the B-cell receptor (BCR), Fc receptors (FcR), and Toll-like receptors (TLR).[2][4] Through its role in these signaling pathways, BTK governs multiple cellular functions integral to the pathogenesis of autoimmune diseases, such as B-cell proliferation and differentiation, autoantibody production, and the release of pro-inflammatory cytokines by myeloid cells.[1][4] Consequently, inhibiting BTK presents a compelling therapeutic strategy to disrupt these pathological processes. Compound X is a potent and selective, orally bioavailable, irreversible inhibitor of BTK that forms a covalent bond with the Cysteine 481 residue in the active site of the enzyme.[5]

Core Mechanism of Action: Inhibition of BTK-Mediated Signaling

The primary mechanism of action of Compound X is the irreversible inhibition of BTK's kinase activity. This blockade disrupts the downstream signaling cascades that are essential for the function of B cells and myeloid cells in autoimmune responses.

Impact on B-Cell Receptor (BCR) Signaling

Upon engagement of the BCR by an antigen, a signaling cascade is initiated, leading to B-cell activation, proliferation, and differentiation. BTK is a central node in this pathway. Its inhibition by Compound X effectively halts the propagation of the signal, leading to a significant reduction in B-cell-mediated autoimmunity.[3][6]

Figure 1: Simplified BTK Signaling Pathway in B-Cells.

Impact on Myeloid Cell Signaling

Compound X also modulates the activity of myeloid cells, such as macrophages and microglia, by inhibiting BTK-dependent signaling downstream of Fc receptors and Toll-like receptors. This leads to a reduction in the production of key pro-inflammatory cytokines like TNF-α, IL-6, and IL-1β, which are major drivers of inflammation and tissue damage in autoimmune diseases.[7][8][9]

Preclinical Efficacy in a Rheumatoid Arthritis Model

The efficacy of Compound X was evaluated in the collagen-induced arthritis (CIA) model in DBA/1 mice, a well-established preclinical model that shares many pathological features with human rheumatoid arthritis (RA).[10][11]

Data Presentation

Prophylactic oral administration of Compound X resulted in a dose-dependent amelioration of disease severity, as measured by the mean arthritis score and paw swelling.

Treatment Group	Dose (mg/kg, QD)	Mean Arthritis Score (Day 42)	Paw Swelling (mm, Day 42)	Anti-Collagen II IgG (µg/mL)
Vehicle	-	10.2 ± 1.5	3.8 ± 0.4	150 ± 25
Compound X	1	7.5 ± 1.2	3.1 ± 0.3	110 ± 20
Compound X	3	4.1 ± 0.8	2.5 ± 0.2	65 ± 15**
Compound X	10	1.5 ± 0.5	2.0 ± 0.1	25 ± 10
Dexamethasone	1	2.0 ± 0.6	2.1 ± 0.2	40 ± 12
p<0.05, **p<0.01, ***p<0.001 vs. Vehicle. Data are presented as mean ± SEM.

Experimental Protocol: Collagen-Induced Arthritis (CIA) in Mice

• Animals: Male DBA/1 mice, 8-10 weeks old, are used as they are highly susceptible to CIA.[12]

• Immunization (Day 0): Mice are immunized intradermally at the base of the tail with 100 µg of bovine type II collagen emulsified in Complete Freund's Adjuvant (CFA).[13]

• Booster (Day 21): A booster injection of 100 µg of bovine type II collagen in Incomplete Freund's Adjuvant (IFA) is administered intradermally at a different site.[13]

• Treatment: Compound X or vehicle is administered orally, once daily, starting from Day 21 until the end of the study on Day 42.

• Disease Assessment: From Day 21 onwards, mice are scored daily for clinical signs of arthritis. Each paw is scored on a scale of 0-4 (0=normal, 1=mild swelling/erythema, 2=moderate swelling/erythema, 3=severe swelling/erythema involving the entire paw, 4=maximal inflammation with joint deformity/ankylosis). The maximum score per mouse is 16. Paw thickness is measured using a digital caliper.

• Terminal Readouts (Day 42): Blood is collected for analysis of anti-collagen type II antibodies by ELISA. Paws are collected for histopathological analysis to assess inflammation, pannus formation, and bone/cartilage erosion.

Figure 2: Experimental Workflow for the CIA Model Study.

Preclinical Efficacy in a Multiple Sclerosis Model

To assess the potential of Compound X in treating T-cell driven and B-cell contributing autoimmunity, its efficacy was tested in the experimental autoimmune encephalomyelitis (EAE) model in C57BL/6 mice, a standard model for multiple sclerosis (MS).[14][15]

Data Presentation

Therapeutic administration of Compound X, initiated after the onset of clinical signs, significantly reduced disease severity and delayed progression.

Treatment Group	Dose (mg/kg, QD)	Mean Peak Clinical Score	Mean Day of Onset	Spinal Cord Infiltrating CD45+ Cells (x10⁴)
Vehicle	-	3.5 ± 0.4	11.2 ± 0.8	15.6 ± 2.1
Compound X	3	2.8 ± 0.3	12.1 ± 0.9	10.5 ± 1.5
Compound X	10	1.9 ± 0.2	13.5 ± 1.1*	6.8 ± 1.1
Compound X	30	1.1 ± 0.2	15.2 ± 1.3**	3.2 ± 0.8
*p<0.05, **p<0.01, ***p<0.001 vs. Vehicle. Data are presented as mean ± SEM.

Experimental Protocol: MOG-Induced EAE in Mice

• Animals: Female C57BL/6 mice, 8-12 weeks old, are used.

• Immunization (Day 0): Mice are immunized subcutaneously with 200 µg of MOG₃₅₋₅₅ peptide emulsified in CFA containing Mycobacterium tuberculosis.[14][16]

• Pertussis Toxin Administration: Mice receive an intraperitoneal injection of 200 ng of Pertussis toxin on Day 0 and Day 2 to facilitate the entry of immune cells into the central nervous system.[14][15]

• Disease Monitoring: Mice are weighed and scored daily for clinical signs of EAE from Day 7. The scoring scale is as follows: 0=no signs, 1=limp tail, 2=hind limb weakness, 3=hind limb paralysis, 4=forelimb and hind limb paralysis, 5=moribund.

• Treatment: Therapeutic dosing with Compound X or vehicle begins upon the first appearance of clinical signs (typically Day 10-12) and continues daily.

• Terminal Readouts: At the study endpoint (approx. Day 28-35), spinal cords and brains are harvested for histopathological analysis (demyelination and immune cell infiltration) and for flow cytometric analysis of infiltrating immune cell populations.

In Vitro Cellular Mechanism of Action

The effects of Compound X on specific immune cell functions were characterized in vitro to further elucidate its mechanism of action.

Data Presentation

Compound X potently inhibits the activation and function of both B cells and myeloid cells, with high selectivity over T-cell activation.

Assay	Cell Type	Stimulus	Readout	Compound X IC₅₀ (nM)
B-Cell Proliferation	Human B-Cells	Anti-IgM	³H-Thymidine	5.2
B-Cell Activation	Human B-Cells	Anti-IgM	CD69 Upregulation	8.1
Cytokine Release	Human Monocytes	LPS	TNF-α Release	15.5
Cytokine Release	Human Monocytes	Immune Complex	IL-6 Release	12.3
T-Cell Proliferation	Human T-Cells	Anti-CD3/CD28	³H-Thymidine	> 10,000

Experimental Protocol: In Vitro B-Cell Activation Assay

• Cell Isolation: Human peripheral blood mononuclear cells (PBMCs) are isolated from healthy donor blood using Ficoll-Paque density gradient centrifugation. B cells are then purified by negative selection using magnetic beads.

• Cell Culture: Purified B cells are cultured at a density of 1 x 10⁶ cells/mL in RPMI-1640 medium supplemented with 10% FBS.

• Compound Treatment: Cells are pre-incubated with various concentrations of Compound X or DMSO (vehicle control) for 1 hour at 37°C.

• Stimulation: B cells are stimulated with F(ab')₂ anti-human IgM antibody (10 µg/mL) to cross-link the BCR.[17]

• Incubation: The cells are incubated for 24 hours at 37°C in a 5% CO₂ incubator.

• Readout: After incubation, cells are harvested and stained with fluorescently-labeled antibodies against CD19 (B-cell marker) and CD69 (early activation marker). The expression of CD69 on the CD19+ B-cell population is quantified by flow cytometry.

• Data Analysis: The percentage of CD69+ cells is determined for each concentration of Compound X. The IC₅₀ value is calculated using a four-parameter logistic curve fit.

Figure 3: Logical Relationship of Compound X's Mechanism of Action.

Conclusion

Compound X, a representative BTK inhibitor, demonstrates a potent and selective mechanism of action that is highly relevant to the treatment of autoimmune diseases. By inhibiting BTK-dependent signaling in both B cells and myeloid cells, it effectively suppresses key pathological drivers, including autoantibody production and pro-inflammatory cytokine release. This dual activity translates into robust efficacy in preclinical models of rheumatoid arthritis and multiple sclerosis. These findings underscore the significant therapeutic potential of targeting BTK for the management of a broad range of autoimmune and inflammatory disorders.

References

• 1. Bruton’s Kinase Inhibitors for the Treatment of Immunological Diseases: Current Status and Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The role of Bruton’s tyrosine kinase in autoimmunity and implications for therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synergistic Effects of BTK Inhibitor HM71224 and Methotrexate in a Collagen-induced Arthritis Rat Model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. The Bruton tyrosine kinase inhibitor PCI-32765 blocks B-cell activation and is efficacious in models of autoimmune disease and B-cell malignancy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Bruton Tyrosine Kinase Inhibition Decreases Inflammation and Differentially Impacts Phagocytosis and Cellular Metabolism in Mouse- and Human-derived Myeloid Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Bruton’s tyrosine kinase: an emerging targeted therapy in myeloid cells within the tumor microenvironment - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Collagen-Induced Arthritis Models | Springer Nature Experiments [experiments.springernature.com]
• 11. Bruton’s Tyrosine Kinase Inhibition for the Treatment of Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chondrex.com [chondrex.com]
• 13. resources.amsbio.com [resources.amsbio.com]
• 14. Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis [bio-protocol.org]
• 15. Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice [jove.com]
• 16. Active Induction of Experimental Autoimmune Encephalomyelitis (EAE) with MOG35–55 in the Mouse | Springer Nature Experiments [experiments.springernature.com]
• 17. B Cell Activation Functional Assay | Thermo Fisher Scientific - US [thermofisher.com]

No Publicly Available Data on the Therapeutic Potential of RO495

Following a comprehensive search of publicly available scientific and medical literature, no information was found regarding a therapeutic agent designated as "RO495." This suggests that "RO495" may be an internal compound code that has not yet been disclosed in publications or public trial registries, a misnomer, or a compound that is in a very early stage of development and has not yet been the subject of published studies.

Therefore, it is not possible to provide an in-depth technical guide, summarize quantitative data, detail experimental protocols, or create visualizations related to the therapeutic potential of RO495 at this time.

For researchers, scientists, and drug development professionals interested in a specific therapeutic agent, it is crucial to have access to preclinical and clinical data to evaluate its potential. This data typically includes:

• Mechanism of Action: How the compound interacts with its molecular target and the subsequent effects on cellular pathways.

• Preclinical Studies: In vitro and in vivo experiments to assess efficacy, safety, pharmacokinetics, and pharmacodynamics.

• Clinical Trial Data: Information from human studies on safety, tolerability, and efficacy for a specific indication.

Without such information for "RO495," any assessment of its therapeutic potential would be purely speculative. It is recommended to consult internal documentation or await public disclosure of data through scientific publications or presentations at medical conferences.

The Enigmatic Case of RO495: A Technical Guide to the Discovery and Development of TYK2 Inhibitors

While specific public records detailing the discovery and development of a compound designated RO495 remain elusive, its identification as a potent TYK2 inhibitor with a reported IC50 of 1.5 nM in cell-based assays places it within a pivotal and intensely competitive area of modern drug discovery. This guide provides an in-depth technical overview of the scientific journey involved in the discovery and development of selective Tyrosine Kinase 2 (TYK2) inhibitors, a class of molecules with significant therapeutic promise for a range of autoimmune and inflammatory diseases. The information presented here, while not specific to RO495 due to a lack of available data, is representative of the core scientific principles, experimental methodologies, and developmental pathways pursued for compounds within this class.

Introduction to TYK2: A Key Mediator in Inflammatory Signaling

Tyrosine Kinase 2 (TYK2) is a non-receptor tyrosine kinase and a member of the Janus kinase (JAK) family, which also includes JAK1, JAK2, and JAK3. These enzymes are critical components of the JAK-STAT signaling pathway, a primary mechanism for transducing signals from a multitude of cytokines and growth factors. TYK2 is specifically associated with the receptors for several key cytokines implicated in the pathogenesis of autoimmune diseases, including interleukin-12 (IL-12), IL-23, and type I interferons (IFN-α/β).

Dysregulation of the TYK2-mediated signaling cascade is a central driver of the chronic inflammation that characterizes numerous autoimmune disorders such as psoriasis, psoriatic arthritis, inflammatory bowel disease, and systemic lupus erythematosus. Consequently, the selective inhibition of TYK2 has emerged as a highly attractive therapeutic strategy to modulate these pathological immune responses.

The Discovery of a Selective TYK2 Inhibitor: A Multi-faceted Approach

The journey to discover a selective and potent TYK2 inhibitor like the reported RO495 involves a rigorous and iterative process encompassing target validation, hit identification, and lead optimization.

Target Validation

The initial step involves confirming that inhibiting TYK2 will have the desired therapeutic effect. This is achieved through a combination of:

• Genetic studies: Analysis of human genetic data, which has linked loss-of-function mutations in the TYK2 gene to protection against several autoimmune diseases.

• Preclinical models: Utilizing animal models of autoimmune diseases to demonstrate that the absence or inhibition of TYK2 activity ameliorates disease symptoms.

• Cell-based assays: Demonstrating that inhibition of TYK2 in relevant immune cells (e.g., T cells, NK cells) blocks the downstream signaling induced by key inflammatory cytokines.

Hit Identification and Lead Optimization

Once the target is validated, the search for small molecule inhibitors begins. This typically involves:

• High-Throughput Screening (HTS): Screening large libraries of chemical compounds to identify initial "hits" that demonstrate inhibitory activity against TYK2.

• Structure-Based Drug Design: Utilizing the X-ray crystal structure of the TYK2 kinase domain to design and synthesize compounds that can bind with high affinity and selectivity.

• Lead Optimization: A medicinal chemistry-driven process to iteratively modify the chemical structure of hit compounds to improve their potency, selectivity, and drug-like properties (e.g., solubility, metabolic stability, oral bioavailability).

A critical challenge in developing TYK2 inhibitors is achieving selectivity over other highly homologous JAK family members, particularly JAK1, JAK2, and JAK3. Non-selective JAK inhibition can lead to undesirable side effects.

Quantitative Characterization of TYK2 Inhibitors

The potency and selectivity of a TYK2 inhibitor are quantified through a series of in vitro assays. The following table summarizes key quantitative data that would be generated for a compound like RO495 during its development.

Parameter	Description	Representative Value
TYK2 IC50 (biochemical)	Concentration of the inhibitor required to reduce the enzymatic activity of isolated TYK2 by 50%.	0.5 - 5 nM
TYK2 IC50 (cell-based)	Concentration of the inhibitor required to inhibit TYK2-mediated signaling in a cellular context by 50%.	1.5 nM (Reported for RO495)
Selectivity vs. JAK1 (IC50)	Ratio of JAK1 IC50 to TYK2 IC50. A higher value indicates greater selectivity for TYK2.	>100-fold
Selectivity vs. JAK2 (IC50)	Ratio of JAK2 IC50 to TYK2 IC50.	>100-fold
Selectivity vs. JAK3 (IC50)	Ratio of JAK3 IC50 to TYK2 IC50.	>100-fold
STAT5 Phosphorylation IC50	Concentration to inhibit cytokine-induced STAT5 phosphorylation by 50% in a relevant cell line.	2 - 20 nM
IL-12 Stimulated IFN-γ IC50	Concentration to inhibit IL-12 induced IFN-γ production in NK-92 cells by 50%.	5 - 50 nM

Key Experimental Protocols

Detailed and reproducible experimental protocols are fundamental to the successful development of a drug candidate. Below are representative methodologies for key assays used to characterize TYK2 inhibitors.

In Vitro Kinase Inhibition Assay (Biochemical IC50)

Objective: To determine the direct inhibitory effect of a compound on the enzymatic activity of purified TYK2.

Methodology:

• Reagents: Recombinant human TYK2 enzyme, a suitable peptide substrate, ATP, and the test compound.

• Procedure:

  • The test compound is serially diluted and incubated with the TYK2 enzyme.

  • The kinase reaction is initiated by the addition of ATP and the peptide substrate.

  • The reaction is allowed to proceed for a defined period at a controlled temperature.

  • The amount of phosphorylated substrate is quantified, typically using a luminescence-based or fluorescence-based detection method.

• Data Analysis: The percentage of inhibition is calculated for each compound concentration, and the IC50 value is determined by fitting the data to a dose-response curve.

Cellular Phospho-STAT5 Assay (Cell-based IC50)

Objective: To measure the inhibition of cytokine-induced STAT5 phosphorylation in a cellular context.

Methodology:

• Cell Line: A human cell line that expresses the relevant cytokine receptors and signals through the TYK2-STAT5 pathway (e.g., SET-2 or NK-92 cells).

• Procedure:

  • Cells are pre-incubated with serial dilutions of the test compound.

  • The cells are then stimulated with a cytokine known to activate the TYK2-STAT5 pathway (e.g., IL-2 or GM-CSF).

  • After a short incubation period, the cells are lysed to release intracellular proteins.

  • The level of phosphorylated STAT5 (pSTAT5) is quantified using an immunoassay method such as ELISA or a bead-based assay (e.g., Meso Scale Discovery).

• Data Analysis: The IC50 value is calculated from the dose-response curve of pSTAT5 inhibition.

IL-12 Stimulated IFN-γ Production in NK-92 Cells

Objective: To assess the functional consequence of TYK2 inhibition on a downstream cellular response.

Methodology:

• Cell Line: Human NK-92 cells, which produce IFN-γ in response to IL-12 stimulation.

• Procedure:

  • NK-92 cells are treated with varying concentrations of the test compound.

  • The cells are then stimulated with recombinant human IL-12.

  • After an extended incubation period (e.g., 24-48 hours), the cell culture supernatant is collected.

  • The concentration of IFN-γ in the supernatant is measured using an ELISA kit.

• Data Analysis: The IC50 for the inhibition of IFN-γ production is determined from the resulting dose-response data.

Visualizing the TYK2 Signaling Pathway and Drug Discovery Workflow

Diagrams are essential for illustrating complex biological pathways and experimental processes.

Caption: The TYK2 signaling pathway and the point of inhibition.

Caption: A generalized workflow for TYK2 inhibitor drug discovery.

Preclinical and Clinical Development of TYK2 Inhibitors

Following successful in vitro characterization, a promising TYK2 inhibitor candidate would advance to preclinical development.

Preclinical Development

This phase involves:

• Pharmacokinetics (PK): Studying the absorption, distribution, metabolism, and excretion (ADME) of the compound in animal models to determine its bioavailability and dosing regimen.

• Pharmacodynamics (PD): Assessing the relationship between drug concentration and the pharmacological effect (e.g., inhibition of STAT phosphorylation in vivo).

• Efficacy Studies: Evaluating the therapeutic efficacy of the compound in relevant animal models of autoimmune diseases.

• Toxicology and Safety Pharmacology: Conducting comprehensive studies to identify any potential toxicities and to establish a safe dose for first-in-human studies.

Clinical Development

If the preclinical data are favorable, the compound enters clinical trials in humans, which are typically conducted in three phases:

• Phase I: The first studies in humans, primarily focused on assessing the safety, tolerability, and pharmacokinetics of the drug in healthy volunteers.

• Phase II: Studies in a small group of patients with the target disease to evaluate the drug's efficacy and to determine the optimal dose.

• Phase III: Large-scale, multicenter trials to confirm the drug's efficacy and safety in a larger patient population, often comparing it to existing treatments.

Conclusion

The development of selective TYK2 inhibitors represents a significant advancement in the treatment of autoimmune and inflammatory diseases. While the specific history of RO495 remains largely within the confidential records of its originating institution, its reported potency as a TYK2 inhibitor highlights the progress in this field. The journey from target identification to a potential therapeutic is a complex and data-driven process that relies on a deep understanding of the underlying biology, sophisticated experimental techniques, and a commitment to rigorous scientific evaluation. The continued exploration of TYK2 inhibitors holds great promise for providing safer and more effective treatment options for patients suffering from a wide range of debilitating immune-mediated conditions.

RO495: A Deep Dive into its Janus Kinase Selectivity Profile

For Researchers, Scientists, and Drug Development Professionals

Introduction

RO495 is a potent inhibitor of Tyrosine Kinase 2 (TYK2), a member of the Janus kinase (JAK) family. The JAK family, which also includes JAK1, JAK2, and JAK3, plays a critical role in cytokine signaling pathways that are integral to immune responses and hematopoiesis. Dysregulation of these pathways is implicated in a variety of autoimmune and inflammatory diseases, as well as malignancies. Consequently, JAK inhibitors have emerged as a significant class of therapeutic agents. The selectivity of these inhibitors across the JAK family is a key determinant of their efficacy and safety profiles. This technical guide provides a comprehensive overview of the selectivity profile of RO495 against other Janus kinases, presenting available quantitative data, detailing relevant experimental methodologies, and illustrating the associated signaling pathways.

Data Presentation: RO495 Selectivity Profile

For the purpose of this guide, and to provide a framework for understanding the expected selectivity, a hypothetical dataset is presented below. It is crucial to note that these values are illustrative and should be confirmed with specific experimental data for RO495.

Kinase	IC50 (nM) - Hypothetical	Fold Selectivity vs. TYK2 (Hypothetical)
TYK2	1	1
JAK1	>1000	>1000
JAK2	>1000	>1000
JAK3	>1000	>1000

This hypothetical data illustrates the profile of a highly selective TYK2 inhibitor, where the potency against TYK2 is significantly greater than against the other JAK family members. The development of such selective inhibitors is a key goal in the field to minimize off-target effects. For instance, inhibition of JAK2 can be associated with hematological side effects, while inhibition of JAK1 and JAK3 can lead to broader immunosuppression.[2]

Experimental Protocols

The determination of a kinase inhibitor's selectivity profile involves a variety of in vitro and cell-based assays. Below are detailed methodologies for key experiments typically employed in the characterization of JAK inhibitors.

Biochemical Kinase Assays

Biochemical assays directly measure the ability of a compound to inhibit the enzymatic activity of a purified kinase.

Objective: To determine the IC50 value of RO495 for each of the four JAK family members (JAK1, JAK2, JAK3, and TYK2).

Methodology: Homogeneous Time-Resolved Fluorescence (HTRF) Kinase Assay

This is a common non-radioactive method for measuring kinase activity.

• Materials:

  • Recombinant human JAK1, JAK2, JAK3, and TYK2 enzymes.

  • Biotinylated peptide substrate specific for each JAK kinase.

  • Adenosine triphosphate (ATP).

  • Assay buffer (e.g., Tris-HCl, MgCl2, DTT, BSA).

  • Europium cryptate-labeled anti-phosphotyrosine antibody.

  • Streptavidin-XL665.

  • RO495 compound at various concentrations.

  • 384-well microplates.

  • HTRF-compatible plate reader.

• Procedure:

  • Compound Preparation: Prepare a serial dilution of RO495 in DMSO, followed by a further dilution in assay buffer.

  • Kinase Reaction:

    • Add the diluted RO495 or vehicle (DMSO) to the wells of the microplate.

    • Add the specific JAK enzyme and the biotinylated peptide substrate to the wells.

    • Initiate the kinase reaction by adding ATP. The final ATP concentration should be at or near the Km value for each respective kinase to ensure accurate determination of ATP-competitive inhibition.

    • Incubate the reaction mixture at a controlled temperature (e.g., 30°C) for a defined period (e.g., 60 minutes).

  • Detection:

    • Stop the kinase reaction by adding a detection mixture containing EDTA, Europium cryptate-labeled anti-phosphotyrosine antibody, and Streptavidin-XL665.

    • Incubate the plate at room temperature to allow for antibody binding to the phosphorylated substrate.

  • Data Acquisition: Read the plate on an HTRF-compatible plate reader, measuring the emission at 665 nm and 620 nm.

  • Data Analysis: The ratio of the two emission signals is calculated and used to determine the extent of kinase inhibition. IC50 values are calculated by fitting the data to a four-parameter logistic equation using appropriate software.

Caption: Workflow for a typical biochemical kinase assay.

Cellular Assays for JAK Inhibition

Cell-based assays are crucial for confirming the activity of an inhibitor in a more physiologically relevant context, where factors like cell permeability and off-target effects can be assessed.

Objective: To determine the cellular potency of RO495 in inhibiting specific JAK-STAT signaling pathways.

Methodology: Phospho-Flow Cytometry Assay

This method measures the phosphorylation of STAT proteins downstream of JAK activation in whole blood or isolated peripheral blood mononuclear cells (PBMCs).

• Materials:

  • Fresh human whole blood or isolated PBMCs.

  • Cytokines to stimulate specific JAK pathways (e.g., IL-6 for JAK1/JAK2, GM-CSF for JAK2, IL-4 for JAK1/JAK3, IL-12 for JAK2/TYK2).

  • RO495 at various concentrations.

  • Fixation and permeabilization buffers.

  • Fluorochrome-conjugated antibodies against phosphorylated STAT proteins (e.g., anti-pSTAT3, anti-pSTAT5).

  • Flow cytometer.

• Procedure:

  • Compound Incubation: Pre-incubate whole blood or PBMCs with serially diluted RO495 or vehicle for a specified time (e.g., 1-2 hours) at 37°C.

  • Cytokine Stimulation: Add the specific cytokine to stimulate the desired JAK-STAT pathway and incubate for a short period (e.g., 15-30 minutes) at 37°C.

  • Fixation and Permeabilization: Fix the cells with a fixation buffer to preserve the phosphorylation state of proteins. Subsequently, permeabilize the cell membranes to allow for intracellular antibody staining.

  • Staining: Stain the cells with a fluorochrome-conjugated antibody specific for the phosphorylated form of the relevant STAT protein.

  • Data Acquisition: Acquire data on a flow cytometer, measuring the fluorescence intensity of the anti-pSTAT antibody in the cell population of interest.

  • Data Analysis: Determine the median fluorescence intensity (MFI) for each condition. Calculate the percent inhibition of STAT phosphorylation relative to the vehicle-treated, cytokine-stimulated control. Determine the IC50 values by plotting the percent inhibition against the log of the inhibitor concentration.

Caption: Workflow for a cellular phospho-flow cytometry assay.

Signaling Pathways

The JAK-STAT signaling pathway is a principal mechanism for a multitude of cytokines and growth factors to transmit signals from the cell membrane to the nucleus, leading to the transcription of target genes. The specificity of the downstream effects is determined by the combination of JAKs and STATs activated by a particular cytokine receptor.

Caption: The canonical JAK-STAT signaling pathway and the point of inhibition by RO495.

Conclusion

RO495 is characterized as a potent inhibitor of TYK2. While comprehensive and comparative quantitative data for its selectivity against all JAK family members is not widely published, the established methodologies for biochemical and cellular kinase assays provide a clear framework for such an evaluation. The high selectivity of an inhibitor like RO495 for a specific Janus kinase is a desirable attribute in modern drug development, offering the potential for targeted therapeutic effects with an improved safety profile. Further publication of detailed selectivity data and the associated experimental conditions will be invaluable to the scientific community for the continued development and understanding of next-generation JAK inhibitors.

References

• 1. selleckchem.com [selleckchem.com]
• 2. JAK inhibition as a therapeutic strategy for immune and inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]

In Vivo Efficacy of TYK2 Inhibitors: A Technical Guide

Disclaimer: As of late 2025, publicly available scientific literature and clinical trial databases do not contain specific in vivo efficacy data for a compound designated "RO495" as a TYK2 inhibitor. The information presented herein is a technical guide based on established methodologies and representative data from the development of other selective TYK2 inhibitors. This guide is intended for researchers, scientists, and drug development professionals to illustrate the common approaches for evaluating the in vivo efficacy of this class of compounds.

Introduction to TYK2 Inhibition

Tyrosine kinase 2 (TYK2) is a member of the Janus kinase (JAK) family of non-receptor tyrosine kinases. It plays a crucial role in the signaling pathways of key cytokines involved in inflammation and autoimmunity, including interleukin-12 (IL-12), IL-23, and type I interferons (IFNs). Dysregulation of these pathways is implicated in the pathogenesis of various autoimmune diseases such as psoriasis, inflammatory bowel disease, and systemic lupus erythematosus, as well as in certain cancers. Selective inhibition of TYK2 is a promising therapeutic strategy to modulate these pathways with potentially greater safety compared to broader JAK inhibitors.

TYK2 Signaling Pathway

TYK2 is a key mediator of cytokine signaling. Upon cytokine binding to its receptor, TYK2 and another associated JAK are brought into close proximity, leading to their autophosphorylation and activation. The activated JAKs then phosphorylate the intracellular domain of the cytokine receptor, creating docking sites for Signal Transducer and Activator of Transcription (STAT) proteins. Recruited STATs are subsequently phosphorylated by the JAKs, leading to their dimerization, translocation to the nucleus, and regulation of target gene expression.

TYK2-mediated cytokine signaling pathway and point of inhibition.

In Vivo Efficacy Studies in Autoimmune Disease Models

TYK2 inhibitors are frequently evaluated in preclinical models of autoimmune diseases. The choice of model depends on the intended clinical indication.

Imiquimod-Induced Psoriasis Model in Mice

This is a widely used model to assess the efficacy of anti-psoriatic agents. Topical application of imiquimod (a TLR7/8 agonist) induces skin inflammation that mimics many of the histological and immunological features of human psoriasis, including acanthosis, parakeratosis, and infiltration of immune cells.

• Animal Model: BALB/c or C57BL/6 mice, 8-10 weeks old.

• Induction of Psoriasis: A daily topical dose of 62.5 mg of imiquimod cream (5%) is applied to the shaved back and right ear of each mouse for 5-7 consecutive days.

• Treatment: The TYK2 inhibitor (e.g., "RO495") is administered orally (p.o.) or intraperitoneally (i.p.) once or twice daily, starting from the first day of imiquimod application. A vehicle control group and a positive control group (e.g., a known effective agent like a corticosteroid or another JAK inhibitor) are included.

• Efficacy Assessment:

  • Psoriasis Area and Severity Index (PASI): Skin inflammation is scored daily based on erythema, scaling, and thickness.

  • Ear Thickness: Measured daily using a digital caliper.

  • Histology: At the end of the study, skin and ear tissues are collected for H&E staining to assess epidermal thickness and immune cell infiltration.

  • Gene Expression: RNA is extracted from skin samples to measure the expression of pro-inflammatory cytokines (e.g., IL-17, IL-22, IL-23) by qRT-PCR.

  • Flow Cytometry: Analysis of immune cell populations (e.g., Th17 cells) in the skin and draining lymph nodes.

The following table summarizes hypothetical data for "RO495" in an imiquimod-induced psoriasis model.

Treatment Group	Dose (mg/kg, p.o., BID)	Mean PASI Score (Day 7)	% Reduction in Ear Thickness (Day 7)	Epidermal Thickness (µm, Day 7)
Vehicle	-	8.5 ± 0.8	0%	120 ± 15
RO495	10	4.2 ± 0.5	35%	75 ± 10
RO495	30	2.1 ± 0.3	65%	40 ± 8
Positive Control	10	2.5 ± 0.4	60%	45 ± 7

Collagen-Induced Arthritis (CIA) Model in Mice

The CIA model is a widely used preclinical model for rheumatoid arthritis. Immunization with type II collagen induces an autoimmune response characterized by joint inflammation, cartilage destruction, and bone erosion.

• Animal Model: DBA/1 mice, 8-10 weeks old.

• Induction of Arthritis: Mice are immunized with an emulsion of bovine type II collagen and Complete Freund's Adjuvant (CFA) via intradermal injection at the base of the tail. A booster injection with type II collagen in Incomplete Freund's Adjuvant (IFA) is given 21 days later.

• Treatment: The TYK2 inhibitor is administered daily starting from the onset of clinical signs of arthritis (therapeutic regimen) or from the day of the booster immunization (prophylactic regimen).

• Efficacy Assessment:

  • Clinical Score: Arthritis severity is scored 3-4 times a week based on paw swelling and redness.

  • Paw Swelling: Measured using a plethysmometer.

  • Histopathology: At the end of the study, joints are collected for histological analysis of inflammation, cartilage damage, and bone resorption.

  • Biomarkers: Serum levels of anti-collagen antibodies and pro-inflammatory cytokines are measured by ELISA.

In Vivo Efficacy Studies in Oncology Models

The role of TYK2 in cancer is also being investigated, particularly in hematological malignancies and solid tumors where cytokine signaling contributes to tumor growth and immune evasion.

Xenograft Tumor Models

Human tumor cells are implanted into immunodeficient mice to evaluate the direct anti-tumor activity of a compound.

• Animal Model: Nude or SCID mice.

• Tumor Implantation: Human tumor cells (e.g., from a T-cell acute lymphoblastic leukemia cell line with activated TYK2/STAT signaling) are injected subcutaneously (s.c.) or intravenously (i.v.) into the mice.

• Treatment: Once tumors are established (e.g., reach a volume of 100-200 mm³ for s.c. models), mice are randomized into treatment groups. The TYK2 inhibitor is administered according to a predetermined schedule (e.g., daily, p.o.).

• Efficacy Assessment:

  • Tumor Volume: Measured 2-3 times a week with calipers. Calculated using the formula: (length x width²)/2.

  • Tumor Growth Inhibition (TGI): Calculated as the percentage difference in the mean tumor volume between the treated and vehicle control groups.

  • Survival: For systemic tumor models, the endpoint is often survival.

  • Pharmacodynamics: Tumor biopsies can be taken to assess the inhibition of TYK2 signaling (e.g., pSTAT levels) by Western blot or immunohistochemistry.

The following table shows hypothetical data for "RO495" in a subcutaneous xenograft model.

Treatment Group	Dose (mg/kg, p.o., QD)	Mean Tumor Volume (Day 21, mm³)	Tumor Growth Inhibition (TGI, %)
Vehicle	-	1500 ± 250	-
RO495	25	825 ± 150	45%
RO495	75	375 ± 90	75%
Standard-of-Care	-	450 ± 110	70%

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for an in vivo efficacy study in a xenograft model.

Typical experimental workflow for a xenograft model study.

Conclusion

The in vivo evaluation of TYK2 inhibitors like "RO495" requires a series of well-defined preclinical models that are relevant to the intended therapeutic indication. For autoimmune diseases, models such as imiquimod-induced psoriasis and collagen-induced arthritis are standard. For oncology, xenograft and syngeneic tumor models are employed to assess both direct anti-tumor effects and immunomodulatory activities. The protocols and data presented in this guide, while based on representative examples, provide a solid framework for designing and interpreting in vivo efficacy studies for this promising class of therapeutic agents. As with any drug development program, the specific design of these studies will be guided by the pharmacological profile of the individual compound.

Core Topic: The Structural Basis for RO495 Inhibition of TYK2

An In-Depth Technical Guide:

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the structural basis for the inhibition of Tyrosine Kinase 2 (TYK2) by the compound RO495. It consolidates available quantitative data, outlines relevant experimental methodologies, and visualizes key biological and experimental processes.

Introduction to TYK2 and Its Role in Signaling

Tyrosine Kinase 2 (TYK2) is a non-receptor tyrosine kinase and a member of the Janus kinase (JAK) family, which also includes JAK1, JAK2, and JAK3.[1] These enzymes are critical mediators of signal transduction for a wide array of cytokines and growth factors, playing a central role in immunity, inflammation, and hematopoiesis.[2] TYK2 is specifically associated with the signaling pathways of key cytokines such as Type I interferons (IFN-α/β), interleukin (IL)-6, IL-10, IL-12, and IL-23.[1][3][4]

The canonical JAK-STAT signaling cascade is initiated when a cytokine binds to its specific receptor on the cell surface.[2] This binding event induces receptor dimerization or oligomerization, bringing the associated JAKs, like TYK2, into close proximity.[2][5] This proximity facilitates their activation through a process of trans-phosphorylation. The activated JAKs then phosphorylate tyrosine residues on the intracellular domains of the cytokine receptors, creating docking sites for Signal Transducer and Activator of Transcription (STAT) proteins.[5] Once recruited, STATs are themselves phosphorylated by the JAKs, leading to their dimerization, translocation to the nucleus, and subsequent modulation of target gene expression.[1][2] Given its integral role in pro-inflammatory cytokine pathways, particularly the IL-12/Th1 and IL-23/Th17 axes, TYK2 has emerged as a significant therapeutic target for a range of autoimmune and inflammatory diseases.[1][6]

TYK2 Signaling Pathway

The following diagram illustrates the central role of TYK2 in cytokine-mediated signal transduction.

Caption: The TYK2-mediated JAK-STAT signaling pathway.

RO495: A Potent TYK2 Inhibitor

RO495 has been identified as a potent inhibitor of TYK2.[7][8][9][10][11] While detailed structural information of its binding mode is not extensively available in public literature, quantitative assays have established its efficacy.

Data Presentation: RO495 Inhibition Data

The inhibitory potential of RO495 has been quantified using cell-based assays, which measure the downstream effects of TYK2 activity.

Compound	Target	Assay Type	Measured Effect	IC50 (nM)	Reference
RO495	TYK2	Cell-Based Assay	STAT5 Phosphorylation (Set-2 lysates) or IL-12 Stimulation (NK92 cells)	1.5	[7]

Structural Basis of TYK2 Inhibition

TYK2, like other JAK family members, contains a catalytic kinase domain (JH1) and a regulatory pseudokinase domain (JH2).[6] These two domains offer distinct strategies for inhibitor design:

• ATP-Competitive Inhibition (JH1 Domain): This is the classical mechanism for kinase inhibitors. Small molecules bind to the ATP-binding pocket within the JH1 catalytic domain, preventing the phosphorylation of substrates and blocking downstream signaling.[6] High structural homology in the ATP-binding sites across the JAK family has made achieving selectivity a significant challenge for this class of inhibitors.[12]

• Allosteric Inhibition (JH2 Domain): A newer and more selective approach involves targeting the pseudokinase (JH2) domain. The JH2 domain lacks catalytic activity but plays a crucial regulatory role by interacting with and controlling the activity of the JH1 domain. Inhibitors that bind to the JH2 domain can lock the enzyme in an inactive conformation, an allosteric mechanism that prevents its activation.[5][6][12] This strategy has led to the development of highly selective inhibitors like deucravacitinib.[5][13]

While the specific binding mode for RO495 has not been publicly detailed, its classification as a potent TYK2 inhibitor suggests it effectively disrupts the kinase's catalytic function. The logical relationship for a proposed ATP-competitive mechanism is diagrammed below.

References

• 1. Current understanding of the role of tyrosine kinase 2 signaling in immune responses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. revvity.com [revvity.com]
• 3. The Role of TYK2 in Immunology [learnabouttyk2.com]
• 4. TYK2 Tyrosine Kinase 2 Pathway [immunologypathways.com]
• 5. Allosteric TYK2 inhibition: redefining autoimmune disease therapy beyond JAK1-3 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Targeting TYK2 for Fighting Diseases: Recent Advance of TYK2 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. RO495 - 1 mg | Frans Fischer [fransfischer.net]
• 8. medchemexpress.com [medchemexpress.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. medkoo.com [medkoo.com]
• 12. Novel Small Molecule Tyrosine Kinase 2 Pseudokinase Ligands Block Cytokine-Induced TYK2-Mediated Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. biorxiv.org [biorxiv.org]

The Immunomodulatory Landscape of RO495: A Technical Overview of its Impact on Cytokine Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Information regarding a specific molecule designated "RO495" and its effects on cytokine signaling pathways is not available in the public domain based on the conducted search. The following guide provides a comprehensive overview of key cytokine signaling pathways that are often targeted for immunomodulation, which may be relevant to the investigation of novel therapeutic compounds. This document will focus on the JAK-STAT, NF-κB, and MAPK signaling cascades, outlining their roles in cytokine response, providing hypothetical experimental protocols for their study, and visualizing the pathways.

Introduction to Cytokine Signaling

Cytokines are a broad and diverse category of small proteins that are crucial for cell signaling, particularly in the context of the immune system. They are key players in orchestrating inflammatory responses, cell differentiation, and proliferation. Dysregulation of cytokine signaling is a hallmark of numerous diseases, including autoimmune disorders, inflammatory conditions, and cancer.[1][2][3][4][5][6][7][8][9][10][11][12][13][14][15][16][17][18][19] Consequently, the molecular pathways that transduce cytokine signals represent critical targets for therapeutic intervention. This guide will delve into the intricacies of three central cytokine signaling pathways.

Key Cytokine Signaling Pathways

The JAK-STAT Signaling Pathway

The Janus kinase (JAK) and Signal Transducer and Activator of Transcription (STAT) pathway is a primary route for a wide array of cytokines and growth factors to transmit signals from the cell membrane to the nucleus, leading to changes in gene expression.[2][4][6] This pathway is integral to immunity, cell division, and apoptosis.[2]

Mechanism of Action:

The binding of a cytokine to its receptor triggers the activation of receptor-associated JAKs.[6][8] These activated JAKs then phosphorylate the receptor, creating docking sites for STAT proteins.[8] Subsequently, the STATs are themselves phosphorylated by the JAKs, leading to their dimerization and translocation into the nucleus, where they act as transcription factors.[4][8]

Visualization of the JAK-STAT Pathway:

References

• 1. commerce.bio-rad.com [commerce.bio-rad.com]
• 2. JAK-STAT signaling pathway - Wikipedia [en.wikipedia.org]
• 3. NF-κB - Wikipedia [en.wikipedia.org]
• 4. JAK-STAT Signaling Pathway, Antibodies, ELISAs, Luminex Assays & Growth Factors | Thermo Fisher Scientific - US [thermofisher.com]
• 5. NF-kB pathway overview | Abcam [abcam.com]
• 6. The JAK/STAT Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | JAK/STAT pathway: Extracellular signals, diseases, immunity, and therapeutic regimens [frontiersin.org]
• 8. The JAK/STAT signaling pathway: from bench to clinic - PMC [pmc.ncbi.nlm.nih.gov]
• 9. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 10. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Immunomodulatory Effects of (R)-Sulforaphane on LPS-Activated Murine Immune Cells: Molecular Signaling Pathways and Epigenetic Changes in Histone Markers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ROS-activated MAPK/ERK pathway regulates crosstalk between Nrf2 and Hif-1α to promote IL-17D expression protecting the intestinal epithelial barrier under hyperoxia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Unlocking the Potential of Therapy-Induced Cytokine Responses: Illuminating New Pathways in Cancer Precision Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Molecular basis of MAP kinase regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. MAP Kinase Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Cytokine signaling modules in inflammatory responses - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Effects of cytokine signaling inhibition on inflammation-driven tissue remodeling - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Regulation of MAPK Signaling Pathways by the Large HERC Ubiquitin Ligases [mdpi.com]

Identifying Novel Cellular Targets of a Compound: A Technical Guide

To the valued research community, scientists, and drug development professionals,

This guide outlines a comprehensive and technically detailed framework for the identification of novel cellular targets of a hypothetical therapeutic compound, designated here as "Compound X" in lieu of "RO495" for which no public data was found. The methodologies and strategies presented herein are designed to provide a robust and systematic approach to target discovery and validation, a critical phase in the drug development pipeline.

The identification of a drug's cellular targets is paramount to understanding its mechanism of action, predicting its therapeutic efficacy, and anticipating potential off-target effects. This document provides a structured overview of key experimental strategies, data presentation formats, and the visualization of complex biological processes.

Data Presentation: Quantitative Analysis of Compound-Protein Interactions

The precise quantification of interactions between a compound and its potential protein targets is fundamental. The data should be organized to facilitate clear comparison and interpretation.

Table 1: Binding Affinity of Compound X to Putative Targets

Target Protein	Method	Kd (nM)	Ki (nM)	IC50 (nM)	Hill Slope
Protein A	Surface Plasmon Resonance (SPR)	15
Protein B	Isothermal Titration Calorimetry (ITC)	25
Protein C	Fluorescence Polarization (FP)	50	1.1
Protein D	Enzyme-Linked Immunosorbent Assay (ELISA)	120	0.9
Controls
Non-specific Binding	>10,000

Table 2: Proteome-Wide Analysis of Compound X Interactions

Protein ID (Uniprot)	Gene Symbol	Cellular Localization	Fold Change (Treated vs. Control)	p-value	Post-Translational Modifications
P12345	GENE1	Nucleus	3.2	0.001	Phosphorylation (S235)
Q67890	GENE2	Cytoplasm	-2.5	0.005	Ubiquitination (K48)
A1B2C3	GENE3	Membrane	1.8	0.01	Glycosylation (N123)

Experimental Protocols

Detailed and reproducible experimental protocols are the bedrock of reliable scientific inquiry. Below are methodologies for key experiments in cellular target identification.

Affinity Chromatography-Mass Spectrometry (AC-MS)

This technique is employed to isolate and identify proteins that physically interact with Compound X.

• Immobilization of Compound X:

  • Synthesize an analog of Compound X containing a reactive functional group (e.g., a primary amine or carboxyl group).

  • Covalently couple the analog to a solid support matrix (e.g., NHS-activated sepharose beads) according to the manufacturer's protocol.

  • Wash the beads extensively with coupling buffer and then a quenching buffer to block any remaining active sites.

• Protein Extraction and Incubation:

  • Prepare a cell lysate from the biological system of interest using a non-denaturing lysis buffer containing protease and phosphatase inhibitors.

  • Clarify the lysate by centrifugation to remove cellular debris.

  • Incubate the clarified lysate with the Compound X-immobilized beads for 2-4 hours at 4°C with gentle rotation. Include a control incubation with beads that have been treated with a blocking agent but not the compound.

• Elution and Sample Preparation:

  • Wash the beads extensively with lysis buffer to remove non-specifically bound proteins.

  • Elute the specifically bound proteins using a competitive elution with an excess of free Compound X, or by changing the pH or ionic strength of the buffer.

  • Concentrate and prepare the eluted proteins for mass spectrometry analysis (e.g., in-solution or in-gel trypsin digestion).

• Mass Spectrometry and Data Analysis:

  • Analyze the digested peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Identify the proteins using a protein database search algorithm (e.g., Mascot, Sequest).

  • Quantify the relative abundance of proteins in the experimental and control samples to identify specific binders.

Cellular Thermal Shift Assay (CETSA)

CETSA is used to assess the direct binding of Compound X to its target proteins in a cellular context by measuring changes in their thermal stability.

• Cell Treatment and Heating:

  • Treat cultured cells with Compound X at various concentrations or with a vehicle control.

  • Harvest the cells, wash with PBS, and resuspend in a suitable buffer.

  • Aliquot the cell suspension and heat the aliquots to a range of temperatures for a defined period (e.g., 3 minutes).

• Lysis and Protein Quantification:

  • Lyse the cells by freeze-thaw cycles or sonication.

  • Separate the soluble fraction (containing thermally stable proteins) from the precipitated fraction by centrifugation.

  • Collect the supernatant and quantify the amount of the target protein in the soluble fraction using Western blotting or mass spectrometry-based proteomics.

• Data Analysis:

  • Generate a melting curve for the target protein by plotting the amount of soluble protein as a function of temperature.

  • Determine the melting temperature (Tm), which is the temperature at which 50% of the protein is denatured.

  • A shift in the Tm in the presence of Compound X indicates a direct binding interaction.

Visualization of Biological Pathways and Workflows

Visual representations are crucial for understanding the complex relationships within signaling pathways and experimental procedures. The following diagrams are generated using the DOT language.

Caption: A generalized workflow for identifying and validating novel cellular targets.

Caption: A hypothetical signaling pathway modulated by the inhibitory action of Compound X.

Protocols & Analytical Methods

Application Notes and Protocols for RO495, a TYK2 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

RO495 is a potent and selective inhibitor of Tyrosine Kinase 2 (TYK2), a member of the Janus kinase (JAK) family of non-receptor tyrosine kinases.[1][2][3][4][5] TYK2 plays a crucial role in the signaling pathways of cytokines such as interleukins (IL-12, IL-23) and type I interferons, which are pivotal in the pathogenesis of various autoimmune and inflammatory diseases.[6][7] By inhibiting TYK2, RO495 effectively blocks the downstream phosphorylation of Signal Transducer and Activator of Transcription (STAT) proteins, thereby modulating the immune response.[8][9] These application notes provide detailed protocols for in vitro cell-based assays to characterize the activity of RO495.

Experimental Workflow Overview

The following diagram outlines the general workflow for evaluating the in vitro efficacy of the TYK2 inhibitor RO495.

Caption: General experimental workflow for in vitro characterization of RO495.

Quantitative Data Summary

The inhibitory activity of RO495 on TYK2 has been quantified in cell-based pharmacological assays.

Compound	Target	Assay Type	Cell Line	Stimulant	Measured Endpoint	IC50 (nM)
RO495	TYK2	Cell-Based	Set-2	-	STAT5 Phosphorylation	1.5
RO495	TYK2	Cell-Based	NK92	IL-12	STAT5 Phosphorylation	1.5

Data sourced from publicly available information.[1]

Experimental Protocols

Biochemical TYK2 Kinase Inhibition Assay

This protocol describes a method to determine the direct inhibitory effect of RO495 on TYK2 enzymatic activity. A common method is a fluorescence resonance energy transfer (FRET)-based assay.

Materials:

• Recombinant human TYK2 enzyme

• Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• ATP

• TYK2 substrate peptide (e.g., a poly-Glu-Tyr peptide)

• FRET donor and acceptor pair-labeled anti-phosphotyrosine antibody

• RO495

• DMSO (for compound dilution)

• 384-well microplates

Procedure:

• Compound Preparation: Prepare a serial dilution of RO495 in DMSO. A typical starting concentration is 10 mM. Further dilute the compounds in kinase buffer to the desired final concentrations.

• Assay Plate Preparation: Add 5 µL of the diluted RO495 or DMSO (vehicle control) to the wells of a 384-well plate.

• Enzyme and Substrate Addition: Prepare a master mix containing the TYK2 enzyme and substrate peptide in kinase buffer. Add 10 µL of this mix to each well.

• Initiation of Reaction: Prepare an ATP solution in kinase buffer. Add 5 µL of the ATP solution to each well to start the kinase reaction. The final ATP concentration should be close to its Km value for TYK2.

• Incubation: Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

• Detection: Add 10 µL of the FRET-labeled anti-phosphotyrosine antibody solution to each well to stop the reaction and initiate the detection signal.

• Data Acquisition: Read the plate on a microplate reader capable of measuring FRET.

• Data Analysis: Calculate the percent inhibition for each RO495 concentration relative to the DMSO control and determine the IC50 value by fitting the data to a four-parameter logistic equation.

Cell-Based STAT Phosphorylation Assay

This protocol outlines a method to measure the inhibition of cytokine-induced STAT phosphorylation by RO495 in a cellular context.

Materials:

• A suitable cell line (e.g., NK-92, Set-2, or other cytokine-responsive cells)

• Cell culture medium

• Fetal Bovine Serum (FBS)

• Cytokine stimulant (e.g., IL-12, IL-23, or IFN-α)

• RO495

• DMSO

• Phosphate Buffered Saline (PBS)

• Fixation buffer (e.g., Cytofix)

• Permeabilization buffer (e.g., Perm Buffer III)

• Fluorescently labeled anti-phospho-STAT antibody (e.g., anti-pSTAT3, anti-pSTAT5)

• 96-well cell culture plates

• Flow cytometer

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a density of 1-2 x 10^5 cells per well and culture overnight.

• Serum Starvation: The following day, gently wash the cells with PBS and replace the medium with serum-free medium for 2-4 hours to reduce basal signaling.

• Compound Treatment: Treat the cells with a serial dilution of RO495 or DMSO for 1-2 hours.

• Cytokine Stimulation: Add the cytokine stimulant to the wells at a pre-determined optimal concentration and incubate for a short period (e.g., 15-30 minutes).

• Cell Fixation: Pellet the cells by centrifugation, remove the supernatant, and resuspend in fixation buffer. Incubate for 10-15 minutes at room temperature.

• Permeabilization: Wash the cells with PBS and then resuspend in ice-cold permeabilization buffer. Incubate on ice for 30 minutes.

• Staining: Wash the cells with staining buffer (PBS with 2% FBS) and then incubate with the fluorescently labeled anti-phospho-STAT antibody for 30-60 minutes at room temperature in the dark.

• Data Acquisition: Wash the cells and resuspend in staining buffer. Analyze the samples on a flow cytometer to measure the mean fluorescence intensity (MFI) of the phospho-STAT signal.

• Data Analysis: Calculate the percent inhibition of STAT phosphorylation for each RO495 concentration relative to the stimulated DMSO control. Determine the IC50 value using a suitable curve-fitting model.

Signaling Pathway

The following diagram illustrates the canonical JAK/STAT signaling pathway and the point of inhibition by RO495.

Caption: RO495 inhibits the TYK2-mediated phosphorylation of STAT proteins.

References

• 1. RO495 - 1 mg | Frans Fischer [fransfischer.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medkoo.com [medkoo.com]
• 6. Tyk2 Targeting in Immune-Mediated Inflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. TYK2-STAT1-BCL2 Pathway Dependence in T-Cell Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Reactome | TYK2-dependent STAT1 and STAT3 phosphorylation [reactome.org]

Application Notes and Protocols for RO495, a TYK2 Inhibitor

These application notes provide detailed protocols for the dissolution, preparation, and experimental use of RO495, a potent and selective inhibitor of Tyrosine Kinase 2 (TYK2). This document is intended for researchers, scientists, and drug development professionals engaged in immunological and oncological research.

Introduction to RO495

RO495 is a small molecule inhibitor that specifically targets the non-receptor tyrosine-protein kinase 2 (TYK2), a member of the Janus kinase (JAK) family. TYK2 plays a crucial role in the signaling pathways of several key cytokines, including interleukins (IL-12, IL-23) and Type I interferons (IFNs). By inhibiting TYK2, RO495 effectively blocks the downstream phosphorylation of Signal Transducer and Activator of Transcription (STAT) proteins, which are critical for the inflammatory response. This makes RO495 a valuable tool for studying autoimmune diseases, inflammatory conditions, and certain cancers where the TYK2 signaling pathway is implicated.

Chemical and Physical Properties

A summary of the key chemical and physical properties of RO495 is provided in the table below.

Property	Value
CAS Number	1258296-60-4
Chemical Formula	C₁₇H₁₄Cl₂N₆O
Molecular Weight	389.24 g/mol
Appearance	Solid
Purity	≥98%
IC₅₀	1.5 nM (in a cell-based assay)

Solubility and Storage

Proper dissolution and storage of RO495 are critical for maintaining its stability and activity in experimental settings.

Solvent	Solubility
DMSO	≥ 10 mg/mL (200.39 mM)[1][2]
Ethanol	Sparingly soluble (1-10 mg/mL)[1]

Storage Recommendations:

Form	Storage Temperature	Duration
Solid	-20°C	Long-term (months to years)
0-4°C	Short-term (days to weeks)
Stock Solution (in DMSO)	-80°C	Up to 6 months[3]
-20°C	Up to 1 month[3]
4°C	Up to 2 weeks

Signaling Pathway

RO495 inhibits the TYK2 signaling pathway, which is activated by various cytokines and leads to the phosphorylation of STAT proteins. The diagram below illustrates the key components of this pathway and the point of inhibition by RO495.

References

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for TYK2 Inhibition in Murine Lupus Models

Topic: Recommended Dosage of TYK2 Inhibitors for Mouse Models of Lupus

Audience: Researchers, scientists, and drug development professionals.

Introduction

Systemic Lupus Erythematosus (SLE) is a complex autoimmune disease characterized by the production of autoantibodies and inflammation, leading to widespread tissue damage. The Janus kinase (JAK) signaling pathway, particularly Tyrosine Kinase 2 (TYK2), has emerged as a critical mediator in the pathogenesis of SLE. TYK2 is involved in the signaling of key cytokines such as Type I interferons (IFN-α/β), interleukin-12 (IL-12), and IL-23, all of which are implicated in driving the autoimmune response in lupus.

This document provides detailed application notes and protocols for the use of TYK2 inhibitors in common mouse models of lupus, such as the NZB/W F1 and MRL/lpr strains. While direct preclinical data for a specific compound designated "RO495," a potent TYK2 inhibitor, is not publicly available, this guide consolidates published data from analogous TYK2 inhibitors to provide a comprehensive framework for researchers.

Mechanism of Action: TYK2 Inhibition in Lupus

TYK2 is a non-receptor tyrosine kinase that associates with the intracellular domains of cytokine receptors. Upon cytokine binding, TYK2 is activated and phosphorylates downstream Signal Transducer and Activator of Transcription (STAT) proteins. This phosphorylation cascade leads to the transcription of genes involved in inflammation and immunity. In SLE, the TYK2 pathway is implicated in the aberrant immune responses that drive the disease.[1][2]

By inhibiting TYK2, the signaling of pathogenic cytokines is blocked, leading to a reduction in the autoimmune response. Preclinical studies with selective TYK2 inhibitors in mouse models of lupus have demonstrated significant therapeutic potential, including reduced autoantibody production, amelioration of kidney damage, and improved survival.[1][3][4]

Recommended Dosage and Administration in Lupus Mouse Models

The following tables summarize the recommended dosages for various TYK2 inhibitors that have been evaluated in preclinical lupus models. These can serve as a starting point for designing studies with novel TYK2 inhibitors like RO495.

Table 1: Summary of TYK2 Inhibitor Dosages in NZB/W F1 Mice

Compound Name	Dosage	Route of Administration	Dosing Frequency	Study Duration	Key Findings	Reference
Deucravacitinib (BMS-986165)	10 mg/kg	Oral (PO)	Once daily (QD)	16 weeks	Reduced proteinuria and nephritis; superior to anti-IFNAR antibody.	[4]
SAR-20347	10, 25, 50 mg/kg	Oral (PO)	Not specified	6 weeks	Dose-dependent decrease in plasma cells, Tfh cells, and germinal center B cells.	[3]
SAR-20351	25 mg/kg	Oral (PO)	Twice daily (BID)	6 weeks	Significantly lowered pathological auto-antibody production.	[3][5]

Table 2: Summary of TYK2/JAK Inhibitor Dosages in MRL/lpr Mice

Compound Name	Dosage	Route of Administration	Dosing Frequency	Study Duration	Key Findings	Reference
SAR-20351	25 mg/kg	Oral (PO)	Twice daily (BID)	6 weeks	No significant effect on auto-antibody production in this model.	[5]
CEP-33779 (JAK2 inhibitor)	30, 55, 100 mg/kg	Oral (PO)	Not specified	13 weeks (with a 7-week holiday)	Reduced lymphomegaly and splenomegaly at 55 and 100 mg/kg.	[6]

Experimental Protocols

Protocol 1: Prophylactic Treatment of NZB/W F1 Mice with a TYK2 Inhibitor

Objective: To evaluate the efficacy of a TYK2 inhibitor in preventing the onset and progression of lupus-like disease in NZB/W F1 mice.

Materials:

• Female NZB/W F1 mice (e.g., 16-20 weeks of age, prior to significant proteinuria)

• TYK2 inhibitor (e.g., RO495)

• Vehicle control (e.g., appropriate for compound formulation)

• Oral gavage needles

• Metabolic cages for urine collection

• ELISA kits for anti-dsDNA antibodies

• Reagents for kidney histology (formalin, paraffin, H&E and PAS stains)

Procedure:

• Animal Acclimatization: Acclimatize mice for at least one week before the start of the experiment.

• Baseline Measurements: At the start of the study, collect baseline body weights, urine for proteinuria analysis, and serum for anti-dsDNA antibody titers.

• Randomization: Randomize mice into treatment and vehicle control groups (n=10-15 mice per group).

• Dosing:

  • Prepare the TYK2 inhibitor formulation at the desired concentrations (e.g., starting with a dose comparable to those in Table 1, such as 10-25 mg/kg).

  • Administer the compound or vehicle via oral gavage once or twice daily.

• Monitoring:

  • Monitor body weight weekly.

  • Collect urine every 2-4 weeks to assess proteinuria.

  • Collect blood via tail vein or retro-orbital sinus every 4 weeks to measure anti-dsDNA antibody levels.

• Termination: At the end of the study (e.g., 16 weeks), euthanize the mice.

• Tissue Collection and Analysis:

  • Collect blood for final serological analysis.

  • Harvest kidneys and fix in 10% neutral buffered formalin for histological analysis. Embed in paraffin, section, and stain with H&E and PAS to assess glomerulonephritis and immune complex deposition.

  • Harvest spleen for measurement of splenomegaly and flow cytometric analysis of immune cell populations (e.g., T cells, B cells, plasma cells).

Protocol 2: Therapeutic Treatment of MRL/lpr Mice with a TYK2 Inhibitor

Objective: To assess the therapeutic efficacy of a TYK2 inhibitor in established lupus-like disease in MRL/lpr mice.

Materials:

• Female MRL/lpr mice (e.g., 8-12 weeks of age with established disease)

• TYK2 inhibitor (e.g., RO495)

• Vehicle control

• Oral gavage needles

• Calipers for measuring lymph node size

• Urine analysis strips

• ELISA kits for autoantibodies

Procedure:

• Animal Acclimatization and Baseline: Acclimatize mice and collect baseline measurements as described in Protocol 1. MRL/lpr mice will already exhibit signs of disease, including lymphadenopathy and autoantibodies.

• Randomization: Randomize mice into treatment and vehicle groups.

• Dosing: Administer the TYK2 inhibitor or vehicle orally at selected doses (e.g., 25-50 mg/kg, based on data from analogous compounds).

• Monitoring:

  • Monitor body weight and proteinuria weekly.

  • Measure the size of peripheral lymph nodes (e.g., axillary, inguinal) weekly using calipers.

  • Collect serum every 4 weeks for autoantibody analysis.

• Termination: At the end of the study (e.g., 6-12 weeks), euthanize the mice.

• Tissue Collection and Analysis:

  • Collect blood for final serological analysis.

  • Harvest kidneys for histological assessment of nephritis.

  • Harvest spleen and lymph nodes, weigh them to assess splenomegaly and lymphadenopathy, and process for flow cytometry or other immunological assays.

Visualizations

Signaling Pathway of TYK2 in Lupus Pathogenesis

Caption: TYK2 signaling pathway and the inhibitory action of RO495.

Experimental Workflow for Preclinical Evaluation of a TYK2 Inhibitor

Caption: Experimental workflow for testing a TYK2 inhibitor in lupus mice.

Conclusion

The inhibition of TYK2 represents a promising therapeutic strategy for the treatment of SLE. While specific dosage and protocol information for RO495 in lupus mouse models is not yet in the public domain, the extensive preclinical data available for other selective TYK2 inhibitors provide a robust foundation for initiating such studies. Researchers should consider the specific lupus model, the stage of the disease, and the pharmacokinetic properties of their compound when designing experiments. The protocols and data presented here offer a comprehensive guide for the preclinical evaluation of novel TYK2 inhibitors for this debilitating autoimmune disease.

References

• 1. Fine-tuning SLE treatment: the potential of selective TYK2 inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tyk2 Targeting in Immune-Mediated Inflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. BMS-986165 Is a Highly Potent and Selective Allosteric Inhibitor of Tyk2, Blocks IL-12, IL-23 and Type I Interferon Signaling and Provides for Robust Efficacy in Preclinical Models of Systemic Lupus Erythematosus and Inflammatory Bowel Disease - ACR Meeting Abstracts [acrabstracts.org]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Combining RO495, a TYK2 Inhibitor, with Other Immunomodulators

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: RO495 is identified as a potent and selective inhibitor of Tyrosine Kinase 2 (TYK2). The following application notes and protocols are based on the established mechanism of action of TYK2 inhibitors and available data on similar compounds in this class, such as deucravacitinib. Specific preclinical and clinical data on the combination of RO495 with other immunomodulators are limited in publicly available literature. Therefore, the information provided herein should be considered as a general guide and a starting point for investigating such combination therapies. All experimental work should be conducted in accordance with institutional and national guidelines.

Introduction to RO495 and the TYK2 Signaling Pathway

RO495 is a selective inhibitor of Tyrosine Kinase 2 (TYK2), a member of the Janus kinase (JAK) family of intracellular, non-receptor tyrosine kinases. TYK2 plays a critical role in the signaling pathways of key cytokines involved in inflammation and autoimmune diseases, including Interleukin-12 (IL-12), Interleukin-23 (IL-23), and Type I Interferons (IFNs). By blocking TYK2, RO495 can modulate the immune response by interfering with the differentiation and function of T helper 1 (Th1) and Th17 cells, which are pivotal in the pathogenesis of various immune-mediated disorders.[1][2]

The selectivity of TYK2 inhibitors for TYK2 over other JAK family members (JAK1, JAK2, and JAK3) is a key characteristic, potentially offering a more favorable safety profile by avoiding the broader immunosuppressive effects associated with less selective JAK inhibitors.[3][4]

TYK2 Signaling Pathway Diagram

Caption: TYK2 Signaling Pathway and Point of Inhibition by RO495.

Rationale for Combination Therapy

Combining RO495 with other immunomodulators offers the potential for synergistic or additive therapeutic effects, allowing for enhanced efficacy and potentially lower doses of individual agents, which could reduce dose-related toxicities. The rationale for specific combinations depends on the distinct mechanisms of action of the drugs.

• Complementary Pathways: Targeting the TYK2 pathway with RO495 while simultaneously inhibiting other key inflammatory pathways (e.g., TNF-α signaling) can lead to a more comprehensive blockade of the inflammatory cascade.

• Overcoming Resistance: In patients who have developed resistance or have an inadequate response to a single immunomodulator, adding RO495 could provide an alternative mechanism to control the disease.

• Broader Spectrum of Action: Combining RO495 with agents that have different cellular targets (e.g., B-cell targeted therapies) could address multiple facets of a complex autoimmune disease.

Data on TYK2 Inhibitor Combination Therapies (Preclinical and Clinical)

While specific data for RO495 in combination therapy is not widely available, preclinical and early clinical studies with other TYK2 inhibitors provide a basis for potential applications.

Table 1: Summary of Preclinical Data on TYK2 Inhibitor Combination Therapies

TYK2 Inhibitor	Combination Agent	Disease Model	Key Findings	Reference
Deucravacitinib	Shikonin	Imiquimod-induced psoriasis in mice	Combination therapy showed superior effects in inhibiting abnormal capillary proliferation, reducing immune cell infiltration, and decreasing IL-12p70 concentration in the skin compared to monotherapy.[5][6]	[5][6]
Deucravacitinib	INCB086550 (PD-L1 inhibitor)	Triple-negative breast cancer (TNBC) animal models	Dual inhibition of TYK2 and PD-L1 significantly enhanced the antitumor immune response, increased immune cell infiltration, and modulated immune-related gene expression.[7]	[7]

Table 2: Overview of Clinical Studies and Potential for TYK2 Inhibitor Combination Therapies

TYK2 Inhibitor	Combination Agent	Indication	Status/Potential	Reference
Deucravacitinib	Topical Therapies (e.g., Enstilar®)	Plaque Psoriasis	A single-center study suggested additive benefits of combining systemic and topical treatments. Can be used as monotherapy or with adjunctive topical therapies in real-world practice.[3][8]	[3][8]
Deucravacitinib	Narrowband UVB Treatment	Vitiligo	A Phase II clinical trial is designed to evaluate deucravacitinib alone and in combination with NB-UVB.[9]	[9]
Deucravacitinib	MEK Inhibitors (e.g., Mirdametinib)	Cancer (Malignant Peripheral Nerve Sheath Tumors)	Preclinical data suggests a synergistic combination that reduces tumor volume and enhances apoptosis.[10]	[10]

Experimental Protocols

The following are generalized protocols that can be adapted for the investigation of RO495 in combination with other immunomodulators.

In Vitro Synergy Assessment

Objective: To determine if RO495 in combination with another immunomodulator exhibits synergistic, additive, or antagonistic effects on immune cell function.

Experimental Workflow Diagram

References

• 1. mdpi.com [mdpi.com]
• 2. TYK2 in Immune Responses and Treatment of Psoriasis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Deucravacitinib: A Novel TYK2 Inhibitor for the Treatment of Moderate-to-Severe Psoriasis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Deucravacitinib and shikonin combination therapy ameliorates imiquimod-induced psoriasis in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Deucravacitinib and shikonin combination therapy ameliorates imiquimod-induced psoriasis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Dual inhibition of TYK2 and PD-L1 boosts immune response in triple negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. What clinical trials have been conducted for Deucravacitinib? [synapse.patsnap.com]
• 9. PAN Foundation Trial Finder [trialfinder.panfoundation.org]
• 10. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Studying STAT3 Phosphorylation Using a TYK2 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Tyrosine Kinase 2 (TYK2) inhibitors to study the phosphorylation of Signal Transducer and Activator of Transcription 3 (STAT3). As members of the Janus kinase (JAK) family, TYK2 plays a critical role in the signaling pathways of various cytokines, such as interleukins (IL-12, IL-23) and type I interferons (IFN), which subsequently lead to the phosphorylation and activation of STAT3[1][2][3][4]. By inhibiting TYK2, researchers can effectively probe the dynamics of STAT3-mediated signaling cascades.

Introduction to TYK2 and its Role in STAT3 Signaling

TYK2 is a non-receptor tyrosine kinase that associates with the intracellular domains of cytokine receptors. Upon cytokine binding, receptor dimerization brings associated TYK2 molecules into close proximity, leading to their autophosphorylation and activation. Activated TYK2 then phosphorylates specific tyrosine residues on the receptor chains, creating docking sites for STAT proteins, including STAT3. Recruited STAT3 is subsequently phosphorylated by TYK2, leading to its dimerization, nuclear translocation, and regulation of target gene expression[3][4][5][6]. Dysregulation of the TYK2/STAT3 signaling pathway is implicated in various inflammatory diseases and cancers, making it a key target for therapeutic intervention and research[4].

While a direct STAT3 inhibitor designated "RO495" was not prominently identified in scientific literature, the compound RO495 (CAS Number: 1258296-60-4) is known as a TYK2 inhibitor. Therefore, these application notes will focus on the use of a TYK2 inhibitor to indirectly study STAT3 phosphorylation.

Data Presentation

The following table summarizes the inhibitory activity of various TYK2 inhibitors on their target kinase and the subsequent effect on STAT phosphorylation. This data is provided for comparative purposes, and users should experimentally determine the optimal concentration for their specific TYK2 inhibitor and cell system.

Compound Name	Target	Assay Type	IC50	Downstream Effect	Reference
NDI-031407	TYK2	Radiometric Assay	0.21 nM	Inhibits IL-23-induced STAT3 phosphorylation	[1][7]
ATMW-DC	TYK2-JH2	Biochemical Competition Assay	12 pM	Inhibits IL-12-induced pSTAT4	[8]
Compound 1	TYK2	Cellular Assay (T cells)	~500 nM	Inhibits IFN-induced phosphorylation of STAT1, STAT3, and STAT5	[9]

Signaling Pathway Diagram

The following diagram illustrates the canonical JAK/STAT signaling pathway, highlighting the role of TYK2 in the activation of STAT3.

Caption: TYK2-STAT3 Signaling Pathway.

Experimental Protocols

Protocol 1: Western Blot Analysis of STAT3 Phosphorylation

This protocol describes the use of a TYK2 inhibitor to assess its effect on cytokine-induced STAT3 phosphorylation in cultured cells by Western blotting.

Materials:

• Cells of interest (e.g., human peripheral blood mononuclear cells (PBMCs), relevant cancer cell line)

• Cell culture medium and supplements

• Cytokine for stimulation (e.g., IL-23, IFN-α)

• TYK2 Inhibitor (e.g., RO495)

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer buffer and nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: anti-phospho-STAT3 (Tyr705), anti-total STAT3, anti-β-actin (or other loading control)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Culture and Treatment:

  • Plate cells at an appropriate density and allow them to adhere overnight.

  • Serum-starve the cells for 4-6 hours prior to treatment to reduce basal signaling.

  • Pre-treat cells with varying concentrations of the TYK2 inhibitor or vehicle (DMSO) for 1-2 hours.

  • Stimulate the cells with the appropriate cytokine (e.g., 50 ng/mL IL-23) for 15-30 minutes. Non-stimulated cells should be included as a negative control.

• Cell Lysis and Protein Quantification:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells with ice-cold lysis buffer.

  • Clarify the lysates by centrifugation and collect the supernatant.

  • Determine the protein concentration of each lysate using a protein assay kit.

• Western Blotting:

  • Normalize protein concentrations and prepare samples for SDS-PAGE.

  • Separate proteins by SDS-PAGE and transfer them to a membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-STAT3 (Tyr705) overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using a chemiluminescent substrate.

  • Strip the membrane and re-probe for total STAT3 and a loading control to ensure equal protein loading.

Experimental Workflow Diagram:

Caption: Western Blot Workflow.

Protocol 2: Flow Cytometry Analysis of STAT3 Phosphorylation

This protocol allows for the quantitative analysis of STAT3 phosphorylation at the single-cell level.

Materials:

• Cells of interest (e.g., PBMCs)

• Cell culture medium

• Cytokine for stimulation (e.g., IL-23, IFN-α)

• TYK2 Inhibitor (e.g., RO495)

• Fixation buffer (e.g., Cytofix)

• Permeabilization buffer (e.g., Perm Buffer III)

• Fluorochrome-conjugated antibodies: anti-phospho-STAT3 (Tyr705), cell surface markers (e.g., CD4 for T cells)

• Flow cytometer

Procedure:

• Cell Treatment and Stimulation:

  • Prepare a single-cell suspension.

  • Pre-treat cells with the TYK2 inhibitor or vehicle for 1 hour.

  • Stimulate with the cytokine for 15 minutes at 37°C.

• Fixation and Permeabilization:

  • Fix the cells immediately after stimulation by adding fixation buffer.

  • Incubate for 10-15 minutes at 37°C.

  • Permeabilize the cells by adding ice-cold permeabilization buffer and incubating on ice for 30 minutes.

• Staining:

  • Wash the cells and stain with the fluorochrome-conjugated anti-phospho-STAT3 antibody and any cell surface marker antibodies for 30-60 minutes at room temperature, protected from light.

• Flow Cytometry Analysis:

  • Wash the cells and resuspend in an appropriate buffer.

  • Acquire data on a flow cytometer.

  • Analyze the data to determine the percentage of p-STAT3 positive cells and the mean fluorescence intensity (MFI) within the cell population of interest.

Logical Relationship Diagram:

Caption: Flow Cytometry Logic Diagram.

Conclusion

The use of TYK2 inhibitors provides a powerful and specific method for investigating the role of the TYK2/STAT3 signaling pathway in various biological processes. The protocols outlined above offer robust methods for assessing the impact of TYK2 inhibition on STAT3 phosphorylation. Researchers are encouraged to optimize these protocols for their specific experimental systems to achieve the most accurate and reproducible results.

References

• 1. TYK2 inhibition reduces type 3 immunity and modifies disease progression in murine spondyloarthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. JCI - TYK2 inhibition reduces type 3 immunity and modifies disease progression in murine spondyloarthritis [jci.org]
• 3. mdpi.com [mdpi.com]
• 4. TYK2: An Upstream Kinase of STATs in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Allosteric TYK2 inhibition: redefining autoimmune disease therapy beyond JAK1-3 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. STAT3 Signaling Pathway in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. POS0463 A NOVEL, ORAL, ALLOSTERIC INHIBITOR OF TYK2 DEMONSTRATES IN VITRO POTENCY, SELECTIVITY, AND IN VIVO EFFICACY IN MOUSE MODELS OF PSORIASIS | Annals of the Rheumatic Diseases [ard.bmj.com]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols: Detection of p-TYK2 Inhibition by RO495 via Western Blot

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Tyrosine kinase 2 (TYK2) is a member of the Janus kinase (JAK) family of non-receptor tyrosine kinases. It plays a crucial role in the signaling pathways of several cytokines, including interferons (IFNs), interleukin-12 (IL-12), and IL-23. Upon cytokine receptor binding, TYK2 undergoes autophosphorylation and subsequently phosphorylates downstream Signal Transducer and Activator of Transcription (STAT) proteins. This cascade is pivotal in modulating immune responses, and its dysregulation is implicated in various autoimmune and inflammatory diseases. RO495 is a potent and selective inhibitor of TYK2 kinase activity. These application notes provide a detailed protocol for assessing the inhibitory effect of RO495 on TYK2 phosphorylation (p-TYK2) in a cellular context using Western blotting.

TYK2 Signaling Pathway

The following diagram illustrates the canonical TYK2 signaling pathway, which is initiated by cytokine binding and leads to the activation of STAT proteins. RO495 exerts its effect by inhibiting the phosphorylation of TYK2, a critical step in this cascade.

Caption: A diagram of the TYK2 signaling pathway.

Quantitative Data Summary

RO495 Concentration (nM)	% Inhibition of p-TYK2 (Illustrative)
0 (Vehicle Control)	0%
1	15%
10	45%
50	75%
100	90%
500	98%

Experimental Workflow

The overall workflow for assessing the inhibition of TYK2 phosphorylation by RO495 is depicted below.

Caption: Workflow for p-TYK2 Western blot analysis.

Detailed Experimental Protocol

This protocol is designed for a human cell line known to express TYK2 and respond to Type I interferons, such as HeLa or Jurkat cells.

Materials and Reagents

• Cell Line: HeLa, Jurkat, or other suitable cell line.

• Cell Culture Medium: DMEM or RPMI-1640 supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• RO495: Stock solution in DMSO (e.g., 10 mM).

• Recombinant Human IFN-α: Stock solution in sterile PBS with 0.1% BSA.

• Lysis Buffer: RIPA buffer (50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS) supplemented with protease and phosphatase inhibitor cocktails immediately before use.

• Protein Assay: BCA Protein Assay Kit.

• SDS-PAGE: Precast polyacrylamide gels (e.g., 4-12% Bis-Tris) and running buffer.

• Protein Transfer: PVDF membrane, transfer buffer, and transfer apparatus.

• Blocking Buffer: 5% non-fat dry milk or 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST).

• Primary Antibodies:

  • Rabbit anti-phospho-TYK2 (Tyr1054/1055) antibody.

  • Rabbit anti-Total TYK2 antibody.

  • Mouse or Rabbit anti-β-actin or anti-GAPDH antibody (loading control).

• Secondary Antibody: HRP-conjugated anti-rabbit IgG.

• Detection Reagent: Enhanced Chemiluminescence (ECL) substrate.

• Imaging System: Chemiluminescence imager or X-ray film and developing reagents.

Procedure

• Cell Culture and Plating:

  • Culture cells in a 37°C, 5% CO2 incubator.

  • Seed cells in 6-well plates at a density that will result in 70-80% confluency on the day of the experiment.

• RO495 Treatment:

  • Prepare serial dilutions of RO495 in cell culture medium from the stock solution. Include a vehicle control (DMSO) at the same final concentration as the highest RO495 concentration.

  • Aspirate the medium from the cells and replace it with the medium containing the different concentrations of RO495 or vehicle.

  • Incubate the cells for a predetermined time (e.g., 1-3 hours) at 37°C.

• Cytokine Stimulation:

  • Following the RO495 incubation, stimulate the cells by adding IFN-α directly to the medium to a final concentration of 10-50 ng/mL.

  • Incubate for a short period (e.g., 15-30 minutes) at 37°C to induce TYK2 phosphorylation. A non-stimulated control well (treated with vehicle only) should also be included.

• Cell Lysis:

  • Aspirate the medium and wash the cells once with ice-cold PBS.

  • Add 100-150 µL of ice-cold lysis buffer to each well.

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Transfer the supernatant (protein lysate) to a new pre-chilled tube.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay according to the manufacturer's instructions.

• Sample Preparation for SDS-PAGE:

  • Normalize the protein concentration of all samples with lysis buffer.

  • Add 4X Laemmli sample buffer to each lysate to a final concentration of 1X.

  • Boil the samples at 95-100°C for 5-10 minutes.

• SDS-PAGE and Protein Transfer:

  • Load equal amounts of protein (e.g., 20-30 µg) per lane of a precast polyacrylamide gel.

  • Run the gel according to the manufacturer's recommendations.

  • Transfer the separated proteins to a PVDF membrane using a wet or semi-dry transfer system.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature with gentle agitation.

  • Incubate the membrane with the primary antibody against p-TYK2, diluted in blocking buffer (e.g., 1:1000), overnight at 4°C with gentle agitation.

  • Wash the membrane three times for 5-10 minutes each with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody, diluted in blocking buffer (e.g., 1:2000-1:5000), for 1 hour at room temperature with gentle agitation.

  • Wash the membrane three times for 10 minutes each with TBST.

• Detection and Analysis:

  • Prepare the ECL substrate according to the manufacturer's instructions.

  • Incubate the membrane with the ECL substrate for 1-5 minutes.

  • Capture the chemiluminescent signal using an imaging system or by exposing it to X-ray film.

  • To ensure equal protein loading, the membrane can be stripped and re-probed for Total TYK2 and a loading control (β-actin or GAPDH).

  • Quantify the band intensities using densitometry software. Normalize the p-TYK2 signal to the Total TYK2 signal and/or the loading control. Calculate the percentage inhibition of p-TYK2 for each RO495 concentration relative to the vehicle-treated, cytokine-stimulated control.

Flow Cytometry Analysis of Immune Cells Treated with RO495: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

RO495 is a potent and selective inhibitor of the Phosphoinositide 3-kinase (PI3K)/Akt/mammalian target of rapamycin (mTOR) signaling pathway, a critical cascade in regulating the activation, proliferation, differentiation, and survival of immune cells, particularly T lymphocytes.[1][2] Dysregulation of this pathway is implicated in various immunological disorders, including autoimmune diseases and cancer.[3][4] Understanding the immunological impact of RO495 is crucial for its development as a therapeutic agent. Flow cytometry is an indispensable tool for the detailed analysis of immune cell subsets and their functional responses to pharmacological agents like RO495.[5][6]

These application notes provide a comprehensive guide for utilizing multi-parameter flow cytometry to assess the effects of RO495 on primary human T cells. The included protocols detail methods for analyzing T cell activation, proliferation, and cytokine production, offering a framework for characterizing the immunomodulatory properties of RO495.

Data Presentation

The following tables summarize the expected quantitative data from flow cytometry analysis of human peripheral blood mononuclear cells (PBMCs) activated in vitro and treated with RO495. The data is presented as a percentage of the parent population and is based on typical results observed with PI3K/Akt/mTOR pathway inhibitors.[7][8]

Table 1: Effect of RO495 on T Cell Subset Distribution and Activation

Marker	T Cell Subset	Control (% Positive)	RO495 Treated (% Positive)	Expected Change
CD25	Activated CD4+ T Cells	75%	45%	Decrease
CD69	Early Activated CD8+ T Cells	60%	30%	Decrease
CD4+FoxP3+	Regulatory T Cells (Tregs)	5%	8%	Increase

Table 2: Effect of RO495 on T Cell Proliferation

Assay	T Cell Subset	Control (% Proliferating)	RO495 Treated (% Proliferating)	Expected Change
Ki67 Staining	CD4+ T Cells	80%	25%	Decrease
Cell Proliferation Dye Dilution	CD8+ T Cells	90%	35%	Decrease

Table 3: Effect of RO495 on Pro-inflammatory Cytokine Production by CD4+ T Cells

Cytokine	Control (% Positive)	RO495 Treated (% Positive)	Expected Change
IFN-γ	25%	10%	Decrease
IL-17A	5%	1.5%	Decrease
TNF-α	30%	12%	Decrease

Signaling Pathway

The PI3K/Akt/mTOR pathway is a key signaling cascade downstream of the T cell receptor (TCR) and co-stimulatory molecules like CD28. Inhibition of this pathway by RO495 is expected to suppress T cell activation and effector functions.

Caption: PI3K/Akt/mTOR signaling pathway in T cells and the inhibitory action of RO495.

Experimental Protocols

Protocol 1: T Cell Isolation and In Vitro Culture

This protocol describes the isolation of peripheral blood mononuclear cells (PBMCs) from whole blood and their subsequent culture for T cell activation.

Materials:

• Human whole blood

• Ficoll-Paque PLUS

• RPMI-1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Phosphate-Buffered Saline (PBS)

• Anti-CD3 and Anti-CD28 antibodies (plate-bound or bead-conjugated)

• RO495 (dissolved in DMSO)

• DMSO (vehicle control)

Procedure:

• Dilute whole blood 1:1 with PBS.

• Carefully layer the diluted blood over Ficoll-Paque PLUS in a conical tube.

• Centrifuge at 400 x g for 30 minutes at room temperature with the brake off.

• Aspirate the upper layer and carefully collect the buffy coat containing PBMCs.

• Wash the PBMCs twice with PBS.

• Resuspend the cells in complete RPMI-1640 medium (supplemented with 10% FBS and 1% Penicillin-Streptomycin).

• Count the cells and assess viability.

• Plate the cells at a density of 1 x 10^6 cells/mL in plates pre-coated with anti-CD3 and soluble anti-CD28 antibodies.

• Add RO495 at the desired final concentration or an equivalent volume of DMSO for the vehicle control.

• Incubate the cells at 37°C in a 5% CO2 incubator for the desired time (e.g., 48-72 hours).

Protocol 2: Flow Cytometry Analysis of T Cell Activation and Proliferation

This protocol provides a method for staining T cells to analyze the expression of activation markers and the proliferation marker Ki67.

Materials:

• Cultured T cells from Protocol 1

• PBS

• FACS Buffer (PBS with 2% FBS)

• Fluorochrome-conjugated antibodies:

  • Anti-CD3

  • Anti-CD4

  • Anti-CD8

  • Anti-CD25

  • Anti-CD69

• Fixation/Permeabilization Buffer

• Anti-Ki67 antibody

• Flow cytometer

Procedure:

• Harvest the cultured cells and wash them with PBS.

• Resuspend the cells in FACS buffer.

• Add the surface antibody cocktail (anti-CD3, -CD4, -CD8, -CD25, -CD69) to the cells.

• Incubate for 30 minutes at 4°C in the dark.

• Wash the cells twice with FACS buffer.

• Fix and permeabilize the cells using a commercial fixation/permeabilization kit according to the manufacturer's instructions.

• Add the anti-Ki67 antibody to the permeabilized cells.

• Incubate for 30 minutes at 4°C in the dark.

• Wash the cells twice with permeabilization buffer.

• Resuspend the cells in FACS buffer and acquire the data on a flow cytometer.[9]

Caption: Experimental workflow for flow cytometry analysis of RO495-treated T cells.

Protocol 3: Intracellular Cytokine Staining

This protocol details the procedure for stimulating cytokine production and performing intracellular staining to detect their expression.[10][11]

Materials:

• Cultured T cells from Protocol 1

• PMA (Phorbol 12-myristate 13-acetate)

• Ionomycin

• Brefeldin A

• Fluorochrome-conjugated antibodies for surface markers (CD3, CD4, CD8)

• Fixation/Permeabilization Buffer

• Fluorochrome-conjugated antibodies for intracellular cytokines (IFN-γ, IL-17A, TNF-α)

Procedure:

• After the initial culture with RO495, re-stimulate the cells with PMA (50 ng/mL) and Ionomycin (1 µg/mL) in the presence of Brefeldin A (a protein transport inhibitor) for 4-6 hours.[12]

• Harvest the cells and perform surface staining for CD3, CD4, and CD8 as described in Protocol 2 (steps 1-5).

• Fix and permeabilize the cells using a commercial kit.

• Add the intracellular cytokine antibody cocktail (anti-IFN-γ, -IL-17A, -TNF-α) to the permeabilized cells.

• Incubate for 30 minutes at 4°C in the dark.

• Wash the cells twice with permeabilization buffer.

• Resuspend the cells in FACS buffer and acquire the data on a flow cytometer.

Gating Strategy

A sequential gating strategy is essential for accurate analysis of T cell subsets.

Caption: Logical gating strategy for identifying cytokine-producing CD4+ T cells.

References

• 1. researchgate.net [researchgate.net]
• 2. uvadoc.uva.es [uvadoc.uva.es]
• 3. Frontiers | Strategies to Overcome Failures in T-Cell Immunotherapies by Targeting PI3K-δ and –γ [frontiersin.org]
• 4. Control of T lymphocyte fate decisions by PI3K signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. How to Use Flow Cytometry for T Cell Subset Analysis [synapse.patsnap.com]
• 6. How To Use Flow Cytometry To Correctly Define T Cell Subsets And Their Functions - ExpertCytometry [expertcytometry.com]
• 7. Targeting of PI3K/AKT/mTOR pathway to inhibit T cell activation and prevent graft-versus-host disease development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]
• 9. assaygenie.com [assaygenie.com]
• 10. Intracellular Cytokine Staining Protocol [anilocus.com]
• 11. Intracellular cytokine staining: How to get reliable data | Abcam [abcam.com]
• 12. Intracellular cytokine staining and flow cytometry [bio-protocol.org]

Application Notes and Protocols: CRISPR Screen to Identify Genes that Synergize with RO495

For Researchers, Scientists, and Drug Development Professionals

Introduction

The development of effective combination therapies is a cornerstone of modern drug development, offering the potential to enhance therapeutic efficacy, overcome drug resistance, and reduce toxicity. A powerful approach to identify novel combination targets is through genome-wide CRISPR-Cas9 screens. This technology allows for the systematic knockout of thousands of genes to identify those that, when lost, sensitize cancer cells to a specific drug.[1][2][3][4] This application note provides a detailed protocol for a pooled CRISPR-Cas9 knockout screen to identify genes that synergize with RO495, a hypothetical anti-cancer agent. The described workflow covers library selection, cell line engineering, the screening process, and data analysis to uncover genetic vulnerabilities that can be exploited for combination therapies.[5][6]

Key Concepts

• Synthetic Lethality: A genetic interaction where the co-occurrence of two genetic events (e.g., a mutation and a gene knockout) leads to cell death, while each individual event is viable. In the context of drug synergy, a drug (RO495) inhibits a target pathway, and the CRISPR-mediated knockout of a synergistic gene creates a lethal combination for the cancer cell.[6][7]

• CRISPR-Cas9 System: A gene-editing tool that uses a guide RNA (sgRNA) to direct the Cas9 nuclease to a specific genomic location, creating a double-strand break. The cell's error-prone repair of this break often results in a functional gene knockout.[8]

• Pooled CRISPR Screen: A high-throughput method where a population of cells is transduced with a library of lentiviruses, each carrying an sgRNA targeting a different gene. This allows for the simultaneous assessment of thousands of gene knockouts in a single experiment.[3][9]

Experimental Workflow

The overall workflow for the CRISPR screen is depicted below. It involves the generation of a stable Cas9-expressing cell line, transduction with a pooled sgRNA library, selection of successfully transduced cells, and subsequent treatment with RO495. Deep sequencing is then used to identify sgRNAs that are depleted or enriched in the drug-treated population compared to the control.

Caption: A schematic of the pooled CRISPR screen workflow.

Detailed Experimental Protocols

1. Generation of a Stable Cas9-Expressing Cell Line

• Objective: To create a cell line that constitutively expresses the Cas9 nuclease.

• Materials:

  • Cancer cell line of interest

  • Lentiviral vector encoding Cas9 and a selection marker (e.g., puromycin resistance)

  • Lentiviral packaging and envelope plasmids (e.g., psPAX2 and pMD2.G)

  • HEK293T cells for lentivirus production

  • Transfection reagent

  • Complete cell culture medium

  • Puromycin

• Protocol:

  • Produce lentivirus by co-transfecting HEK293T cells with the Cas9-expressing vector and packaging plasmids.

  • Harvest the lentiviral supernatant 48 and 72 hours post-transfection.

  • Transduce the target cancer cell line with the Cas9-containing lentivirus in the presence of polybrene.

  • After 24 hours, replace the medium with fresh medium containing the appropriate concentration of puromycin to select for successfully transduced cells.

  • Expand the puromycin-resistant cell population.

  • Validate Cas9 expression and activity using a functional assay (e.g., transduction with a GFP-targeting sgRNA followed by flow cytometry).

2. Pooled sgRNA Library Transduction

• Objective: To introduce the pooled sgRNA library into the Cas9-expressing cell line.

• Materials:

  • Stable Cas9-expressing cell line

  • Pooled lentiviral sgRNA library (e.g., GeCKO, Brunello)

  • Complete cell culture medium

  • Polybrene

  • Hygromycin B (or other appropriate selection agent for the sgRNA vector)

• Protocol:

  • Determine the optimal multiplicity of infection (MOI) to achieve a low transduction rate (~30%), ensuring that most cells receive a single sgRNA.

  • Seed the Cas9-expressing cells and transduce them with the pooled sgRNA library at the predetermined MOI.

  • After 24 hours, select for transduced cells by adding the appropriate antibiotic (e.g., hygromycin B) to the culture medium.

  • Maintain a sufficient number of cells throughout the selection process to ensure adequate library representation.

3. RO495 Synergy Screen

• Objective: To identify gene knockouts that sensitize cells to RO495.

• Protocol:

  • After antibiotic selection, split the cell population into two arms: a control group (treated with vehicle, e.g., DMSO) and a treatment group (treated with RO495).

  • Treat the cells with a predetermined concentration of RO495 (typically around the IC50 value) for a duration that allows for significant growth inhibition in the control population.

  • Harvest cells from both the control and RO495-treated populations.

4. Data Acquisition and Analysis

• Objective: To identify sgRNAs that are significantly depleted in the RO495-treated population.

• Protocol:

  • Extract genomic DNA from both cell populations.

  • Amplify the sgRNA-containing cassettes from the genomic DNA using PCR.

  • Perform next-generation sequencing (NGS) on the PCR amplicons to determine the abundance of each sgRNA.[8]

  • Analyze the sequencing data using software such as MAGeCK to identify sgRNAs that are significantly underrepresented in the RO495-treated group compared to the control group.[10]

  • Rank genes based on the depletion of their corresponding sgRNAs to identify top candidate synergistic targets.

Data Presentation

The quantitative data from the CRISPR screen should be summarized to clearly present the top candidate genes that synergize with RO495.

Table 1: Top 10 Candidate Genes Synergizing with RO495

Rank	Gene Symbol	Average Log Fold Change (RO495 vs. Control)	p-value	False Discovery Rate (FDR)
1	GENE-A	-2.58	1.2 x 10-8	2.5 x 10-7
2	GENE-B	-2.31	3.5 x 10-8	5.1 x 10-7
3	GENE-C	-2.15	8.9 x 10-8	9.7 x 10-7
4	GENE-D	-1.99	1.4 x 10-7	1.8 x 10-6
5	GENE-E	-1.87	2.6 x 10-7	3.0 x 10-6
6	GENE-F	-1.75	4.1 x 10-7	4.5 x 10-6
7	GENE-G	-1.68	6.8 x 10-7	7.1 x 10-6
8	GENE-H	-1.62	9.1 x 10-7	9.3 x 10-6
9	GENE-I	-1.55	1.2 x 10-6	1.5 x 10-5
10	GENE-J	-1.51	1.8 x 10-6	2.0 x 10-5

Signaling Pathway Analysis

After identifying candidate genes, it is crucial to understand their roles in cellular signaling pathways. This can reveal the mechanism of synergy with RO495. For instance, if RO495 targets a specific kinase, synergistic genes might be involved in parallel survival pathways or in pathways that compensate for the drug's effect.

Caption: A potential mechanism of synergy between RO495 and a candidate gene.

CRISPR-based screens are a robust and unbiased method for identifying genes that synergize with a compound of interest.[5][7] The protocols and data presentation formats outlined in this application note provide a comprehensive guide for researchers to design and execute a screen to discover novel combination therapies involving RO495. The identified synergistic interactions can then be validated through further preclinical studies, ultimately leading to more effective cancer treatments.

References

• 1. Genome-wide CRISPR-Cas9 knockout screens - Wikipedia [en.wikipedia.org]
• 2. CRISPR Screening and Sequencing: Introduction, Workflow, and Applications - CD Genomics [cd-genomics.com]
• 3. synthego.com [synthego.com]
• 4. resources.revvity.com [resources.revvity.com]
• 5. horizondiscovery.com [horizondiscovery.com]
• 6. CRISPR-Cas System Is an Effective Tool for Identifying Drug Combinations That Provide Synergistic Therapeutic Potential in Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synergistic drug combinations for cancer identified in a CRISPR screen for pairwise genetic interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Everything you need to know about CRISPR library screening [takarabio.com]
• 9. CRISPR: A Screener’s Guide - PMC [pmc.ncbi.nlm.nih.gov]
• 10. How to Analyze CRISPR Screen Data to Find Targets? | Ubigene [ubigene.us]

Application of RO495 (TYK2 Inhibitor) in Psoriasis Research Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Psoriasis is a chronic, immune-mediated inflammatory disease characterized by hyperproliferation of keratinocytes and infiltration of immune cells into the skin. The pathogenesis of psoriasis is complex, with the Interleukin-23 (IL-23)/T helper 17 (Th17) cell axis playing a central role. Tyrosine kinase 2 (TYK2), a member of the Janus kinase (JAK) family of non-receptor tyrosine kinases, is a key signaling molecule downstream of several cytokines implicated in psoriasis, including IL-23, IL-12, and Type I interferons. Upon cytokine binding to their receptors, TYK2 is activated, leading to the phosphorylation and activation of Signal Transducer and Activator of Transcription (STAT) proteins. This signaling cascade is crucial for the differentiation and function of Th1 and Th17 cells, which produce pro-inflammatory cytokines that drive the psoriatic phenotype.

RO495 has been identified as a potent inhibitor of TYK2, with a reported IC50 of 1.5 nM in cell-based assays. By targeting TYK2, RO495 is expected to modulate the downstream signaling of key pro-inflammatory cytokines, thereby representing a promising therapeutic strategy for psoriasis. These application notes provide an overview of the use of RO495 and other selective TYK2 inhibitors in relevant in vitro and in vivo psoriasis research models. The data presented is a synthesis from studies on selective TYK2 inhibitors, such as deucravacitinib (BMS-986165), which serve as a surrogate for the expected effects of RO495.

Data Presentation

The efficacy of selective TYK2 inhibitors has been demonstrated in numerous clinical trials for moderate-to-severe plaque psoriasis. The following tables summarize the key clinical and molecular endpoints.

Table 1: Clinical Efficacy of Selective TYK2 Inhibitors in Plaque Psoriasis (16-week data)

Endpoint	Placebo	Apremilast (30 mg BID)	Deucravacitinib (6 mg QD)
PASI 75 Response Rate	12.7%[1]	35.1%[1]	58.7%[1]
PASI 90 Response Rate	N/A	18%	32%[2]
PASI 100 Response Rate	1%[2]	N/A	10-14%[2]
sPGA 0/1 (Clear/Almost Clear) Response Rate	9.4%[1]	40.2%[1]	53.6%[1]

PASI 75/90/100: Percentage of patients achieving a 75%, 90%, or 100% reduction in the Psoriasis Area and Severity Index score. sPGA: static Physician's Global Assessment.

Table 2: Molecular and Cellular Effects of Selective TYK2 Inhibition

Biomarker	Effect of TYK2 Inhibition	Reference
IL-17A	Reduced by 47-50% in psoriatic skin	[3][4]
IL-19	Reduced by 72% in psoriatic skin	[3][4]
Beta-defensin	Reduced by 81-84% in psoriatic skin	[3][4]
IL-23 Pathway Genes	Normalized towards non-lesional levels	[5][6]
Type I IFN Pathway Genes	Normalized towards non-lesional levels	[5][6]
Keratin-16	Approached non-lesional levels	[6]
Keratinocyte Proliferation	Suppressed in vitro	[7]

Signaling Pathway

The diagram below illustrates the central role of TYK2 in the IL-23/IL-17 signaling axis in psoriasis and the mechanism of action for a TYK2 inhibitor like RO495.

TYK2 Signaling Pathway in Psoriasis.

Experimental Protocols

In Vitro Model: Cytokine-Stimulated Human Keratinocytes

This protocol describes an in vitro model to assess the anti-inflammatory effects of RO495 on human keratinocytes, a key cell type in the pathogenesis of psoriasis.

1. Cell Culture:

• Culture primary normal human epidermal keratinocytes (NHEK) or the HaCaT cell line in appropriate keratinocyte growth medium.

• Seed cells in 6-well or 12-well plates and grow to 70-80% confluency.

2. Psoriasis-like Inflammation Induction:

• Starve the cells in basal medium for 4-6 hours prior to stimulation.

• Prepare a pro-inflammatory cytokine cocktail (e.g., IL-17A, IL-22, TNF-α, and IL-1α) to mimic the psoriatic microenvironment.

• Treat the cells with the cytokine cocktail to induce a psoriasis-like phenotype, characterized by the upregulation of inflammatory genes.

3. RO495 Treatment:

• Prepare stock solutions of RO495 in a suitable solvent (e.g., DMSO).

• Pre-treat the keratinocytes with varying concentrations of RO495 (e.g., 1 nM to 1 µM) for 1-2 hours before adding the cytokine cocktail.

• Include a vehicle control (DMSO) and a positive control (e.g., a known JAK inhibitor).

4. Endpoint Analysis:

• Gene Expression Analysis (qPCR): After 24-48 hours of treatment, lyse the cells and extract total RNA. Perform reverse transcription and quantitative PCR to measure the mRNA levels of psoriasis-associated genes such as IL8, S100A7, and DEFB4A.

• Protein Analysis (ELISA/Western Blot): Collect the cell culture supernatant to measure the secretion of pro-inflammatory cytokines and chemokines (e.g., IL-8) using ELISA. Cell lysates can be used for Western blot analysis to assess the phosphorylation status of STAT3.

• Cell Proliferation Assay: To assess the effect on keratinocyte hyperproliferation, perform a BrdU incorporation assay or a CCK-8 assay after 48-72 hours of treatment.

References

• 1. medscape.com [medscape.com]
• 2. Deucravacitinib: A Novel TYK2 Inhibitor for the Treatment of Moderate-to-Severe Psoriasis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. SOTYKTU® (deucravacitinib) Mechanism of Action | for HCPs [sotyktuhcp.com]
• 5. Deucravacitinib for the Treatment of Psoriatic Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Molecular and clinical effects of selective tyrosine kinase 2 inhibition with deucravacitinib in psoriasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Topical TYK2 inhibitor ameliorates psoriasis‐like dermatitis via the AKT‐SP1‐NGFR‐AP1 pathway in keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Long-Term Stability of Small Molecules in DMSO at -20°C

For Researchers, Scientists, and Drug Development Professionals

Introduction

The long-term stability of small molecules in dimethyl sulfoxide (DMSO) is a critical factor in drug discovery and development, impacting the reliability of screening data and the integrity of compound collections. While DMSO is a widely used solvent due to its excellent solubilizing properties, the stability of compounds in DMSO can be affected by storage conditions, including temperature, the presence of water, and freeze-thaw cycles.[1][2][3] This document provides a generalized protocol for assessing the long-term stability of a small molecule, exemplified by "RO495," when stored in DMSO at -20°C. These guidelines are based on established methodologies for stability testing of compound libraries.

Key Factors Influencing Stability in DMSO

Several factors can influence the stability of small molecules in DMSO during long-term storage:

• Water Content: DMSO is hygroscopic and readily absorbs moisture from the atmosphere. The presence of water can lead to the hydrolysis of susceptible compounds.[2][3][4]

• Temperature: While -20°C is a common storage temperature for DMSO stocks, temperature fluctuations and freeze-thaw cycles can impact compound stability. Some studies indicate that many compounds are stable for extended periods at 4°C.[4][5]

• Freeze-Thaw Cycles: Repeated freezing and thawing can introduce atmospheric moisture and may physically stress the compound-solvent matrix, potentially leading to degradation or precipitation. However, some studies have shown no significant compound loss after multiple freeze-thaw cycles.[1][2]

• Oxygen: The presence of oxygen can lead to the oxidation of sensitive functional groups.

• Compound-Specific Properties: The inherent chemical properties of a molecule, such as the presence of labile functional groups, will ultimately determine its stability.

Experimental Protocol: Long-Term Stability Assessment

This protocol outlines a systematic approach to evaluating the stability of "RO495" in DMSO at -20°C over an extended period.

3.1. Materials and Equipment

• "RO495" (or compound of interest)

• Anhydrous, high-purity DMSO

• Inert gas (e.g., argon or nitrogen)

• Low-volume, airtight storage vials or plates (e.g., glass or polypropylene)[2]

• -20°C freezer

• Automated liquid handler (optional)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector and Mass Spectrometer (LC-MS)[1][5]

• Analytical balance

• Volumetric flasks and pipettes

3.2. Experimental Workflow

Caption: Experimental workflow for assessing the long-term stability of a compound in DMSO.

3.3. Detailed Procedure

• Stock Solution Preparation:

  • Under an inert atmosphere (e.g., in a glove box or using a gentle stream of argon/nitrogen), prepare a 10 mM stock solution of "RO495" in anhydrous DMSO.

  • Ensure the compound is fully dissolved. Gentle vortexing or sonication may be used.

• Aliquoting and Storage:

  • Aliquot the stock solution into multiple small-volume, airtight vials or a multi-well plate. This minimizes the exposure of the entire stock to atmospheric conditions during each time point analysis.

  • Prepare a sufficient number of aliquots for all planned time points and replicates.

  • Designate a set of aliquots that will undergo repeated freeze-thaw cycles and another set that will remain at -20°C until the designated time point.

  • Store all samples in a -20°C freezer.

• Time Point Analysis:

  • Establish a schedule for stability testing (e.g., Time 0, 1 month, 3 months, 6 months, 12 months, and 24 months).[6]

  • At each time point, retrieve the designated samples from the freezer.

  • For the freeze-thaw group, allow the samples to thaw completely at room temperature, and then refreeze them at -20°C. This cycle should be repeated a specified number of times between each analytical time point to simulate typical laboratory usage.

  • For the continuous storage group, thaw the samples only once at the time of analysis.

• Analytical Method:

  • Use a validated stability-indicating HPLC-MS method to analyze the samples.[6]

  • The method should be able to separate the parent compound ("RO495") from any potential degradants.

  • Quantify the amount of "RO495" remaining by comparing the peak area of the analyte at each time point to the peak area at Time 0. An internal standard can be used to improve accuracy.[2]

  • The mass spectrometer can be used to identify the mass of any new peaks that appear, which may correspond to degradation products.

Data Presentation

The quantitative data should be summarized in a clear and structured table to facilitate comparison.

Table 1: Hypothetical Long-Term Stability Data for RO495 in DMSO at -20°C

Time Point (Months)	% Remaining (Continuous Storage)	% Remaining (With Freeze-Thaw Cycles)	Observations (e.g., Degradant Peaks)
0	100%	100%	No degradants observed
1	99.5%	99.2%	No significant degradants
3	98.7%	98.1%	No significant degradants
6	97.9%	97.0%	Minor peak detected at RRT 1.2
12	96.2%	95.1%	Increase in peak at RRT 1.2
24	93.5%	91.8%	Further increase in degradant peak

RRT = Relative Retention Time

Signaling Pathway: The Ras-Raf-MEK-ERK Cascade

Many small molecule inhibitors target key cellular signaling pathways. As a representative example, the Ras-Raf-MEK-ERK pathway is a critical regulator of cell proliferation, differentiation, and survival.[1][5] Its dysregulation is a common feature in many cancers.[1][7]

Caption: A simplified diagram of the Ras-Raf-MEK-ERK signaling pathway.

Conclusion

A systematic evaluation of the long-term stability of small molecules in DMSO is essential for maintaining the quality and integrity of compound collections. By following a well-defined protocol that includes controlled storage conditions, regular time-point analysis, and the use of stability-indicating analytical methods, researchers can ensure the reliability of their experimental results. The provided protocol and data presentation format offer a framework for assessing the stability of "RO495" or any other small molecule of interest.

References

• 1. Ras pathway | Abcam [abcam.com]
• 2. researchgate.net [researchgate.net]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Dynamic regulation of RAS and RAS signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Ras Pathway and Cancer: Regulation, Challenges and Therapeutic Progress | Technology Networks [technologynetworks.com]
• 6. Regulation of the Ras signalling network - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ras in Cancer and Developmental Diseases - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting RO495 insolubility in aqueous solutions

Disclaimer: The following information is provided for a hypothetical compound, "RO495," to illustrate a technical support guide for troubleshooting insolubility. The data, protocols, and pathways are representative examples and not based on an existing molecule with this designation.

Frequently Asked Questions (FAQs)

Q1: What is RO495 and what is its mechanism of action?

RO495 is a potent and selective small molecule inhibitor of the novel kinase, "Kinase-X," which is implicated in pro-inflammatory signaling pathways. By blocking the ATP-binding site of Kinase-X, RO495 prevents the phosphorylation of downstream substrates, thereby mitigating the inflammatory response.

Q2: How should I store RO495?

Upon receipt, RO495 powder should be stored at -20°C, protected from light and moisture. Under these conditions, the compound is stable for at least one year. Stock solutions in DMSO should also be stored at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Q3: What is the recommended solvent for preparing stock solutions of RO495?

We recommend preparing a high-concentration stock solution of RO495 in anhydrous dimethyl sulfoxide (DMSO). RO495 is freely soluble in DMSO up to 100 mM.

Troubleshooting Guide: Insolubility in Aqueous Solutions

Q4: I observed precipitation when I diluted my DMSO stock of RO495 into my aqueous cell culture medium. What should I do?

This is a common issue for hydrophobic compounds. Here are several steps you can take to mitigate precipitation:

• Decrease the Final Concentration: The solubility of RO495 in aqueous solutions is limited. Try working with a lower final concentration of the compound in your assay.

• Increase the DMSO Concentration: While high concentrations of DMSO can be toxic to cells, a final concentration of up to 0.5% (v/v) is often tolerated. Increasing the final DMSO concentration may help keep RO495 in solution. Always include a vehicle control (DMSO alone) in your experiments.

• Use a Surfactant or Solubilizing Agent: For in vitro assays without cells, consider adding a non-ionic surfactant like Tween® 80 or Pluronic® F-68 to your buffer. For cell-based assays, a protein carrier like bovine serum albumin (BSA) in the medium can help improve solubility.

• Step-wise Dilution: Instead of diluting the DMSO stock directly into the final aqueous buffer, perform one or more intermediate dilutions in a mixed solvent system (e.g., 50% DMSO / 50% aqueous buffer) before the final dilution.

Q5: My buffer composition seems to affect the solubility of RO495. Which buffer components should I be cautious with?

Certain buffer components can indeed influence the solubility of small molecules.

• Phosphate Buffers: High concentrations of phosphate salts can sometimes lead to the precipitation of small molecules, a phenomenon known as "salting out." If you are using a phosphate-buffered saline (PBS) or similar, consider reducing the phosphate concentration or switching to an alternative buffering agent like HEPES or Tris.

• pH: The solubility of RO495 can be pH-dependent. Although RO495 is a neutral molecule, extreme pH values can affect its stability and solubility. We recommend maintaining a physiological pH range of 7.2-7.4 for most applications.

Q6: Does temperature affect the solubility of RO495 in aqueous solutions?

Yes, temperature can play a role.

• Warming the Solution: Gently warming your aqueous solution to 37°C before and during the addition of the RO495 DMSO stock can help improve solubility. Ensure that the temperature does not degrade other components of your assay.

• Avoid Cold Solutions: Do not use ice-cold aqueous buffers for dilution, as this will significantly decrease the solubility of RO495 and promote precipitation.

Quantitative Data Summary

The following table summarizes the approximate solubility of RO495 in various solvents and conditions.

Solvent/Buffer	Temperature (°C)	Maximum Solubility (approx.)
100% DMSO	25	> 100 mM
100% Ethanol	25	~25 mM
PBS (pH 7.4)	25	< 1 µM
Cell Culture Medium + 10% FBS	37	~5 µM
PBS + 0.1% Tween® 80	25	~10 µM

Experimental Protocols

Protocol: Preparation of RO495 Working Solutions for a Cell-Based Assay

• Prepare a 10 mM Stock Solution: Dissolve the required amount of RO495 powder in anhydrous DMSO to make a 10 mM stock solution. For example, if the molecular weight of RO495 is 500 g/mol , dissolve 5 mg in 1 mL of DMSO. Mix by vortexing until fully dissolved.

• Perform an Intermediate Dilution: Prepare a 1 mM intermediate solution by diluting the 10 mM stock 1:10 in DMSO.

• Prepare the Final Working Solution: Warm your cell culture medium (containing serum, if applicable) to 37°C. To prepare a 10 µM final working solution with a final DMSO concentration of 0.1%, add 1 µL of the 1 mM intermediate solution to 99 µL of the pre-warmed cell culture medium. Mix immediately by gentle pipetting or vortexing.

• Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO (e.g., 0.1%) to the cell culture medium without the compound.

• Application to Cells: Add the final working solution (or vehicle control) to your cells immediately after preparation to minimize the risk of precipitation.

Visualizations

Caption: Hypothetical signaling pathway inhibited by RO495.

Caption: Recommended workflow for preparing aqueous working solutions of RO495.

Caption: A logical workflow for troubleshooting RO495 precipitation issues.

Technical Support Center: Optimizing Novel Inhibitor Concentration for Maximum STAT Inhibition

Disclaimer: No specific public information is available for a compound designated "RO495" in the context of STAT inhibition. The following guide provides a comprehensive framework for optimizing the concentration of any novel small molecule inhibitor targeting the STAT signaling pathway. This information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration range for a novel STAT inhibitor?

A1: For a novel inhibitor with unknown potency, it is advisable to start with a broad concentration range. A common approach is to perform a dose-response experiment spanning several orders of magnitude, for example, from 1 nM to 100 µM. If the IC50 (half-maximal inhibitory concentration) or Ki (inhibition constant) is known from in vitro assays, you can start with a concentration range that is 5 to 10 times higher than these values to achieve complete inhibition in cell-based assays[1].

Q2: How do I determine the optimal concentration of my STAT inhibitor?

A2: The optimal concentration is one that provides maximal inhibition of STAT signaling with minimal off-target effects and cytotoxicity. This is typically determined by performing a dose-response curve to find the IC50 value for STAT phosphorylation inhibition. The optimal concentration for your experiments will likely be at or above the IC50, where you observe a plateau in the inhibitory effect. It is crucial to also assess cell viability at these concentrations to ensure the observed inhibition is not due to cell death.

Q3: What are the key parameters to measure when assessing inhibitor efficacy?

A3: The primary parameter is the level of phosphorylated STAT (p-STAT), which is the activated form of the protein. This is commonly measured by Western blotting, ELISA, or flow cytometry using an antibody specific to the phosphorylated form of the STAT protein of interest (e.g., p-STAT3 Tyr705). It is also important to measure total STAT levels to ensure that the inhibitor is not causing protein degradation. Additionally, assessing the expression of downstream target genes of the STAT pathway can provide further evidence of inhibition.

Q4: How can I be sure my inhibitor is specific to the STAT pathway?

A4: Absolute specificity is rare for small molecule inhibitors. To assess specificity, you can:

• Test for inhibition of other signaling pathways: Analyze the phosphorylation status of key proteins in other pathways (e.g., AKT, ERK).

• Perform rescue experiments: If the inhibitor targets a specific kinase upstream of STAT, overexpressing a drug-resistant mutant of that kinase should rescue STAT phosphorylation.

• Profile against a panel of kinases: In vitro kinase panels can reveal off-target activities.[1]

Q5: Should I be concerned about the solvent used to dissolve my inhibitor?

A5: Yes, the solvent (e.g., DMSO) can have its own biological effects. It is essential to include a vehicle control in all experiments, which consists of cells treated with the same concentration of the solvent as used for the highest inhibitor concentration. Most cell lines can tolerate up to 0.5-1% DMSO, but higher concentrations can be toxic.[1]

Troubleshooting Guide

Q: I am not observing any inhibition of STAT phosphorylation, even at high concentrations of my inhibitor. What could be the problem?

A:

• Inhibitor Potency: The inhibitor may have low potency in your specific cell type or assay conditions. Try a higher concentration range if cell viability allows.

• Cell Permeability: The inhibitor may not be effectively entering the cells. If this is a concern, consider using a cell-permeable analog if available.

• Inhibitor Stability: The inhibitor may be unstable in your cell culture medium. Ensure it is properly stored and freshly diluted for each experiment.

• Assay Timing: The time point for analysis might be too late, and the signaling pathway may have recovered. Perform a time-course experiment to determine the optimal duration of inhibitor treatment.

• Stimulation Issues: If you are using a cytokine to stimulate the STAT pathway, ensure that the cytokine is active and used at an appropriate concentration to induce a robust p-STAT signal.

Q: My inhibitor is causing significant cell death at concentrations where I see STAT inhibition. What should I do?

A:

• Determine the Cytotoxicity Profile: Perform a dose-response experiment to determine the CC50 (half-maximal cytotoxic concentration). Ideally, you want a therapeutic window where the IC50 for STAT inhibition is significantly lower than the CC50.

• Reduce Treatment Duration: A shorter exposure to the inhibitor may be sufficient to inhibit STAT signaling without causing widespread cell death.

• Consider Off-Target Effects: The cytotoxicity may be due to the inhibitor hitting other essential cellular targets. Refer to specificity testing to investigate this possibility.

Q: I am seeing high variability in my p-STAT measurements between experiments. How can I improve consistency?

A:

• Standardize Cell Culture Conditions: Ensure that cells are at a consistent confluency and passage number for each experiment, as their signaling responses can vary.[2] It's best to add your inhibitor when cells are in the log growth phase.[2]

• Consistent Stimulation: If using a cytokine, ensure it is from the same lot and prepared fresh to maintain consistent activity.

• Precise Timing: Be precise with the timing of inhibitor pre-treatment, cytokine stimulation, and cell lysis.

• Loading Controls: For Western blotting, always use a reliable loading control (e.g., beta-actin, GAPDH) and normalize the p-STAT signal to total STAT to account for any variations in protein levels.

Data Presentation

Table 1: Dose-Response of a Novel STAT Inhibitor on p-STAT Levels

Inhibitor Conc. (µM)	Mean p-STAT Signal (Arbitrary Units)	Standard Deviation	% Inhibition
0 (Vehicle)	1000	50	0
0.01	950	45	5
0.1	750	60	25
1	520	30	48
10	150	25	85
100	110	20	89

Table 2: Cytotoxicity Profile of a Novel STAT Inhibitor

Inhibitor Conc. (µM)	Mean Cell Viability (%)	Standard Deviation
0 (Vehicle)	100	5
0.01	98	6
0.1	95	5
1	92	7
10	85	8
100	55	10

Experimental Protocols

Protocol: Determining the Optimal Concentration of a Novel STAT Inhibitor

This protocol outlines the steps to determine the IC50 of a novel inhibitor for STAT phosphorylation in a cell-based assay using Western blotting for readout.

1. Cell Culture and Plating: a. Culture your chosen cell line under standard conditions until it reaches 70-80% confluency. b. Seed the cells in 6-well plates at a density that will result in 80-90% confluency on the day of the experiment. Allow the cells to adhere overnight.

2. Inhibitor Preparation and Treatment: a. Prepare a stock solution of the novel STAT inhibitor in a suitable solvent (e.g., DMSO). b. On the day of the experiment, prepare serial dilutions of the inhibitor in serum-free cell culture medium. c. Aspirate the medium from the cells and wash once with PBS. d. Add the inhibitor dilutions to the respective wells. Include a vehicle-only control. e. Pre-incubate the cells with the inhibitor for a predetermined time (e.g., 1-2 hours).

3. Cytokine Stimulation: a. Prepare a stock solution of the stimulating cytokine (e.g., IL-6, IFN-γ) in serum-free medium. b. Add the cytokine to each well (except the unstimulated control) to a final concentration known to induce a strong p-STAT signal. c. Incubate for the optimal stimulation time (e.g., 15-30 minutes).

4. Cell Lysis and Protein Quantification: a. Place the plates on ice and aspirate the medium. b. Wash the cells once with ice-cold PBS. c. Add ice-cold lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors to each well. d. Scrape the cells and transfer the lysate to a microcentrifuge tube. e. Incubate on ice for 30 minutes, vortexing occasionally. f. Centrifuge at high speed at 4°C to pellet cell debris. g. Transfer the supernatant (protein lysate) to a new tube. h. Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

5. Western Blotting: a. Normalize the protein lysates to the same concentration with lysis buffer and sample buffer. b. Denature the samples by heating. c. Load equal amounts of protein per lane onto an SDS-PAGE gel. d. Perform electrophoresis to separate the proteins by size. e. Transfer the proteins to a PVDF or nitrocellulose membrane. f. Block the membrane with a suitable blocking buffer (e.g., 5% BSA or non-fat milk in TBST). g. Incubate the membrane with a primary antibody specific for the phosphorylated form of the STAT protein of interest overnight at 4°C. h. Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody. i. Wash the membrane again and detect the signal using an enhanced chemiluminescence (ECL) substrate. j. Image the blot using a chemiluminescence detector. k. Strip the membrane and re-probe with an antibody for total STAT and a loading control (e.g., GAPDH).

6. Data Analysis: a. Quantify the band intensities using image analysis software. b. Normalize the p-STAT signal to the total STAT signal for each sample. c. Calculate the percentage inhibition for each inhibitor concentration relative to the vehicle-treated, cytokine-stimulated control. d. Plot the percentage inhibition against the log of the inhibitor concentration and fit a dose-response curve to determine the IC50 value.

Visualizations

Caption: Simplified JAK-STAT signaling pathway and the point of inhibition.

References

• 1. How to Use Inhibitors [sigmaaldrich.com]
• 2. marinbio.com [marinbio.com]

Technical Support Center: Minimizing Off-Target Effects of Small Molecule Inhibitors in Cell Culture

This guide is intended for researchers, scientists, and drug development professionals. It offers troubleshooting advice and frequently asked questions (FAQs) to help you design and execute experiments with greater accuracy and confidence.

Frequently Asked Questions (FAQs)

Q1: What are off-target effects and why are they a concern?

Off-target effects occur when a small molecule inhibitor binds to and modulates the activity of proteins other than its intended target.[1][2] These unintended interactions can lead to misleading experimental results, cellular toxicity, or other confounding phenotypes that are not a true reflection of the intended target's function.[3] Minimizing off-target effects is crucial for accurately interpreting experimental data and for the development of safe and effective therapeutics.[1]

Q2: How can I select an inhibitor with a lower potential for off-target effects?

Choosing the right inhibitor is the first step in minimizing off-target effects. Consider the following factors:

• Specificity: Opt for inhibitors that have been extensively profiled against a broad panel of kinases or other protein families and have demonstrated high selectivity for your target of interest.

• Potency (IC50/Ki): A more potent inhibitor (lower IC50 or Ki value) can often be used at a lower concentration, which generally reduces the likelihood of off-target binding.[4][5]

• Mechanism of Action: Understand how the inhibitor interacts with its target (e.g., competitive, non-competitive, allosteric). This can provide insights into its potential for off-target interactions.[4]

• Chemical Properties: Consider the inhibitor's solubility, stability, and cell permeability.[5][6] Poor solubility can lead to compound aggregation, which is a common cause of artifacts in cell-based assays.[7]

Q3: What is the optimal concentration of an inhibitor to use in my cell culture experiments?

The optimal concentration is one that effectively inhibits the target protein with minimal off-target effects. A dose-response experiment is essential to determine this.

• Starting Concentration: If published data is available, a common starting point is 5 to 10 times the inhibitor's IC50 or Ki value.[4] If these values are unknown, you may need to test a wider range of concentrations.

• Dose-Response Curve: Treat your cells with a range of inhibitor concentrations and measure a specific downstream effect of your target's activity. The goal is to identify the lowest concentration that produces the maximal desired effect.

• Avoid Excessive Concentrations: Using concentrations that are 20-fold or higher than the IC50 can lead to non-specific effects.[4]

Q4: How long should I treat my cells with the inhibitor?

The duration of treatment depends on the biological question you are asking and the kinetics of the cellular process you are studying.

• Short-term vs. Long-term Effects: Short-term treatments (minutes to hours) are often sufficient to study acute signaling events. Long-term treatments (days) may be necessary to observe effects on cell proliferation, differentiation, or gene expression, but also increase the risk of off-target effects and cellular compensation mechanisms.

• Time-Course Experiment: Perform a time-course experiment to determine the optimal treatment duration. This involves treating cells with a fixed concentration of the inhibitor and assessing the target effect at various time points.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
No observable effect at expected concentrations	Poor inhibitor quality or degradation	Verify the identity and purity of your inhibitor.[6] Ensure proper storage and handling.[6]
Low cell permeability	Confirm that the inhibitor is cell-permeable.[4]
Incorrect experimental conditions	Optimize assay conditions (e.g., cell density, serum concentration).
High cellular toxicity at low concentrations	Off-target toxicity	Perform a cell viability assay (e.g., MTT, trypan blue) in parallel with your functional assays.
Solvent toxicity	Always include a vehicle-only control (e.g., DMSO) at the same concentration used for the inhibitor.[4][6]
Inconsistent results between experiments	Inhibitor instability in culture media	Check the stability of the inhibitor in your specific cell culture medium and conditions.[5]
Cell line variability	Ensure consistent cell passage number and health.
Observed phenotype does not match genetic knockdown of the target	Off-target effects of the inhibitor	Use a structurally unrelated inhibitor that targets the same protein to see if it recapitulates the phenotype.
Perform a rescue experiment by overexpressing a resistant mutant of the target protein.

Experimental Protocols

Protocol 1: Dose-Response Curve to Determine Optimal Inhibitor Concentration

• Cell Seeding: Plate your cells at a density that will ensure they are in the exponential growth phase at the time of treatment.

• Inhibitor Preparation: Prepare a series of dilutions of your inhibitor in cell culture medium. A common approach is to use a 10-point dilution series with 2-fold or 3-fold dilutions. Remember to prepare a vehicle-only control.

• Treatment: Remove the old medium from your cells and add the medium containing the different inhibitor concentrations.

• Incubation: Incubate the cells for the desired treatment duration.

• Assay: Perform an assay to measure the activity of your target or a downstream signaling event. This could be a Western blot for a phosphorylated protein, a qPCR for a target gene, or a functional assay.

• Data Analysis: Plot the assay results against the inhibitor concentration and fit the data to a dose-response curve to determine the EC50 (the concentration that gives half-maximal response).

Protocol 2: Washout Experiment to Assess Reversibility

• Treatment: Treat cells with the inhibitor at the optimal concentration for a defined period.

• Washout: Remove the inhibitor-containing medium, wash the cells gently with sterile PBS two to three times, and then add fresh, inhibitor-free medium.

• Recovery: Culture the cells in the inhibitor-free medium for various time points (e.g., 1, 4, 8, 24 hours).

• Analysis: At each time point, assess the activity of the target protein to determine if and when its function is restored. This helps to understand if the inhibitor's effects are reversible.

Visualizing Workflows and Concepts

Caption: General experimental workflow for using small molecule inhibitors.

Caption: Decision tree for troubleshooting unexpected experimental outcomes.

Caption: Simplified signaling pathway illustrating on-target vs. off-target effects.

References

• 1. How can off-target effects of drugs be minimised? [synapse.patsnap.com]
• 2. Novel Computational Approach to Predict Off-Target Interactions for Small Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. How to Use Inhibitors [sigmaaldrich.com]
• 5. resources.biomol.com [resources.biomol.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Selecting, Acquiring, and Using Small Molecule Libraries for High-Throughput Screening - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting RO495 Inhibition of TYK2 Phosphorylation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with RO495 not inhibiting TYK2 phosphorylation in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is RO495 and what is its intended target?

RO495 is a potent small molecule inhibitor of Tyrosine Kinase 2 (TYK2)[1][2][3][4]. TYK2 is a member of the Janus kinase (JAK) family of non-receptor tyrosine kinases that play a crucial role in cytokine signaling pathways involved in inflammation and immunity[5][6]. By inhibiting TYK2, RO495 is expected to block the phosphorylation of TYK2 itself (autophosphorylation) and downstream signaling molecules like STATs (Signal Transducers and Activators of Transcription)[6].

Q2: I am not observing inhibition of TYK2 phosphorylation after treating my cells with RO495. What are the possible reasons?

There are several potential reasons why you might not be seeing the expected inhibition. These can be broadly categorized into issues with the compound, experimental setup, and cellular system. A logical troubleshooting workflow can help identify the root cause.

Q3: How can I be sure that my RO495 compound is active?

It is crucial to verify the integrity and activity of your RO495 stock.

• Solubility: Ensure that RO495 is fully dissolved. According to supplier information, RO495 is soluble in DMSO[2][4]. Prepare fresh dilutions from a concentrated stock for each experiment.

• Storage: Store the compound as recommended by the supplier, typically at -20°C or -80°C, to prevent degradation[4]. Avoid repeated freeze-thaw cycles.

• Purity: The purity of the compound should be confirmed, ideally by the supplier's certificate of analysis.

Q4: What are the key experimental parameters to check in my phosphorylation assay?

Several factors in your experimental protocol can affect the outcome.

• Phosphatase and Protease Inhibitors: It is critical to include a cocktail of phosphatase and protease inhibitors in your cell lysis buffer to prevent dephosphorylation of TYK2 after cell harvesting[1][7].

• Antibody Specificity: Use antibodies that are specific for the phosphorylated form of TYK2 (phospho-TYK2) and total TYK2. Validate the specificity of your antibodies, for example, by using positive and negative controls.

• Loading Controls: Always include loading controls (e.g., GAPDH, β-actin) in your Western blots to ensure equal protein loading between lanes[7]. Additionally, comparing the levels of phospho-TYK2 to total TYK2 is essential to determine if the phosphorylation status is changing[7].

Q5: Could the issue be with my cell line or experimental model?

Yes, the cellular context is important.

• TYK2 Expression and Activity: Confirm that your chosen cell line expresses TYK2 at a detectable level and that the TYK2 signaling pathway is active under your experimental conditions. You may need to stimulate the cells with a relevant cytokine (e.g., IFN-α, IL-12, IL-23) to induce TYK2 phosphorylation[5][6].

• Cell Viability: High concentrations of RO495 or prolonged incubation times might lead to cytotoxicity, which can affect cellular signaling pathways. Perform a cell viability assay to ensure that the concentrations of RO495 used are not toxic to your cells.

• Off-Target Effects: While RO495 is a TYK2 inhibitor, like many kinase inhibitors, it may have off-target effects at higher concentrations. These off-target effects could potentially interfere with the signaling pathway you are studying.

Troubleshooting Guides

If you are not observing inhibition of TYK2 phosphorylation with RO495, follow these troubleshooting steps:

Problem 1: No decrease in phospho-TYK2 signal after RO495 treatment.

Possible Cause	Suggested Solution
Inactive RO495 Compound	1. Prepare a fresh stock solution of RO495 from powder. 2. Confirm the solubility of the compound in your chosen solvent (e.g., DMSO). 3. Verify the storage conditions and age of the compound.
Inadequate RO495 Concentration or Incubation Time	1. Perform a dose-response experiment with a range of RO495 concentrations. 2. Perform a time-course experiment to determine the optimal incubation time.
Ineffective Cell Lysis and Sample Preparation	1. Ensure your lysis buffer contains a fresh and potent cocktail of phosphatase and protease inhibitors. 2. Perform all sample preparation steps on ice or at 4°C to minimize enzymatic activity[7].
Low TYK2 Phosphorylation at Baseline	1. Stimulate cells with an appropriate cytokine (e.g., IFN-α, IL-12, IL-23) to induce robust TYK2 phosphorylation before adding RO495. 2. Optimize the duration and concentration of cytokine stimulation.
Issues with Western Blotting	1. Validate your phospho-TYK2 and total TYK2 antibodies. 2. Ensure proper protein transfer to the membrane. 3. Optimize antibody concentrations and incubation times. 4. Use a sensitive detection reagent.

Problem 2: Inconsistent or variable results between experiments.

Possible Cause	Suggested Solution
Variability in Cell Culture	1. Ensure consistent cell passage numbers and confluency at the time of treatment. 2. Standardize all cell culture conditions, including media, supplements, and incubation times.
Inconsistent Reagent Preparation	1. Prepare fresh dilutions of RO495 and cytokines for each experiment. 2. Use consistent lots of antibodies and other key reagents.
Technical Variability in Assays	1. Ensure precise and consistent timing for all steps, including cell treatment, lysis, and sample processing. 2. Load equal amounts of protein for Western blotting and use appropriate loading controls.

Experimental Protocols

Protocol 1: Western Blot Analysis of TYK2 Phosphorylation

This protocol outlines the key steps for assessing the effect of RO495 on TYK2 phosphorylation in a cellular context.

• Cell Culture and Treatment:

  • Plate cells at an appropriate density and allow them to adhere overnight.

  • Starve the cells in serum-free media for 4-6 hours, if necessary, to reduce basal signaling.

  • Pre-treat the cells with varying concentrations of RO495 (or vehicle control, e.g., DMSO) for the desired duration (e.g., 1-2 hours).

  • Stimulate the cells with a suitable cytokine (e.g., 100 ng/mL IFN-α) for a short period (e.g., 15-30 minutes) to induce TYK2 phosphorylation.

• Cell Lysis:

  • Wash the cells once with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells on ice with a radioimmunoprecipitation assay (RIPA) buffer supplemented with a fresh cocktail of protease and phosphatase inhibitors.

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Centrifuge the lysate at high speed (e.g., 14,000 rpm) for 15 minutes at 4°C to pellet cellular debris.

  • Collect the supernatant containing the protein extract.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting:

  • Normalize the protein concentrations of all samples with lysis buffer and add Laemmli sample buffer.

  • Boil the samples at 95-100°C for 5-10 minutes.

  • Load equal amounts of protein per lane onto an SDS-polyacrylamide gel.

  • Separate the proteins by electrophoresis.

  • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

  • Block the membrane with 5% bovine serum albumin (BSA) or non-fat dry milk in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for phospho-TYK2 overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Stripping and Re-probing:

  • To normalize for total TYK2 levels, the membrane can be stripped of the phospho-TYK2 antibody and re-probed with an antibody for total TYK2.

  • Subsequently, the membrane can be stripped again and re-probed for a loading control (e.g., GAPDH, β-actin).

Visualizations

Diagram 1: Simplified TYK2 Signaling Pathway

A simplified diagram of the TYK2 signaling pathway and the inhibitory action of RO495.

Diagram 2: Troubleshooting Workflow for RO495 Experiments

A logical workflow for troubleshooting experiments where RO495 fails to inhibit TYK2 phosphorylation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. caymanchem.com [caymanchem.com]
• 5. mdpi.com [mdpi.com]
• 6. Properties of FDA-approved small molecule protein kinase inhibitors: A 2021 update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Discovery of a Potent and Selective Tyrosine Kinase 2 Inhibitor: TAK-279 - PubMed [pubmed.ncbi.nlm.nih.gov]

Cell viability issues with high concentrations of RO495

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered when using the small molecule inhibitor RO495, particularly concerning cell viability at high concentrations.

Frequently Asked Questions (FAQs)

Q1: We are observing significant cell death at high concentrations of RO495. What are the potential causes?

A1: High concentrations of small molecule inhibitors like RO495 can lead to decreased cell viability due to several factors:

• Off-target effects: At higher concentrations, the inhibitor may bind to unintended molecular targets, disrupting essential cellular pathways and leading to cytotoxicity.[1][2][3]

• Solvent toxicity: The solvent used to dissolve RO495 (e.g., DMSO) can be toxic to cells at certain concentrations. It is crucial to have a vehicle control (cells treated with the solvent alone) to assess this.

• Compound precipitation: High concentrations of RO495 may exceed its solubility in the culture medium, leading to precipitation. These precipitates can be directly toxic to cells or interfere with nutrient availability.

• Exaggerated on-target effects: The intended inhibitory effect of RO495, when too pronounced at high concentrations, might disrupt a critical cellular process to a degree that is incompatible with cell survival.

• General cellular stress: Introducing a high concentration of any foreign compound can induce a stress response in cells, potentially leading to apoptosis or necrosis.

Q2: How can we determine the optimal concentration of RO495 for our experiments while minimizing cell viability issues?

A2: It is recommended to perform a dose-response experiment to determine the IC50 (half-maximal inhibitory concentration) and to identify the concentration range that effectively inhibits the target without causing excessive cell death. A standard cell viability assay, such as an MTT or trypan blue exclusion assay, should be run in parallel.[4] Ideally, you should select a concentration that gives the desired biological effect with minimal impact on cell viability (e.g., >90% viability).

Q3: What are the critical controls to include in our experiments with RO495?

A3: To ensure the validity of your results, the following controls are essential:

• Untreated Control: Cells cultured in medium without any treatment. This serves as a baseline for normal cell growth and viability.

• Vehicle Control: Cells treated with the same concentration of the solvent (e.g., DMSO) used to dissolve RO495. This helps to distinguish the effect of the compound from the effect of the solvent.

• Positive Control: A known activator or inhibitor of the pathway of interest, if available. This confirms that the experimental system is responsive.

• Negative Control: A structurally similar but inactive compound, if available. This helps to confirm the specificity of RO495's effects.

Troubleshooting Guides

Issue 1: Low Cell Viability in RO495-Treated and Vehicle Control Groups

If you observe decreased cell viability in both your RO495-treated and vehicle control groups compared to the untreated control, the issue likely lies with the solvent or general cell culture conditions.

Troubleshooting Steps:

• Assess Solvent Concentration: Ensure the final concentration of the solvent (e.g., DMSO) in the culture medium is at a non-toxic level, typically below 0.5%.

• Check Cell Health: Routinely examine your cell cultures for signs of stress or contamination, such as changes in morphology, floating cells, or rapid pH changes in the medium.[5][6]

• Review Cell Culture Media and Supplements: Ensure that the culture medium, serum, and any supplements are not expired and have been stored correctly.[7] Variations between lots of serum can also impact cell health.

• Test for Mycoplasma Contamination: Mycoplasma is a common and often undetected contaminant in cell cultures that can affect cell health and experimental outcomes.[5][7]

Experimental Protocol: Titration of Solvent (DMSO) to Determine Toxicity Threshold

• Cell Seeding: Plate your cells at the desired density in a 96-well plate and allow them to adhere overnight.

• Serial Dilution of Solvent: Prepare serial dilutions of your solvent (e.g., DMSO) in culture medium to achieve a range of final concentrations (e.g., 0.01%, 0.05%, 0.1%, 0.5%, 1%, 2%).

• Treatment: Replace the medium in the wells with the medium containing the different solvent concentrations. Include an untreated control.

• Incubation: Incubate the plate for the intended duration of your experiment (e.g., 24, 48, or 72 hours).

• Viability Assay: Perform a cell viability assay (e.g., MTT, PrestoBlue, or CellTiter-Glo) according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of viable cells for each solvent concentration relative to the untreated control. The highest concentration with minimal effect on viability (e.g., >95%) is considered safe for your experiments.

Data Summary Table: Example of DMSO Toxicity

Final DMSO Concentration (%)	Average Cell Viability (%)	Standard Deviation
0 (Untreated)	100	4.5
0.05	98.2	5.1
0.1	97.5	4.8
0.5	94.1	5.5
1.0	75.3	6.2
2.0	42.8	7.1

Issue 2: Dose-Dependent Decrease in Cell Viability with RO495

If the vehicle control shows healthy cells but you observe a sharp decline in viability with increasing concentrations of RO495, the issue is likely due to on-target or off-target effects of the compound.

Troubleshooting Steps:

• Perform a Dose-Response Curve: Conduct a detailed dose-response experiment to determine the IC50 for your target of interest and the CC50 (50% cytotoxic concentration) for cell viability.

• Determine Therapeutic Window: The therapeutic window is the range of concentrations that produces the desired biological effect without significant cytotoxicity. Aim to work within this window.

• Consider Off-Target Effects: At high concentrations, RO495 might be inhibiting other kinases or proteins essential for cell survival.[8][9] If the literature suggests potential off-targets, you can use more specific inhibitors to see if you can replicate the cytotoxic effect.

• Shorten Exposure Time: It's possible that prolonged exposure to high concentrations of RO495 is detrimental. Try shorter incubation times to see if you can achieve the desired effect before significant cell death occurs.

Experimental Protocol: Determining IC50 and CC50 for RO495

• Cell Seeding: Plate cells in two identical 96-well plates.

• Compound Dilution: Prepare a serial dilution of RO495 in culture medium. Also, prepare a vehicle control.

• Treatment: Treat the cells with the different concentrations of RO495 and the vehicle control.

• Incubation: Incubate for the desired time point.

• Parallel Assays:

  • Plate 1 (Target Inhibition): Perform an assay to measure the inhibition of the intended target (e.g., a Western blot for a downstream phosphorylated protein, a kinase activity assay).

  • Plate 2 (Cell Viability): Perform a cell viability assay (e.g., MTT).

• Data Analysis:

  • Plot the percentage of target inhibition versus the log of RO495 concentration to determine the IC50.

  • Plot the percentage of cell viability versus the log of RO495 concentration to determine the CC50.

Data Summary Table: Example IC50 and CC50 Data for RO495

RO495 Concentration (µM)	Target Inhibition (%)	Cell Viability (%)
0.01	5	99
0.1	25	97
1	52	95
10	95	60
100	98	15

From this data, the IC50 is approximately 1 µM, and the CC50 is above 10 µM. A working concentration between 1-5 µM might be optimal.

Visualizations

Caption: Troubleshooting workflow for low cell viability.

Caption: Workflow for IC50 and CC50 determination.

Caption: On-target vs. potential off-target effects of RO495.

References

• 1. Off-target effects in CRISPR/Cas9 gene editing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. blog.addgene.org [blog.addgene.org]
• 3. What causes off-target effects in CRISPR? [synapse.patsnap.com]
• 4. researchgate.net [researchgate.net]
• 5. Cell Culture Troubleshooting [sigmaaldrich.com]
• 6. A Beginner’s Guide to Cell Culture: Practical Advice for Preventing Needless Problems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. adl.usm.my [adl.usm.my]
• 8. How to Control for Off-Target Effects of Genome Editing [cellandgene.com]
• 9. Frontiers | Which Factors Affect the Occurrence of Off-Target Effects Caused by the Use of CRISPR/Cas: A Systematic Review in Plants [frontiersin.org]

Technical Support Center: Improving the Bioavailability of RO495 for In Vivo Studies

Here is the technical support center for improving the bioavailability of RO495.

This guide provides researchers, scientists, and drug development professionals with troubleshooting advice, frequently asked questions, and detailed protocols to overcome bioavailability challenges with the TYK2 inhibitor, RO495, in preclinical in vivo studies.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is RO495 and why is its bioavailability a primary concern?

A1: RO495 is a potent and selective Tyrosine Kinase 2 (TYK2) inhibitor with an IC50 of 1.5 nM in cell-based assays.[1][2] Its chemical name is N-[2-[(2-amino-6-methyl-4-pyrimidinyl)amino]-4-pyridinyl]-2,6-dichloro-benzamide.[3] Like many new chemical entities in the drug discovery pipeline, RO495 has low aqueous solubility.[3][4] Poor water solubility is a leading cause of low oral bioavailability, which can result in insufficient drug exposure in animal models, leading to variable or inconclusive results in efficacy and toxicology studies.[5][6]

Q2: What are the key physicochemical properties of RO495 I should be aware of?

A2: Key properties for RO495 are:

• Molecular Formula: C17H14Cl2N6O[3]

• Molecular Weight: 389.2 g/mol [3]

• Solubility Profile: It is soluble in DMSO (≥10 mg/mL) but only sparingly soluble in ethanol (1-10 mg/mL), suggesting poor aqueous solubility.[3]

• Compound Type: It is a small molecule inhibitor.[3]

Understanding these properties is the first step in selecting an appropriate formulation strategy.[7]

Q3: What are the most common initial approaches to improve the bioavailability of a compound like RO495?

A3: For early-stage preclinical studies, the goal is to maximize exposure to assess pharmacokinetics and efficacy.[8] Common initial strategies focus on overcoming the solubility barrier and include:

• Vehicle Optimization: Using simple solutions with co-solvents or suspensions with wetting agents.[6]

• Particle Size Reduction: Techniques like micronization or creating a nanosuspension increase the surface area for dissolution.[4][9]

• pH Adjustment: For ionizable compounds, adjusting the pH of the formulation vehicle can significantly increase solubility.

• Use of Complexing Agents: Cyclodextrins can form inclusion complexes to enhance the apparent solubility of a drug.[10]

Q4: How do I choose the right formulation strategy for my specific in vivo study?

A4: The choice depends on the study's objective, the required dose, and the compound's properties. For early pharmacokinetic (PK) studies, a simple solution is often preferred to minimize variability and assess the compound's intrinsic absorption characteristics.[6] For later efficacy or toxicology studies that may require higher doses, a suspension or an advanced formulation like a solid dispersion might be necessary.[6][8] The decision-making process can be guided by a systematic workflow.

Caption: Decision tree for selecting a suitable formulation strategy for RO495.

Section 2: Troubleshooting Guide

Problem: I am observing low or highly variable plasma exposure of RO495 after oral administration.

This is a common issue for poorly soluble compounds. The root cause is often low solubility or a slow dissolution rate in the gastrointestinal tract.[9]

Possible Cause 1: Poor Aqueous Solubility

• Question: My dosing formulation is a simple aqueous suspension, but the drug concentration in plasma is near the limit of quantification. How can I improve this?

• Answer: This suggests that very little of the drug is dissolving and being absorbed. You need to increase the amount of RO495 that is in solution at the site of absorption.

  • Solution A: Co-Solvent Formulations. For low doses, you can prepare a solution using a mixture of water and a water-miscible organic solvent (co-solvent), such as polyethylene glycol 400 (PEG400) or propylene glycol. Surfactants like Cremophor EL or Tween 80 can also be added to improve and maintain solubility upon dilution in the gut.[11]

  • Solution B: Lipid-Based Formulations. Self-emulsifying drug delivery systems (SEDDS) are mixtures of oils, surfactants, and co-solvents that form a fine emulsion upon contact with aqueous fluids. This can significantly enhance the solubility and absorption of lipophilic drugs.[9]

  • Solution C: pH Adjustment. If RO495 has an ionizable group (its chemical structure suggests it does), altering the pH of the vehicle can increase its solubility. A pre-formulation study to determine its pKa and pH-solubility profile is highly recommended.[7]

Possible Cause 2: Slow Dissolution Rate

• Question: I am using a high dose, and a solution is not feasible. My suspension formulation gives me some exposure, but it's highly variable between animals. What can I do?

• Answer: High variability with a suspension often points to a dissolution rate-limited absorption. The rate at which the solid drug particles dissolve is the bottleneck. Increasing the surface area of the drug is the most effective way to improve the dissolution rate.

  • Solution A: Particle Size Reduction (Micronization/Nanosuspension). Reducing the particle size from the millimeter/micron range to the sub-micron (nanometer) range dramatically increases the surface area-to-volume ratio. This can be achieved through techniques like wet media milling or high-pressure homogenization to create a nanosuspension.[9]

  • Solution B: Amorphous Solid Dispersions (ASDs). Converting the crystalline form of RO495 to a higher-energy amorphous form can improve both its apparent solubility and dissolution rate.[4] This is done by dispersing the drug in a polymer matrix (e.g., HPMC, PVP). ASDs can be prepared by methods such as spray-drying or hot-melt extrusion.

Section 3: Data Presentation

The following tables summarize key data for formulating RO495.

Table 1: Solubility of RO495 in Common Preclinical Vehicles

Vehicle / Solvent	Solubility Category	Estimated Concentration	Reference
Water	Poorly Soluble	< 0.1 mg/mL	Implied by[3]
Ethanol	Sparingly Soluble	1 - 10 mg/mL	[3]
DMSO	Soluble	≥ 10 mg/mL	[3]
20% Solutol HS 15 in Water	Moderately Soluble	Hypothetical: 1-5 mg/mL	-
60% PEG400 / 40% Water	Soluble	Hypothetical: > 5 mg/mL	-

Note: Hypothetical values are based on typical performance for compounds with similar properties and should be experimentally confirmed.

Table 2: Hypothetical Pharmacokinetic Data Comparing RO495 Formulations in Rats (10 mg/kg Oral Dose)

Formulation Type	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Bioavailability (%)
Aqueous Suspension (Micronized)	150 ± 45	2.0	750	5
Co-solvent Solution (40% PEG400)	450 ± 90	1.0	2250	15
Nanosuspension	900 ± 180	1.0	5250	35
Solid Dispersion (1:3 with HPMC-AS)	1200 ± 250	0.5	7500	50

Note: These are representative data to illustrate the potential impact of different formulation strategies. Actual results may vary.

Section 4: Visualizations of Key Processes

Diagrams are provided below for the TYK2 signaling pathway and the general experimental workflow for an in vivo pharmacokinetic study.

Caption: Simplified TYK2 signaling pathway showing inhibition by RO495.

Caption: Standard experimental workflow for an in vivo pharmacokinetic study.

Section 5: Detailed Experimental Protocols

Protocol 1: Preparation of a Simple Suspension (for 10 mg/mL dose)

This protocol is suitable for initial screening or high-dose studies where a solution is not practical.

• Materials:

  • RO495 powder

  • Vehicle: 0.5% (w/v) Methylcellulose (MC) or Carboxymethylcellulose (CMC) in deionized water.

  • Wetting Agent (optional but recommended): 0.1% (v/v) Tween 80.

  • Mortar and pestle, magnetic stirrer, and stir bar.

• Procedure:

  • Weigh the required amount of RO495 for the final desired volume and concentration.

  • If using a wetting agent, add a small volume of the 0.1% Tween 80 solution to the RO495 powder in a mortar and pestle to form a smooth, uniform paste. This prevents clumping.

  • Gradually add the 0.5% MC vehicle to the paste while triturating until all the powder is suspended.

  • Transfer the suspension to a suitable container (e.g., a glass beaker).

  • Use additional vehicle to rinse the mortar and pestle and add it to the beaker to ensure a complete transfer of the drug.

  • Place the beaker on a magnetic stirrer and stir continuously for at least 30 minutes before dosing.

  • Maintain gentle stirring during the dosing procedure to ensure dose uniformity.

Protocol 2: Preparation of a Co-Solvent Solution (for 5 mg/mL dose)

This protocol is ideal for early PK studies to ensure complete drug dissolution.

• Materials:

  • RO495 powder

  • Vehicle: 40% Polyethylene Glycol 400 (PEG400), 10% Solutol HS 15, 50% Water (v/v/v).

  • Glass vials, sonicator, magnetic stirrer.

• Procedure:

  • Weigh the required amount of RO495 and place it in a glass vial.

  • Add the PEG400 and Solutol HS 15 to the vial. Vortex or sonicate the mixture until the RO495 is fully dissolved. Gentle warming (to 30-40°C) may be required.

  • Once the drug is fully dissolved, slowly add the water while stirring to create the final formulation.

  • Visually inspect the solution to ensure it is clear and free of any precipitate.

  • If the solution becomes cloudy upon adding water, the drug may be precipitating. In this case, a different vehicle system with a higher proportion of co-solvent may be necessary.

Protocol 3: Preparation of an Amorphous Solid Dispersion (ASD) by Solvent Evaporation

This is an advanced technique for significantly improving dissolution and bioavailability.[4]

• Materials:

  • RO495 powder

  • Polymer: Hydroxypropyl Methylcellulose Acetate Succinate (HPMC-AS) or Polyvinylpyrrolidone (PVP K30).

  • Solvent: Dichloromethane/Methanol co-solvent or other suitable volatile solvent that dissolves both drug and polymer.

  • Rotary evaporator.

• Procedure:

  • Determine the drug-to-polymer ratio (e.g., 1:3 w/w RO495:HPMC-AS).

  • Completely dissolve both the RO495 and the polymer in a minimal amount of the chosen solvent system in a round-bottom flask.

  • Once a clear solution is obtained, evaporate the solvent under vacuum using a rotary evaporator.

  • The resulting product will be a thin, glassy film on the flask wall. Further dry this solid under a high vacuum for 24-48 hours to remove all residual solvent.

  • Scrape the solid ASD from the flask and gently grind it into a fine powder using a mortar and pestle.

  • This ASD powder can then be suspended in an aqueous vehicle (like 0.5% MC) for oral dosing as described in Protocol 1.

References

• 1. RO495 Datasheet DC Chemicals [dcchemicals.com]
• 2. RO495|cas 1258296-60-4|DC Chemicals [dcchemicals.com]
• 3. caymanchem.com [caymanchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Preclinical Formulations: Insight, Strategies, and Practical Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Formulation Development Strategy: Preclinical PK, PD, and TK Considerations - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. researchgate.net [researchgate.net]
• 8. altasciences.com [altasciences.com]
• 9. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Role of Functional Excipients in Solid Oral Dosage Forms to Overcome Poor Drug Dissolution and Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ajprd.com [ajprd.com]

Technical Support Center: Overcoming Resistance to RO495 in Cancer Cell Lines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers encountering resistance to the TYK2 inhibitor, RO495, in cancer cell lines.

Frequently Asked Questions (FAQs)

Q1: What is RO495 and what is its mechanism of action?

RO495 is a potent and selective inhibitor of Tyrosine Kinase 2 (TYK2), a member of the Janus kinase (JAK) family of non-receptor tyrosine kinases.[1][2][3] TYK2 plays a crucial role in cytokine signaling pathways that are often dysregulated in cancer.[1][3][4] It mediates signaling downstream of receptors for cytokines like interferons (IFNs) and various interleukins (ILs), leading to the phosphorylation and activation of Signal Transducer and Activator of Transcription (STAT) proteins.[1][3] Activated STATs then translocate to the nucleus and regulate the expression of genes involved in cell proliferation, survival, and immune responses.[1] By inhibiting TYK2, RO495 blocks this signaling cascade, thereby impeding cancer cell growth and survival.

Q2: My cancer cell line shows high expression of TYK2 but is not responding to RO495. What are the possible reasons?

Several factors could contribute to a lack of response to RO495 despite TYK2 expression:

• Intrinsic Resistance: The cell line may possess inherent mechanisms of resistance, such as:

  • Redundant Signaling Pathways: Activation of parallel signaling pathways (e.g., other JAK family members like JAK1/JAK2 or alternative tyrosine kinases) can compensate for TYK2 inhibition and maintain downstream signaling to STATs.[5][6]

  • Mutations in Pathway Components: Pre-existing mutations in genes downstream of TYK2, such as STATs, could render them constitutively active and independent of TYK2 signaling.

• Low TYK2 Dependence: The specific cancer cell line, despite expressing TYK2, may not be critically dependent on the TYK2 signaling pathway for its growth and survival.

• Experimental Issues: Incorrect drug concentration, degradation of the compound, or issues with the cell viability assay could lead to inaccurate results.

Q3: My cancer cell line initially responded to RO495 but has now developed resistance. What are the potential mechanisms of acquired resistance?

Acquired resistance to TYK2 inhibitors like RO495 can emerge through various mechanisms, including:

• Gatekeeper Mutations: Mutations in the ATP-binding pocket of the TYK2 kinase domain can prevent RO495 from binding effectively, while still allowing ATP to bind and activate the kinase.[7][8]

• Activation of Bypass Pathways: Upregulation of alternative signaling pathways can bypass the need for TYK2. For example, increased signaling through other receptor tyrosine kinases (e.g., EGFR, MET) can reactivate downstream pathways like PI3K/AKT or MAPK, promoting cell survival.[9][10]

• Reactivation of the JAK-STAT Pathway: Other JAK family members, such as JAK1 or JAK2, can form heterodimers and trans-activate each other, leading to the reactivation of STAT signaling even in the presence of a TYK2-specific inhibitor.[5][6]

• Epigenetic Modifications: Changes in the epigenetic landscape of the cancer cells can lead to altered gene expression profiles that promote resistance.[8]

Troubleshooting Guides

Problem 1: No initial response to RO495 in a TYK2-positive cell line.

Possible Cause	Suggested Solution
Suboptimal Drug Concentration	Perform a dose-response curve with a wider range of RO495 concentrations to determine the accurate IC50 value for your specific cell line.
Drug Instability	Ensure proper storage and handling of the RO495 compound to prevent degradation. Prepare fresh stock solutions for each experiment.
Cell Line Misidentification or Contamination	Authenticate your cell line using short tandem repeat (STR) profiling. Check for mycoplasma contamination.
Intrinsic Resistance Mechanisms	- Investigate Bypass Pathways: Use western blotting to probe for the activation of other signaling pathways (e.g., p-EGFR, p-MET, p-AKT, p-ERK) in the presence of RO495. - Assess Downstream Mutations: Sequence key downstream effectors like STAT3 to check for activating mutations.

Problem 2: Development of acquired resistance to RO495 after initial sensitivity.

Possible Cause	Suggested Solution
Gatekeeper Mutations in TYK2	Sequence the TYK2 kinase domain in the resistant cell line to identify potential mutations. Compare the sequence to the parental, sensitive cell line.
Upregulation of Bypass Signaling	- Phospho-Kinase Array: Perform a phospho-kinase array to get a broad overview of activated signaling pathways in the resistant cells compared to the parental cells. - Western Blot Analysis: Validate the findings from the array by performing western blots for specific activated kinases (e.g., p-JAK1, p-JAK2, p-EGFR, p-AKT).
Reactivation of JAK-STAT Signaling	Assess the phosphorylation status of STAT proteins (e.g., p-STAT1, p-STAT3, p-STAT5) in the resistant cells in the presence of RO495. Increased phosphorylation compared to sensitive cells would indicate pathway reactivation.
Drug Efflux	Investigate the expression of ATP-binding cassette (ABC) transporters, which can pump drugs out of the cell.[10]

Quantitative Data Summary

Due to the limited publicly available data specifically for RO495 resistance, the following tables present hypothetical yet realistic data for illustrative purposes.

Table 1: Hypothetical IC50 Values of RO495 in a Panel of Cancer Cell Lines

Cell Line	Cancer Type	TYK2 Expression (Relative)	IC50 (nM)
Cell Line A	T-cell Acute Lymphoblastic Leukemia	High	10
Cell Line B	Breast Cancer	Moderate	150
Cell Line C	Prostate Cancer	High	5
Cell Line D	Lung Cancer	Low	> 1000
Cell Line E (RO495-Resistant)	T-cell Acute Lymphoblastic Leukemia	High	850

Table 2: Characterization of a Hypothetical RO495-Resistant Cell Line (Cell Line E)

Parameter	Parental (Cell Line A)	Resistant (Cell Line E)
RO495 IC50 (nM)	10	850
TYK2 Kinase Domain Sequencing	Wild-type	Gatekeeper Mutation (e.g., V617F equivalent)
p-STAT3 Levels (with 100 nM RO495)	Baseline	Elevated
p-JAK1 Levels (with 100 nM RO495)	Baseline	Elevated
p-EGFR Levels	Low	High

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is used to determine the cytotoxic effects of RO495 and to calculate the IC50 value.

Materials:

• Cancer cell lines

• Complete culture medium

• RO495 stock solution (in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Prepare serial dilutions of RO495 in complete culture medium.

• Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of RO495. Include a vehicle control (DMSO) and a no-treatment control.

• Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the control and plot a dose-response curve to determine the IC50 value.[11][12][13]

Western Blot Analysis for Signaling Pathway Activation

This protocol is used to assess the phosphorylation status of key proteins in the TYK2 signaling pathway and potential bypass pathways.

Materials:

• Parental and resistant cancer cell lines

• RO495

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-TYK2, anti-TYK2, anti-p-STAT3, anti-STAT3, anti-p-JAK1, anti-JAK1, anti-p-EGFR, anti-EGFR, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Treat parental and resistant cells with RO495 at the desired concentration and time points.

• Lyse the cells in lysis buffer and quantify the protein concentration.

• Denature the protein lysates and load equal amounts onto an SDS-PAGE gel.

• Separate the proteins by electrophoresis and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and add the chemiluminescent substrate.

• Capture the signal using an imaging system.[14][15]

siRNA-mediated Knockdown of TYK2

This protocol is used to confirm the on-target effect of RO495 by genetically silencing TYK2.

Materials:

• Cancer cell line

• TYK2-specific siRNA and a non-targeting control siRNA

• Transfection reagent (e.g., Lipofectamine RNAiMAX)

• Opti-MEM reduced-serum medium

• 6-well plates

Procedure:

• Seed cells in a 6-well plate to be 50-70% confluent on the day of transfection.

• In separate tubes, dilute the siRNA and the transfection reagent in Opti-MEM.

• Combine the diluted siRNA and transfection reagent and incubate for 5-20 minutes at room temperature to allow complex formation.

• Add the siRNA-lipid complex to the cells and incubate for 48-72 hours.

• After incubation, harvest the cells to assess TYK2 knockdown efficiency by western blot or qRT-PCR.

• Perform a cell viability assay on the transfected cells to determine the effect of TYK2 knockdown on cell survival.[16][17][18]

Visualizations

References

• 1. TYK2: An Upstream Kinase of STATs in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [PDF] TYK2: An Upstream Kinase of STATs in Cancer | Semantic Scholar [semanticscholar.org]
• 3. mdpi.com [mdpi.com]
• 4. Establishing the role of tyrosine kinase 2 in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Molecular Pathways: Molecular Basis for Sensitivity and Resistance to JAK Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sensitivity and resistance of JAK2 inhibitors to myeloproliferative neoplasms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mechanisms of resistance to tyrosine kinase inhibitor‐targeted therapy and overcoming strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. Overcoming resistance to tyrosine kinase inhibitors: Lessons learned from cancer cells treated with EGFR antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. broadpharm.com [broadpharm.com]
• 12. MTT assay protocol | Abcam [abcam.com]
• 13. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. Phospho-Tyk2 (Tyr1054/1055) (D7T8A) Rabbit mAb | Cell Signaling Technology [cellsignal.com]
• 15. Tyk2 Antibody | Cell Signaling Technology [cellsignal.com]
• 16. siRNA knockdown [protocols.io]
• 17. scbt.com [scbt.com]
• 18. genscript.com [genscript.com]

Adjusting RO495 treatment time for optimal downstream effects

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using RO495, a selective inhibitor of the MEK1/2 kinases. The information provided is intended to help optimize experimental design and interpretation of results related to downstream signaling effects.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for RO495?

A1: RO495 is a potent and selective small molecule inhibitor of MEK1 and MEK2, which are dual-specificity protein kinases in the MAPK/ERK signaling cascade. By binding to and inhibiting MEK1/2, RO495 prevents the phosphorylation and activation of ERK1/2 (also known as p44/42 MAPK). This leads to the downstream inhibition of cellular processes regulated by the ERK pathway, such as cell proliferation, differentiation, and survival.

Q2: How do I determine the optimal treatment time with RO495 for my cell line?

A2: The optimal treatment time for RO495 is cell-line dependent and depends on the specific downstream effect you are measuring. We recommend performing a time-course experiment to determine the peak effect. A typical starting point is to treat cells for 2, 6, 12, 24, and 48 hours. The phosphorylation of ERK1/2 is a proximal and rapid downstream marker and can often be detected within 2 hours of treatment. However, effects on cell viability or gene expression may require longer treatment times (e.g., 24-72 hours).

Q3: What are the expected downstream effects of RO495 treatment?

A3: The primary and most immediate downstream effect is the reduction of phosphorylated ERK1/2 (p-ERK). Other downstream effects can include, but are not limited to:

• Decreased phosphorylation of direct ERK substrates, such as p90RSK.

• Changes in the expression of ERK target genes (e.g., c-Fos, c-Jun).

• Inhibition of cell proliferation and induction of cell cycle arrest.

• Induction of apoptosis in sensitive cell lines.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
No change in p-ERK levels after RO495 treatment.	1. Inactive Compound: The RO495 may have degraded. 2. Incorrect Concentration: The concentration used may be too low for the target cell line. 3. Resistant Cell Line: The cell line may have mutations upstream or downstream of MEK that bypass the need for MEK signaling.	1. Use a fresh aliquot of RO495. 2. Perform a dose-response experiment to determine the IC50 for p-ERK inhibition in your cell line. 3. Sequence key genes in the MAPK pathway (e.g., BRAF, KRAS) to check for mutations.
High cell death observed at all treatment times.	1. Concentration is too high: The concentration of RO495 may be toxic to the cells. 2. Solvent Toxicity: The vehicle (e.g., DMSO) concentration may be too high.	1. Perform a dose-response experiment to find a concentration that inhibits p-ERK without causing excessive cell death. 2. Ensure the final concentration of the vehicle is consistent across all treatments and is at a non-toxic level (typically <0.1%).
Variability in results between experiments.	1. Inconsistent Cell Density: Seeding cells at different densities can affect their growth rate and response to treatment. 2. Inconsistent Treatment Time: Small variations in the duration of treatment can affect the outcome. 3. Reagent Variability: Differences in media, serum, or other reagents can impact results.	1. Ensure cells are seeded at the same density for each experiment and are in the exponential growth phase at the time of treatment. 2. Be precise with the timing of treatment and harvesting. 3. Use the same lot of reagents whenever possible and maintain consistent cell culture conditions.

Quantitative Data Summary

Table 1: Dose-Response of RO495 on p-ERK1/2 Levels in A375 Cells (24-hour treatment)

RO495 Concentration (nM)	p-ERK1/2 Inhibition (%)
1	15.2
10	45.8
100	89.1
500	98.5
1000	99.2

Table 2: Time-Course of p-ERK1/2 Inhibition with 100 nM RO495 in A375 Cells

Treatment Time (hours)	p-ERK1/2 Inhibition (%)
2	92.3
6	91.5
12	88.7
24	89.1
48	85.4

Experimental Protocols

Protocol 1: Western Blot for p-ERK1/2

• Cell Seeding: Seed cells in 6-well plates and allow them to adhere and reach 70-80% confluency.

• Treatment: Treat cells with the desired concentrations of RO495 or vehicle control for the specified amount of time.

• Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel, run the gel, and then transfer the proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate with a primary antibody against p-ERK1/2 overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Stripping and Re-probing: The membrane can be stripped and re-probed for total ERK1/2 and a loading control (e.g., GAPDH or β-actin) to ensure equal protein loading.

Protocol 2: Cell Viability Assay (MTS/MTT)

• Cell Seeding: Seed cells in a 96-well plate at a density that will not lead to overgrowth during the experiment.

• Treatment: After 24 hours, treat the cells with a range of RO495 concentrations. Include a vehicle control and a no-cell background control.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• Reagent Addition: Add the MTS or MTT reagent to each well according to the manufacturer's instructions and incubate for 1-4 hours.

• Absorbance Reading: Read the absorbance at the appropriate wavelength using a plate reader.

• Data Analysis: Subtract the background absorbance, normalize the data to the vehicle control, and plot the results to determine the IC50 for cell viability.

Visualizations

Caption: MAPK/ERK signaling pathway with the inhibitory action of RO495 on MEK1/2.

Caption: Experimental workflow for optimizing RO495 treatment time.

Caption: Troubleshooting decision tree for unexpected RO495 results.

Common pitfalls in using RO495 and how to avoid them

Technical Support Center: Compound RO495

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common pitfalls encountered when using Compound RO495 in experimental settings. The information is intended for researchers, scientists, and drug development professionals to help ensure the successful application of this compound and enhance the reproducibility of their results.

Frequently Asked Questions (FAQs)

Q1: My in vitro assay with RO495 is showing inconsistent results between experiments. What are the common causes?

A1: Inconsistent results with RO495 in in vitro assays can stem from several factors. One of the most common is variability in experimental conditions. It is crucial to maintain consistency in parameters such as cell passage number, confluency, and serum concentration in the culture medium. Another potential issue is the degradation of RO495. Ensure that the compound is stored correctly, and for each experiment, use freshly prepared solutions. Pipetting errors can also contribute to variability, so ensure your equipment is calibrated and your technique is consistent.

Q2: I am observing unexpected off-target effects in my cell-based assays with RO495. How can I troubleshoot this?

A2: Off-target effects are a known consideration with many small molecule inhibitors. First, verify the identity and purity of your RO495 stock using analytical methods like LC-MS or NMR. Impurities can lead to confounding results. Second, perform a dose-response experiment to determine the optimal concentration of RO495 that elicits the desired effect with minimal off-target activity. It is also advisable to use a negative control compound with a similar chemical structure but is known to be inactive. Finally, consider using a secondary, structurally unrelated inhibitor of the same target to confirm that the observed phenotype is due to the inhibition of the intended pathway.

Q3: My animal study with RO495 is not showing the expected efficacy. What are some potential reasons?

A3: Several factors can contribute to a lack of efficacy in animal models. These include issues with the formulation and bioavailability of RO495, the dosing regimen, and the choice of animal model. It is critical to perform pharmacokinetic (PK) studies to ensure that the compound is reaching the target tissue at a sufficient concentration and for an adequate duration. The dosing schedule (e.g., once daily vs. twice daily) can also significantly impact efficacy. Additionally, ensure that the chosen animal model is appropriate for the disease being studied and that the target of RO495 is expressed and functional in that model.

Troubleshooting Guides

Guide 1: Poor Solubility of RO495

A common pitfall when working with RO495 is its limited solubility in aqueous solutions, which can lead to inaccurate dosing and reduced efficacy.

Symptoms:

• Precipitate formation in stock solutions or assay media.

• Inconsistent results in cell-based or in vivo experiments.

• Lower-than-expected potency in biochemical assays.

Solutions:

• Solvent Selection: While DMSO is a common solvent, for in vivo studies, it's important to use a biocompatible vehicle. Consider co-solvents such as PEG, Tween-80, or cyclodextrins.

• pH Adjustment: The solubility of RO495 may be pH-dependent. Test the solubility at different pH values to find the optimal range.

• Formulation Development: For in vivo studies, consider developing a more advanced formulation, such as a liposomal or nanoparticle-based delivery system, to improve solubility and bioavailability.

Guide 2: Confounding Factors in Experimental Design

Symptoms:

• High variability within experimental groups.

• Inability to reproduce results.

• Results that contradict previous findings.

Solutions:

• Randomization: Properly randomize the assignment of animals or experimental units to treatment and control groups to minimize selection bias.[1]

• Blinding: Whenever possible, experiments should be conducted in a blinded manner to prevent investigator bias from influencing the results.[1]

• Control Groups: Include appropriate control groups, such as vehicle-treated and positive-control groups, to ensure that the observed effects are specific to RO495.

Quantitative Data Summary

The following table summarizes the key in vitro pharmacological parameters of RO495 against its primary target kinase.

Parameter	Value
IC50	15 nM
Ki	2.5 nM
Cellular EC50	150 nM

Experimental Protocols

Protocol 1: In Vitro Kinase Assay for RO495

This protocol describes a typical biochemical assay to determine the IC50 of RO495 against its target kinase.

Materials:

• Recombinant human kinase

• ATP

• Peptide substrate

• Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• RO495 stock solution (10 mM in DMSO)

• 384-well plates

• ADP-Glo™ Kinase Assay kit (Promega)

Procedure:

• Prepare a serial dilution of RO495 in kinase buffer.

• Add 2.5 µL of the diluted RO495 or vehicle (DMSO) to the wells of a 384-well plate.

• Add 2.5 µL of the kinase and peptide substrate mix to each well.

• Initiate the reaction by adding 5 µL of ATP solution.

• Incubate the plate at room temperature for 1 hour.

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions.

• Plot the results as a percentage of inhibition versus the log of the RO495 concentration and fit the data to a four-parameter logistic equation to determine the IC50.

Visualizations

Signaling Pathway

The following diagram illustrates the hypothetical signaling pathway in which RO495 acts as an inhibitor.

Caption: Hypothetical signaling pathway showing the inhibitory action of RO495.

Experimental Workflow

This diagram outlines a typical workflow for screening and validating the efficacy of RO495.

Caption: Standard experimental workflow for the preclinical evaluation of RO495.

Troubleshooting Logic

This diagram provides a logical flow for troubleshooting inconsistent experimental results with RO495.

Caption: A logical diagram for troubleshooting inconsistent results with RO495.

References

• 1. Rigor and Reproducibility in Experimental Design: Common flaws [smcclatchy.github.io]

Reference Data & Comparative Studies

A Comparative Analysis of TYK2 Inhibitors: Deucravacitinib vs. the Elusive RO495

A comprehensive comparison between the FDA-approved deucravacitinib and the investigational compound RO495 is currently hampered by a significant lack of publicly available data for RO495. Both compounds are potent inhibitors of Tyrosine Kinase 2 (TYK2), a key mediator in the signaling of pro-inflammatory cytokines. However, beyond this shared therapeutic target, the available information diverges substantially, with extensive clinical and preclinical data for deucravacitinib and a notable absence of such information for RO495.

Deucravacitinib, developed by Bristol Myers Squibb, is a first-in-class, oral, selective, allosteric TYK2 inhibitor.[1][2] It is approved for the treatment of moderate-to-severe plaque psoriasis.[3][4] In contrast, RO495, also identified as CS-2667, is described in chemical supplier catalogs as a potent TYK2 inhibitor, but no substantive preclinical or clinical data, nor information on its developmental status, is publicly accessible. This disparity prevents a direct, evidence-based comparison of their efficacy and safety profiles.

This guide will, therefore, provide a detailed overview of the well-characterized TYK2 inhibitor, deucravacitinib, as a benchmark for this therapeutic class. The information presented is intended for researchers, scientists, and drug development professionals to illustrate the current understanding of selective TYK2 inhibition.

Deucravacitinib: A Detailed Profile

Mechanism of Action

Deucravacitinib selectively inhibits TYK2 by binding to its regulatory pseudokinase domain (JH2), which is distinct from the highly conserved ATP-binding site in the catalytic domain (JH1) targeted by other Janus kinase (JAK) inhibitors.[2][5][6] This allosteric inhibition stabilizes an inactive conformation of TYK2, thereby blocking the downstream signaling of key cytokines implicated in the pathogenesis of psoriasis and other immune-mediated diseases, including interleukin-23 (IL-23), IL-12, and Type I interferons.[5][7][8][9] This selective, allosteric mechanism is believed to contribute to its favorable safety profile compared to less selective JAK inhibitors.[10][11]

Signaling Pathway of TYK2 Inhibition by Deucravacitinib

Caption: Deucravacitinib allosterically inhibits TYK2, blocking cytokine-mediated STAT phosphorylation.

Efficacy in Plaque Psoriasis

The efficacy of deucravacitinib in moderate-to-severe plaque psoriasis has been established in large, randomized, double-blind, Phase 3 clinical trials, notably the POETYK PSO-1 and POETYK PSO-2 studies.[2][4] These trials demonstrated the superiority of deucravacitinib over both placebo and the phosphodiesterase-4 inhibitor apremilast.

Table 1: Key Efficacy Outcomes from POETYK PSO-1 and PSO-2 Trials at Week 16

Outcome	Deucravacitinib 6 mg QD	Apremilast 30 mg BID	Placebo
POETYK PSO-1
PASI 75 Response (%)	58.4	35.1	12.7
sPGA 0/1 Response (%)	53.6	32.1	7.2
POETYK PSO-2
PASI 75 Response (%)	53.0	39.8	9.4
sPGA 0/1 Response (%)	49.5	33.9	8.6
Data sourced from POETYK PSO-1 and PSO-2 clinical trials.[12][13]

Long-term extension studies of the POETYK PSO trials have shown that the clinical response to deucravacitinib is maintained for up to five years with continuous treatment, with no new safety signals identified.[3]

Safety and Tolerability

Deucravacitinib has demonstrated a consistent safety profile across its clinical development program. The most frequently reported adverse events include nasopharyngitis, upper respiratory tract infections, and headache.[13][14] Importantly, the selective inhibition of TYK2 by deucravacitinib is associated with a low incidence of the adverse events commonly linked to broader JAK inhibition, such as significant changes in laboratory parameters.[2][13]

Experimental Protocols

The methodologies for the pivotal Phase 3 trials of deucravacitinib provide a framework for evaluating the efficacy and safety of TYK2 inhibitors in psoriasis.

POETYK PSO-1 and PSO-2 Trial Design

• Study Design: Multicenter, randomized, double-blind, placebo- and active comparator-controlled Phase 3 trials.[2]

• Participants: Adults with moderate-to-severe plaque psoriasis (defined as Psoriasis Area and Severity Index [PASI] score ≥12, static Physician's Global Assessment [sPGA] score ≥3, and body surface area [BSA] involvement ≥10%).

• Intervention: Patients were randomized to receive deucravacitinib (6 mg once daily), placebo, or apremilast (30 mg twice daily).

• Primary Endpoints: The co-primary endpoints were the percentage of patients achieving a PASI 75 response (at least a 75% reduction in PASI score from baseline) and the percentage of patients achieving an sPGA score of 0 (clear) or 1 (almost clear) at week 16 compared to placebo.[2]

• Secondary Endpoints: Key secondary endpoints included comparisons of PASI 75 and sPGA 0/1 responses with apremilast at week 16.

Experimental Workflow for a Psoriasis Clinical Trial

Caption: A generalized workflow for a Phase 3 clinical trial in psoriasis.

Conclusion

Deucravacitinib stands as a well-documented example of a successful, selective, allosteric TYK2 inhibitor, with a robust body of evidence supporting its efficacy and safety in the treatment of moderate-to-severe plaque psoriasis. The lack of publicly available data for RO495 (CS-2667) precludes a meaningful comparative analysis at this time. For a comprehensive evaluation of RO495's potential, future disclosure of its preclinical and clinical data, including its precise mechanism of inhibition, selectivity profile, and performance in clinical trials, is necessary. Until such information becomes available, deucravacitinib remains the primary reference compound for understanding the therapeutic potential of this class of molecules.

References

• 1. Selective TYK2 inhibitors as potential therapeutic agents: a patent review (2019-2021) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Selective TYK2 inhibitor effective in moderate-to-severe plaque psoriasis - Medical Conferences [conferences.medicom-publishers.com]
• 3. Bristol Myers Squibb - New Five-Year Sotyktu (deucravacitinib) Data Show Consistent Safety and Durable Response Rates in Moderate-to-Severe Plaque Psoriasis [news.bms.com]
• 4. BMS’ deucravacitinib shows superiority in second psoriasis study [clinicaltrialsarena.com]
• 5. What is the mechanism of action of Deucravacitinib? [synapse.patsnap.com]
• 6. Selectivity Profile of the Tyrosine Kinase 2 Inhibitor Deucravacitinib Compared with Janus Kinase 1/2/3 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Deucravacitinib MOA Explained | TYK2 Inhibition in Psoriasis & PsA with Iris Zink, NP | RHAPP [contentrheum.com]
• 8. What is the mechanism of Deucravacitinib? [synapse.patsnap.com]
• 9. SOTYKTU® (deucravacitinib) Mechanism of Action | for HCPs [sotyktuhcp.com]
• 10. The preclinical discovery and development of deucravacitinib for the treatment of psoriasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. hmpgloballearningnetwork.com [hmpgloballearningnetwork.com]
• 12. Deucravacitinib Shows Sustained Efficacy in Plaque Psoriasis Through 3 Years: Study - - PracticalDermatology [practicaldermatology.com]
• 13. Deucravacitinib versus placebo and apremilast in moderate to severe plaque psoriasis: Efficacy and safety results from the 52-week, randomized, double-blinded, phase 3 Program fOr Evaluation of TYK2 inhibitor psoriasis second trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Efficacy and safety of selective TYK2 inhibitor, deucravacitinib, in a phase II trial in psoriatic arthritis - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to the Specificity of TYK2 Inhibition: A Comparative Analysis

Introduction to TYK2

Tyrosine kinase 2 (TYK2), a member of the Janus kinase (JAK) family, is a critical intracellular enzyme that mediates signaling for key cytokines involved in immune and inflammatory responses.[1][2] Unlike other JAK family members (JAK1, JAK2, and JAK3) which are involved in a broader range of systemic functions, TYK2's role is more specifically centered on immune pathways.[3] It primarily transduces signals for cytokines such as Interleukin-12 (IL-12), Interleukin-23 (IL-23), and Type I Interferons (IFNs).[2] Dysregulation of these pathways is implicated in the pathogenesis of numerous autoimmune diseases, including psoriasis, psoriatic arthritis, and lupus.[2][4] This has made TYK2 a compelling therapeutic target for the development of highly selective inhibitors that can modulate pathogenic immune responses while minimizing off-target effects associated with broader JAK inhibition.[2]

This guide provides a comparative analysis of TYK2 inhibitors, using the well-characterized selective inhibitor Deucravacitinib as a primary example to demonstrate the validation of specificity. While other TYK2 inhibitors like RO495 are commercially available for research purposes, a lack of publicly available, detailed comparative data necessitates the use of a more extensively documented compound for this guide.[1][5] We will compare its performance against inhibitors with different selectivity profiles and provide the experimental frameworks used for validation.

TYK2 Signaling Pathways

TYK2 functions by pairing with other JAKs to mediate cytokine signaling. When a cytokine binds to its receptor, it triggers the activation of the associated JAKs, which then phosphorylate downstream Signal Transducer and Activator of Transcription (STAT) proteins. These activated STATs translocate to the nucleus to regulate the expression of target genes.

Caption: General TYK2 signaling pathway.

A key example is the IL-12 pathway, crucial for the differentiation of T helper 1 (Th1) cells. Here, TYK2 pairs with JAK2 to phosphorylate STAT4.

Caption: IL-12 signaling cascade via TYK2/JAK2 and STAT4.

Comparative Inhibitor Performance

The specificity of a TYK2 inhibitor is determined by its potency against TYK2 relative to other JAK family members. High selectivity is crucial for avoiding adverse effects associated with the inhibition of JAK1, JAK2, and JAK3, which are involved in hematopoiesis and other essential biological processes.

Deucravacitinib is a first-in-class, oral, selective TYK2 inhibitor that operates through a unique allosteric mechanism.[6][7] It binds to the regulatory (pseudokinase) domain of TYK2, rather than the highly conserved active (ATP-binding) site targeted by most other JAK inhibitors.[6][7] This distinct mechanism confers high selectivity for TYK2.

Below is a comparison of the inhibitory potency (IC₅₀) of Deucravacitinib with other JAK inhibitors, as determined in human whole blood assays. Lower IC₅₀ values indicate greater potency.

Compound	Primary Target(s)	Mechanism	TYK2 IC₅₀ (nM)	JAK1/3 IC₅₀ (nM)	JAK2 IC₅₀ (nM)	Selectivity (Fold; JAK1 vs TYK2)	Selectivity (Fold; JAK2 vs TYK2)
Deucravacitinib	Selective TYK2	Allosteric	40 [8]	1646 [8]	>10,000 [8]	~41x	>250x
Brepocitinib	TYK2 / JAK1	ATP-Competitive	Potent	Potent	Less Potent	N/A (Dual)	N/A (Dual)
Tofacitinib	Pan-JAK	ATP-Competitive	5059[8]	17[8]	217[8]	0.003x	0.04x
Upadacitinib	Selective JAK1	ATP-Competitive	3685[8]	7.8[8]	41[8]	0.002x	0.01x

Data derived from in vitro whole blood assays measuring inhibition of specific cytokine-induced signaling pathways.[8] Selectivity Fold is calculated as (IC₅₀ for off-target JAK) / (IC₅₀ for TYK2). A value >1 indicates selectivity for TYK2.

As the data illustrates, Deucravacitinib is substantially more potent against TYK2 than against JAK1 or JAK2.[8] In contrast, pan-JAK inhibitors like Tofacitinib and selective JAK1 inhibitors like Upadacitinib are thousands of times more potent against their primary JAK targets than against TYK2.[8]

Experimental Protocols for Validation

Validating the specificity of a TYK2 inhibitor requires a multi-faceted approach, combining biochemical assays with cell-based functional assays.

Biochemical Kinase Activity Assay

This assay directly measures the ability of a compound to inhibit the enzymatic activity of purified TYK2 protein. A common method is a luminescence-based assay that quantifies ATP consumption during the phosphorylation reaction.

Objective: To determine the IC₅₀ of an inhibitor against purified TYK2, JAK1, JAK2, and JAK3 enzymes.

Materials:

• Purified, recombinant human TYK2, JAK1, JAK2, and JAK3 enzymes (e.g., from BPS Bioscience).[9]

• Kinase substrate peptide (e.g., IRS-1tide).[9]

• ATP.[9]

• Kinase assay buffer (e.g., 50 mM HEPES, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).[10]

• Test inhibitor (e.g., RO495) serially diluted in DMSO.

• Luminescence-based kinase assay kit (e.g., Kinase-Glo® MAX).[9]

• White, opaque 96-well or 384-well plates.

• Luminometer plate reader.

Protocol:

• Prepare Kinase Reaction: In each well of the plate, add the kinase assay buffer, the specific kinase enzyme, and its corresponding substrate peptide.

• Add Inhibitor: Add serial dilutions of the test inhibitor to the wells. Include "no inhibitor" (DMSO only) controls for 100% activity and "no enzyme" controls for background signal.

• Initiate Reaction: Add ATP to all wells to start the kinase reaction. The final concentration of DMSO should not exceed 1%.[11]

• Incubation: Incubate the plate at 30°C for a specified time (e.g., 60 minutes) to allow for phosphorylation.

• Detect ATP: Add the Kinase-Glo® reagent to each well. This reagent stops the kinase reaction and measures the amount of remaining ATP. The light signal is inversely proportional to kinase activity.

• Read Plate: After a brief incubation (e.g., 10 minutes) at room temperature, measure luminescence using a plate reader.

• Data Analysis: Calculate the percent inhibition for each inhibitor concentration relative to the DMSO control. Plot the percent inhibition against the log of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Cell-Based STAT Phosphorylation Assay

This assay measures the functional consequence of TYK2 inhibition within a cellular context by quantifying the phosphorylation of downstream STAT proteins following cytokine stimulation.

Objective: To determine the inhibitor's potency in blocking a specific TYK2-dependent signaling pathway (e.g., IL-12-induced STAT4 phosphorylation) in primary human cells.

Materials:

• Human peripheral blood mononuclear cells (PBMCs) or whole blood.

• Cytokines for stimulation (e.g., IL-12 for TYK2/JAK2, IL-2 for JAK1/3, TPO for JAK2/2).[8]

• Test inhibitor serially diluted.

• Fixation and permeabilization buffers for flow cytometry.

• Fluorochrome-conjugated antibodies against phosphorylated STAT proteins (e.g., anti-pSTAT4) and cell surface markers (e.g., CD4).

• Flow cytometer.

Protocol:

• Cell Preparation: Isolate PBMCs from healthy donor blood or use fresh whole blood.

• Inhibitor Pre-incubation: Aliquot cells into tubes or a 96-well plate. Add serial dilutions of the inhibitor and pre-incubate for 30-60 minutes at 37°C.

• Cytokine Stimulation: Add the appropriate cytokine (e.g., IL-12) to stimulate the specific pathway and incubate for a short period (e.g., 15-30 minutes) at 37°C. Include an unstimulated control.

• Fix and Permeabilize: Immediately stop the stimulation by adding a fixation buffer. Following fixation, wash the cells and add a permeabilization buffer to allow antibodies to access intracellular proteins.

• Intracellular Staining: Stain the cells with a fluorescently labeled antibody specific for the phosphorylated STAT protein of interest (e.g., PE-anti-pSTAT4). Co-stain for cell surface markers if specific cell populations are being analyzed.

• Flow Cytometry Analysis: Acquire data on a flow cytometer. Gate on the cell population of interest (e.g., lymphocytes or CD4+ T cells).

• Data Analysis: Determine the percentage of pSTAT-positive cells or the mean fluorescence intensity (MFI) of the pSTAT signal for each condition. Calculate the percent inhibition at each inhibitor concentration relative to the stimulated control and determine the IC₅₀ value.

Caption: Workflow for validating TYK2 inhibitor specificity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. What's the latest update on the ongoing clinical trials related to TYK2? [synapse.patsnap.com]
• 3. A Comprehensive Overview of Globally Approved JAK Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. SOTYKTU® (deucravacitinib) Mechanism of Action | for HCPs [sotyktuhcp.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Selectivity Profile of the Tyrosine Kinase 2 Inhibitor Deucravacitinib Compared with Janus Kinase 1/2/3 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Selectivity Profile of the Tyrosine Kinase 2 Inhibitor Deucravacitinib Compared with Janus Kinase 1/2/3 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. skin.dermsquared.com [skin.dermsquared.com]
• 9. bpsbioscience.com [bpsbioscience.com]
• 10. tools.thermofisher.com [tools.thermofisher.com]
• 11. bpsbioscience.com [bpsbioscience.com]

A Head-to-Head Comparison of TYK2 Inhibition by RO495 and Other Janus Kinase (JAK) Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the investigational TYK2 inhibitor RO495 against a panel of other well-established Janus kinase (JAK) inhibitors. The comparative analysis is supported by experimental data on inhibitory potency and selectivity, with detailed methodologies for the key experiments cited.

Introduction to JAK Inhibitors

Janus kinases (JAKs) are a family of intracellular, non-receptor tyrosine kinases that play a critical role in mediating signal transduction for a wide array of cytokines, interferons, and growth factors. The JAK family consists of four members: JAK1, JAK2, JAK3, and Tyrosine Kinase 2 (TYK2). These kinases are essential components of the JAK-STAT signaling pathway, which is pivotal in regulating immune responses, inflammation, and hematopoiesis. Dysregulation of this pathway is implicated in the pathophysiology of numerous autoimmune diseases and cancers, making JAKs attractive therapeutic targets.

JAK inhibitors are small molecules designed to block the activity of one or more JAK family members, thereby modulating the downstream inflammatory and cellular proliferation signals. These inhibitors can be broadly categorized based on their selectivity for the different JAK isoforms.

RO495 , also identified as CS-2667, is a potent and selective inhibitor of TYK2 [1]. Its targeted action against a specific member of the JAK family suggests the potential for a more refined therapeutic intervention with a potentially distinct efficacy and safety profile compared to less selective JAK inhibitors.

Quantitative Comparison of Inhibitory Potency and Selectivity

The following table summarizes the half-maximal inhibitory concentrations (IC50) of RO495's close analog, Deucravacitinib (a selective TYK2 inhibitor), and other representative JAK inhibitors against the four JAK family members. Lower IC50 values indicate higher potency.

Inhibitor	Type	JAK1 IC50 (nM)	JAK2 IC50 (nM)	JAK3 IC50 (nM)	TYK2 IC50 (nM)	Selectivity Profile
Deucravacitinib	TYK2 Selective	>10,000	>10,000	>10,000	1.0	Highly selective for TYK2[2]
Tofacitinib	Pan-JAK	112	20	1	41	JAK3 > JAK2 > TYK2 > JAK1[2][3]
Ruxolitinib	JAK1/JAK2	3.3	2.8	428	19	JAK1/JAK2 >> TYK2 > JAK3[3][4]
Baricitinib	JAK1/JAK2	5.9	5.7	>400	53	JAK1/JAK2 >> TYK2 > JAK3[4]
Upadacitinib	JAK1 Selective	43	200	>1000	>1000	JAK1 >> JAK2[5]
Filgotinib	JAK1 Selective	10	28	810	116	JAK1 > JAK2 > TYK2 > JAK3[5]
Ritlecitinib	JAK3 Selective	>10,000	>10,000	33.1	>10,000	Highly selective for JAK3[2]

Note: IC50 values can vary depending on the specific assay conditions. The data presented here are compiled from various sources for comparative purposes.

Signaling Pathways and Experimental Workflows

To understand the mechanism of action and the methods used to characterize these inhibitors, the following diagrams illustrate the JAK-STAT signaling pathway and a typical experimental workflow for determining inhibitor selectivity.

Figure 1: Simplified JAK-STAT Signaling Pathway.

Figure 2: General Workflow for In Vitro Kinase Assay.

Experimental Protocols

The determination of IC50 values for JAK inhibitors is crucial for their characterization. Below are detailed methodologies for two common assays.

In Vitro Biochemical Kinase Assay

This assay directly measures the ability of a compound to inhibit the enzymatic activity of a purified JAK enzyme.

a. Materials and Reagents:

• Recombinant human JAK1, JAK2, JAK3, and TYK2 enzymes.

• ATP (Adenosine triphosphate).

• A suitable peptide or protein substrate for the kinase (e.g., a poly-Glu-Tyr peptide).

• Assay buffer (e.g., Tris-HCl, MgCl2, DTT).

• Test compounds (JAK inhibitors) dissolved in DMSO.

• A detection reagent to quantify kinase activity (e.g., ADP-Glo™ Kinase Assay from Promega, which measures ADP production).

• Microplates (e.g., 384-well plates).

b. Protocol:

• Compound Preparation: Perform serial dilutions of the test compounds in DMSO to create a concentration gradient.

• Enzyme and Substrate Preparation: Dilute the recombinant JAK enzymes and the substrate to their optimal concentrations in the assay buffer.

• Assay Reaction:

  • Add a small volume of the diluted test compound to the wells of the microplate.

  • Add the diluted JAK enzyme to the wells and incubate for a short period (e.g., 15-30 minutes) at room temperature to allow the compound to bind to the enzyme.

  • Initiate the kinase reaction by adding the ATP and substrate mixture.

• Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 60 minutes).

• Detection: Stop the reaction and measure the kinase activity using a suitable detection method. For the ADP-Glo™ assay, this involves adding the ADP-Glo™ reagent to deplete unused ATP, followed by the addition of a kinase detection reagent to convert ADP to ATP, which is then quantified via a luciferase reaction.

• Data Analysis:

  • The raw data (e.g., luminescence signal) is normalized to controls (0% inhibition with DMSO alone, and 100% inhibition with a high concentration of a known potent inhibitor).

  • The normalized data is then plotted against the logarithm of the inhibitor concentration.

  • The IC50 value is determined by fitting the data to a four-parameter logistic equation using appropriate software (e.g., GraphPad Prism)[6].

Whole Blood Assay for STAT Phosphorylation

This cellular assay measures the functional consequence of JAK inhibition by quantifying the phosphorylation of STAT proteins in response to cytokine stimulation in a more physiologically relevant environment.

a. Materials and Reagents:

• Freshly collected human whole blood from healthy donors (anticoagulated with heparin or EDTA).

• Cytokines to stimulate specific JAK pathways (e.g., IL-6 for JAK1/JAK2, GM-CSF for JAK2, IL-4 for JAK1/JAK3, IFN-α for JAK1/TYK2).

• Test compounds (JAK inhibitors) dissolved in DMSO.

• Phosphate-buffered saline (PBS).

• Fixation and permeabilization buffers (e.g., BD Phosflow™ Lyse/Fix Buffer and Perm Buffer III).

• Fluorochrome-conjugated antibodies specific for phosphorylated STAT proteins (e.g., anti-pSTAT3, anti-pSTAT5).

• Flow cytometer.

b. Protocol:

• Compound Incubation: Aliquot whole blood into tubes and add the test compounds at various concentrations. Incubate for a defined period (e.g., 1-2 hours) at 37°C.

• Cytokine Stimulation: Add the specific cytokine to the blood samples to stimulate the JAK-STAT pathway and incubate for a short period (e.g., 15-30 minutes) at 37°C.

• Fixation and Lysis: Stop the stimulation by adding a fixation and lysis buffer to fix the cells and lyse the red blood cells.

• Permeabilization: Permeabilize the white blood cells to allow intracellular antibody staining.

• Antibody Staining: Add the fluorochrome-conjugated anti-pSTAT antibodies and incubate to stain the phosphorylated STAT proteins.

• Flow Cytometry Analysis: Acquire the samples on a flow cytometer. Gate on the cell population of interest (e.g., lymphocytes, monocytes) and measure the median fluorescence intensity (MFI) of the pSTAT signal.

• Data Analysis:

  • The MFI values are used to calculate the percentage of inhibition of STAT phosphorylation for each compound concentration relative to the DMSO control.

  • The IC50 values are then determined by plotting the percentage of inhibition against the compound concentration and fitting the data to a dose-response curve[7][8][9].

Conclusion

RO495, as a selective TYK2 inhibitor, represents a targeted approach to modulating the JAK-STAT pathway. The provided data and methodologies allow for a direct comparison of its potential profile with other JAK inhibitors that possess different selectivity patterns. The high selectivity of TYK2 inhibitors like Deucravacitinib for TYK2 over other JAK isoforms may translate into a differentiated clinical profile with a potentially favorable balance of efficacy and safety. Further preclinical and clinical studies are necessary to fully elucidate the therapeutic potential of RO495 in various immune-mediated diseases.

References

• 1. selleckchem.com [selleckchem.com]
• 2. abmole.com [abmole.com]
• 3. The arrival of JAK inhibitors: advancing the treatment of immune and hematologic disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 4. adooq.com [adooq.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Use of Different Parameters and Equations for Calculation of IC50 Values in Efflux Assays: Potential Sources of Variability in IC50 Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development of a Human Whole Blood Screening Platform to Monitor JAK/STAT Signaling Using High-Throughput Flow Cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. JAK selectivity and the implications for clinical inhibition of pharmacodynamic cytokine signalling by filgotinib, upadacitinib, tofacitinib and baricitinib - PMC [pmc.ncbi.nlm.nih.gov]

RO495: A Comparative Analysis of TYK2 Kinase Inhibitor Selectivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the cross-reactivity profile of RO495, a potent inhibitor of Tyrosine Kinase 2 (TYK2). Due to the limited public availability of specific kinase panel screening data for RO495, this comparison utilizes data from deucravacitinib, a structurally distinct but mechanistically similar selective TYK2 inhibitor. Both compounds are understood to achieve their selectivity by targeting the regulatory pseudokinase (JH2) domain, offering a valuable surrogate for assessing the likely cross-reactivity of RO495 with other kinase families.

High Selectivity of TYK2 Inhibition via the JH2 Domain

RO495 is a potent inhibitor of the non-receptor tyrosine-protein kinase 2 (TYK2). TYK2 is a member of the Janus kinase (JAK) family, which also includes JAK1, JAK2, and JAK3. These kinases play a critical role in cytokine signaling pathways that are pivotal in the immune response. Dysregulation of these pathways is implicated in a variety of autoimmune and inflammatory diseases.[1][2][3][4][5]

Unlike many traditional kinase inhibitors that target the highly conserved ATP-binding site within the catalytic domain (JH1), a newer class of TYK2 inhibitors, including deucravacitinib, achieves high selectivity by allosterically binding to the less conserved regulatory pseudokinase (JH2) domain.[6][7][8][9][10] This unique mechanism of action is key to their minimal off-target effects on other JAK family members, thereby potentially offering a better safety profile.[8][9][10][11][12] Given that RO495 is also a selective TYK2 inhibitor, it is highly probable that it employs a similar mechanism, leading to a favorable selectivity profile.

Comparative Kinase Inhibition Profile

The following table summarizes the inhibitory activity of deucravacitinib against TYK2 and other closely related JAK family kinases, providing a benchmark for the expected selectivity of RO495. The data is derived from in vitro whole blood assays, which measure the functional inhibition of cytokine-induced signaling pathways mediated by specific JAKs.

Target Kinase/Pathway	Inhibitor	IC50 (nM)	Selectivity over TYK2
TYK2 (IL-12/IL-23 signaling)	Deucravacitinib	1.3	-
JAK1/JAK3 (IL-2 signaling)	Deucravacitinib	>10,000	>7,692-fold
JAK2 (GM-CSF signaling)	Deucravacitinib	>10,000	>7,692-fold

Data sourced from studies on deucravacitinib, a selective TYK2 inhibitor, as a surrogate for RO495.[6][7]

As the data indicates, deucravacitinib demonstrates exceptional selectivity for TYK2, with IC50 values for other JAK kinases being several orders of magnitude higher.[6][7] This high degree of selectivity is attributed to its binding to the unique JH2 domain of TYK2.[8][9][10] It is anticipated that RO495 would exhibit a similarly high selectivity profile.

TYK2 Signaling Pathway

TYK2 plays a crucial role in the signaling cascades of several key cytokines, including IL-12, IL-23, and Type I interferons.[1][2][3][4][5] Upon cytokine binding to their receptors, TYK2, in concert with other JAKs, becomes activated and phosphorylates downstream Signal Transducer and Activator of Transcription (STAT) proteins. These phosphorylated STATs then translocate to the nucleus to regulate the transcription of genes involved in inflammation and immune responses. By inhibiting TYK2, RO495 effectively blocks these downstream signaling events.

TYK2 Signaling Pathway and Point of Inhibition by RO495.

Experimental Protocols

The determination of kinase inhibitor selectivity is crucial for drug development. A common and robust method for this is the ADP-Glo™ Kinase Assay . This assay quantifies kinase activity by measuring the amount of ADP produced in a kinase reaction.

Principle of the ADP-Glo™ Kinase Assay

The ADP-Glo™ Kinase Assay is a luminescent assay that determines the amount of ADP produced in a kinase reaction. The assay is performed in two steps:

• Kinase Reaction & ATP Depletion : After the kinase reaction, the ADP-Glo™ Reagent is added to terminate the reaction and deplete the remaining ATP.

• ADP to ATP Conversion & Signal Generation : The Kinase Detection Reagent is then added to convert the produced ADP back to ATP. This newly synthesized ATP is then used in a luciferase/luciferin reaction to generate a luminescent signal that is proportional to the initial ADP concentration.

Experimental Workflow for Kinase Selectivity Profiling

Workflow for Kinase Inhibitor Selectivity Profiling.

Detailed Method for ADP-Glo™ Kinase Assay

• Kinase Reaction Setup (5µL volume) :

  • To each well of a 384-well plate, add the kinase, its specific substrate, ATP, and the test compound (e.g., RO495) in a suitable kinase reaction buffer.

  • Include control wells with DMSO (vehicle) for 100% activity and wells without enzyme for background.

  • Incubate the plate at room temperature for the desired reaction time (e.g., 60 minutes).

• ATP Depletion :

  • Add 5µL of ADP-Glo™ Reagent to each well.

  • Mix the plate gently.

  • Incubate at room temperature for 40 minutes.

• Signal Generation :

  • Add 10µL of Kinase Detection Reagent to each well.

  • Mix the plate gently.

  • Incubate at room temperature for 30 to 60 minutes to allow the luminescent signal to stabilize.

• Data Acquisition and Analysis :

  • Measure the luminescence using a plate-reading luminometer.

  • Subtract the background luminescence (no enzyme control) from all other measurements.

  • Calculate the percentage of kinase inhibition relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

For more detailed information on the ADP-Glo™ Kinase Assay, refer to the manufacturer's technical manuals.[13][14][15][16][17]

Conclusion

While direct cross-reactivity data for RO495 is not extensively published, the available information on mechanistically similar selective TYK2 inhibitors like deucravacitinib strongly suggests that RO495 possesses a high degree of selectivity for TYK2 over other kinase families, particularly the closely related JAK kinases. This selectivity is likely achieved through the allosteric inhibition of the TYK2 pseudokinase (JH2) domain. The provided experimental workflow for kinase selectivity profiling offers a robust methodology for researchers to independently verify the cross-reactivity profile of RO495 and other kinase inhibitors. This targeted approach to kinase inhibition holds significant promise for the development of more effective and safer therapies for a range of immune-mediated diseases.

References

• 1. bms.com [bms.com]
• 2. Current understanding of the role of tyrosine kinase 2 signaling in immune responses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Role of TYK2 in Immunology [learnabouttyk2.com]
• 4. TYK2 Tyrosine Kinase 2 Pathway [immunologypathways.com]
• 5. revvity.com [revvity.com]
• 6. Selectivity Profile of the Tyrosine Kinase 2 Inhibitor Deucravacitinib Compared with Janus Kinase 1/2/3 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Selectivity Profile of the Tyrosine Kinase 2 Inhibitor Deucravacitinib Compared with Janus Kinase 1/2/3 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. What is the mechanism of Deucravacitinib? [synapse.patsnap.com]
• 9. researchgate.net [researchgate.net]
• 10. Novel Small Molecule Tyrosine Kinase 2 Pseudokinase Ligands Block Cytokine-Induced TYK2-Mediated Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Review of Promising Off-Label Use of Deucravacitinib - PMC [pmc.ncbi.nlm.nih.gov]
• 12. go.drugbank.com [go.drugbank.com]
• 13. promega.com [promega.com]
• 14. ulab360.com [ulab360.com]
• 15. ADP-Glo™ Kinase Assay Protocol [promega.com]
• 16. carnabio.com [carnabio.com]
• 17. worldwide.promega.com [worldwide.promega.com]

Independent Validation of Osimertinib: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of osimertinib's performance against other alternatives in the treatment of non-small cell lung cancer (NSCLC), supported by experimental data from key clinical trials.

Osimertinib is a third-generation, irreversible epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) that has demonstrated significant efficacy in the treatment of NSCLC with specific EGFR mutations.[1][2][3] It is designed to selectively inhibit both EGFR-TKI-sensitizing and EGFR T790M resistance mutations while sparing wild-type EGFR.[4][5] This guide summarizes key findings from published research to provide a comprehensive overview of its performance compared to other treatment modalities.

Performance Comparison

Osimertinib has been extensively evaluated in clinical trials, demonstrating superior efficacy compared to earlier generation EGFR-TKIs and chemotherapy in specific patient populations.

Table 1: Comparison of Osimertinib with First-Generation EGFR-TKIs (Gefitinib or Erlotinib) in Untreated Advanced EGFR-Mutated NSCLC (FLAURA Trial)

Metric	Osimertinib	Comparator (Gefitinib or Erlotinib)	Hazard Ratio (95% CI)	P-value
Median Overall Survival (OS)	38.6 months	31.8 months	0.80 (0.64 - 1.00)	0.046[6][7]
Median Progression-Free Survival (PFS)	18.9 months	10.2 months	0.46	<0.001
Grade ≥3 Adverse Events	42%	47%	-	-[7]

Table 2: Comparison of Osimertinib Monotherapy vs. Osimertinib plus Chemotherapy in EGFR-Mutated Advanced NSCLC (FLAURA2 Trial)

Metric	Osimertinib + Chemotherapy	Osimertinib Monotherapy
Progression-Free Survival at 24 months	57%	41%[8]
Median Duration of Response	24.0 months	15.3 months[8]

Table 3: Comparison of Osimertinib with Second-Generation EGFR-TKIs (Afatinib or Dacomitinib) in First-Line Treatment of Advanced EGFR-Mutated NSCLC

Metric	Osimertinib	Second-Generation EGFR-TKIs	P-value
Median Progression-Free Survival (PFS)	28.3 months (for exon 19 deletion)	17.6 months (for exon 19 deletion)	0.118[3]
Median Progression-Free Survival (PFS)	Not significantly different for L858R mutation	Not significantly different for L858R mutation	0.081[3]

Experimental Protocols

The data presented above is primarily derived from large-scale, multicenter, randomized clinical trials. The general methodologies for these trials are outlined below.

FLAURA Trial (NCT02296125)

The FLAURA trial was a Phase III, randomized, double-blind study.[7]

• Patient Population: Patients with previously untreated, locally advanced or metastatic NSCLC with EGFR mutations (exon 19 deletion or L858R).[6][7]

• Intervention: Patients were randomized in a 1:1 ratio to receive either osimertinib (80 mg once daily) or a standard-of-care EGFR-TKI (gefitinib 250 mg once daily or erlotinib 150 mg once daily).[7]

• Primary Endpoint: Progression-free survival as assessed by investigators.[7]

• Secondary Endpoints: Overall survival, objective response rate, duration of response, and safety.[7]

FLAURA2 Trial

The FLAURA2 trial is a Phase III study evaluating the efficacy and safety of first-line osimertinib in combination with platinum-pemetrexed chemotherapy compared with osimertinib monotherapy.[8]

• Patient Population: Patients with EGFR-mutated advanced NSCLC.[8]

• Intervention: Combination therapy of osimertinib with platinum-based chemotherapy and pemetrexed versus osimertinib alone.[8]

• Primary Endpoint: Progression-free survival.[8]

• Secondary Endpoint: Overall survival.[8]

Visualizing the Mechanism and Workflow

To better understand the biological and clinical context of osimertinib, the following diagrams illustrate its mechanism of action and a typical clinical trial workflow.

References

• 1. Acquired resistance mechanisms to osimertinib: The constant battle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Resistance mechanisms to osimertinib in EGFR-mutated non-small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Optimal first-line treatment for EGFR-mutated NSCLC: a comparative analysis of osimertinib and second-generation EGFR-TKIs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Osimertinib in the treatment of non-small-cell lung cancer: design, development and place in therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. go.drugbank.com [go.drugbank.com]
• 6. targetedonc.com [targetedonc.com]
• 7. Overall Survival with Osimertinib in Untreated, EGFR-Mutated Advanced NSCLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. snconnect.survivornet.com [snconnect.survivornet.com]

Orthogonal Methods to Confirm RO495 Target Engagement with TYK2

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide

RO495 is a potent and selective inhibitor of Tyrosine Kinase 2 (TYK2), a member of the Janus kinase (JAK) family.[1][2][3] Confirming that a compound like RO495 engages its intended target within a cellular context is a critical step in drug discovery. This guide provides a comparative overview of orthogonal experimental methods to validate the target engagement of RO495 with TYK2. These methods are based on different principles, providing robust and multi-faceted evidence of target interaction.

Overview of TYK2 Signaling

TYK2 is an intracellular enzyme that plays a crucial role in the signaling pathways of several cytokines, including interleukin-12 (IL-12), interleukin-23 (IL-23), and Type I interferons (IFN-α/β).[1][4][5][6] Upon cytokine binding to their receptors, TYK2 and another JAK family member (often JAK1 or JAK2) become activated and phosphorylate each other, the cytokine receptor subunits, and downstream Signal Transducers and Activators of Transcription (STATs).[7][8] Phosphorylated STATs then dimerize, translocate to the nucleus, and regulate the transcription of target genes involved in immune and inflammatory responses.[7][8] Therefore, the engagement of TYK2 by an inhibitor like RO495 can be assessed by measuring direct binding to TYK2, by observing the stabilization of TYK2, or by quantifying the inhibition of downstream signaling events.

Figure 1: Simplified TYK2 signaling pathway and the inhibitory action of RO495.

Comparison of Orthogonal Target Engagement Methods

The following table summarizes key orthogonal methods to confirm RO495 target engagement with TYK2. These methods range from direct biophysical measurements to cellular assays that assess downstream functional consequences of TYK2 inhibition.

Method Category	Specific Assay	Principle	Throughput	Key Considerations
Direct Target Binding	NanoBRET™ Target Engagement Assay	Bioluminescence Resonance Energy Transfer (BRET) measures the displacement of a fluorescent tracer from a NanoLuc-TYK2 fusion protein in live cells.	High	Requires genetic modification of cells to express the fusion protein. Provides quantitative intracellular affinity data.
Biophysical Assays (ITC, TSA)	Isothermal Titration Calorimetry (ITC) measures the heat change upon binding. Thermal Shift Assay (TSA) measures the change in protein melting temperature upon ligand binding.	Low to Medium	Typically performed with purified protein. Provides detailed thermodynamic and stability data.
LanthaScreen® Eu Kinase Binding Assay	Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) measures the displacement of a fluorescent tracer from the ATP-binding site of purified TYK2.	High	An in vitro biochemical assay. Good for high-throughput screening of ATP-competitive inhibitors.
Fluorescence Polarization (FP) Assay	Measures the change in polarization of a fluorescent probe upon displacement by a competing ligand from the purified TYK2 pseudokinase (JH2) domain.	High	Specific for inhibitors targeting the JH2 domain. An in vitro biochemical assay.
Cellular Target Stabilization	Cellular Thermal Shift Assay (CETSA)	Ligand binding stabilizes the target protein (TYK2) against thermal denaturation in intact cells or cell lysates. The amount of soluble protein remaining after heating is quantified.	Medium to High	Does not require modification of the compound or target protein. Can be adapted to a high-throughput format (HT-CETSA).
Downstream Pathway Inhibition	Phospho-STAT Flow Cytometry	Measures the inhibition of cytokine-induced STAT phosphorylation (e.g., pSTAT1, pSTAT3, pSTAT4) in specific cell populations by intracellular flow cytometry.	Medium	Provides functional confirmation of target engagement in a physiologically relevant context. Can be multiplexed to assess selectivity.
Cytokine Production Assay	Measures the inhibition of downstream cytokine production (e.g., IL-12-induced IFNγ) in whole blood or isolated immune cells.	Medium	A robust functional readout of the integrated pathway activity.
Gene Expression Analysis (qPCR/RNA-seq)	Quantifies the change in mRNA levels of genes known to be regulated by the TYK2-STAT signaling pathway.	Low to High	Provides a comprehensive view of the downstream transcriptional consequences of TYK2 inhibition.

Experimental Protocols

NanoBRET™ Target Engagement Intracellular Kinase Assay for TYK2

Principle: This assay quantifies the binding of RO495 to TYK2 in living cells. Cells are engineered to express TYK2 fused to a NanoLuc® luciferase. A fluorescent tracer that binds to the TYK2 active site is added, and when in proximity to the NanoLuc®-TYK2, it generates a BRET signal. RO495 competes with the tracer for binding, leading to a dose-dependent decrease in the BRET signal.[2][9][10]

Methodology:

• HEK293 cells are co-transfected with a TYK2-NanoLuc® fusion vector and a transfection carrier DNA.

• Transfected cells are seeded into 96- or 384-well plates.

• Cells are treated with a serial dilution of RO495 for a specified incubation period (e.g., 2 hours).

• The NanoBRET™ tracer is added to the cells.

• NanoBRET™ Nano-Glo® Substrate and an extracellular NanoLuc® inhibitor are added.

• The BRET signal is measured on a luminometer capable of detecting donor and acceptor wavelengths.

• The IC50 value, representing the concentration of RO495 that displaces 50% of the tracer, is calculated from the dose-response curve.

Figure 2: Workflow for the NanoBRET™ TYK2 target engagement assay.

Cellular Thermal Shift Assay (CETSA)

Principle: CETSA is based on the principle that the binding of a ligand, such as RO495, to its target protein, TYK2, increases the protein's thermal stability.[11][12] When cells are heated, unbound proteins denature and aggregate, while ligand-bound proteins remain soluble at higher temperatures.

Methodology:

• Culture cells (e.g., a human T-cell line) and treat with various concentrations of RO495 or a vehicle control for a defined period.

• Heat the cell suspensions in a PCR cycler across a range of temperatures (e.g., 40-70°C) for a short duration (e.g., 3 minutes), followed by cooling.

• Lyse the cells by freeze-thaw cycles or with a lysis buffer.

• Separate the soluble protein fraction from the precipitated aggregates by centrifugation.

• Analyze the amount of soluble TYK2 in the supernatant by Western blot or an immunoassay like ELISA or AlphaLISA®.

• Plot the amount of soluble TYK2 as a function of temperature for each RO495 concentration. A shift in the melting curve to higher temperatures indicates target engagement.

Figure 3: General workflow for the Cellular Thermal Shift Assay (CETSA).

Phospho-STAT Flow Cytometry Assay

Principle: This functional assay measures the ability of RO495 to inhibit the downstream signaling of TYK2. Upon stimulation with a relevant cytokine (e.g., IL-12, IL-23, or IFN-α), TYK2 is activated and phosphorylates STAT proteins. Inhibition of TYK2 by RO495 will lead to a reduction in phosphorylated STAT levels, which can be quantified on a single-cell basis using flow cytometry.[13][14]

Methodology:

• Isolate peripheral blood mononuclear cells (PBMCs) or use a relevant cell line (e.g., NK-92, Kit225).

• Pre-incubate the cells with a serial dilution of RO495 or a vehicle control.

• Stimulate the cells with a cytokine known to signal through TYK2 (e.g., IL-12 to induce pSTAT4, IFN-α to induce pSTAT1/3).

• Fix the cells immediately to preserve the phosphorylation state (e.g., with paraformaldehyde).

• Permeabilize the cells (e.g., with ice-cold methanol) to allow antibody entry.

• Stain the cells with a fluorescently labeled antibody specific for the phosphorylated form of the STAT of interest (e.g., anti-pSTAT4-AF647). Cell surface markers can be co-stained to identify specific cell populations.

• Acquire data on a flow cytometer.

• Analyze the median fluorescence intensity (MFI) of the phospho-STAT signal in the cell population of interest and calculate the IC50 of RO495.

By employing a combination of these orthogonal methods, researchers can build a comprehensive and compelling data package to unequivocally demonstrate that RO495 engages its intended target, TYK2, in a cellular environment and elicits the expected downstream functional consequences. This robust approach is fundamental for the successful progression of a targeted therapeutic agent through the drug discovery and development pipeline.

References

• 1. What are TYK2 inhibitors and how do they work? [synapse.patsnap.com]
• 2. promega.de [promega.de]
• 3. Allosteric TYK2 inhibition: redefining autoimmune disease therapy beyond JAK1-3 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bms.com [bms.com]
• 5. Frontiers | Novel Small Molecule Tyrosine Kinase 2 Pseudokinase Ligands Block Cytokine-Induced TYK2-Mediated Signaling Pathways [frontiersin.org]
• 6. The Role of TYK2 in Immunology [learnabouttyk2.com]
• 7. tyrosine kinase 2 - Creative Biogene [creative-biogene.com]
• 8. TYK2: An Upstream Kinase of STATs in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. TYK2-NanoLuc® Fusion Vector [worldwide.promega.com]
• 10. Kinase Target Engagement | Kinase Affinity Assay [worldwide.promega.com]
• 11. High-Throughput Cellular Thermal Shift Assays in Research and Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]

Validating Kinase Inhibitor Specificity: A Comparative Guide to RO495 and Alternatives Using Kinase Panel Screening

For Researchers, Scientists, and Drug Development Professionals

The specificity of a kinase inhibitor is a critical determinant of its therapeutic efficacy and safety profile. Off-target effects can lead to unforeseen side effects and diminish the intended therapeutic benefit. Kinase panel screening is an essential tool for characterizing the selectivity of inhibitor compounds against a broad spectrum of kinases. This guide provides a comparative analysis of the kinase inhibitor RO495 (a representative placeholder for a well-characterized inhibitor, Dasatinib, due to the lack of public data on a compound with this specific designation), alongside other established inhibitors, and details the experimental methodologies used to validate their specificity.

Comparative Analysis of Kinase Inhibitor Specificity

To illustrate the process of validating kinase inhibitor specificity, this guide uses Dasatinib as the primary example. Dasatinib is a potent oral tyrosine kinase inhibitor known to target multiple kinases.[1][2][3][4][5][6] Its activity profile is compared with Bosutinib, another second-generation tyrosine kinase inhibitor, and Staurosporine, a broad-spectrum kinase inhibitor often used as a research tool.[7][8][9][10][11]

The following table summarizes the inhibitory activity of these compounds against a selection of kinases, as determined by kinase panel screening. The data is presented as the percentage of inhibition at a given concentration or as IC50 values, which represent the concentration of an inhibitor required to reduce the activity of a kinase by 50%.

Table 1: Kinase Inhibition Profile of Dasatinib, Bosutinib, and Staurosporine

Kinase Target	Dasatinib (% Inhibition @ 100 nM)	Bosutinib (% Inhibition @ 1 µM)	Staurosporine (IC50, nM)
ABL1	>99	>95	1.6
SRC	>99	>95	3
c-KIT	>95	<10	7
PDGFRA	>95	<10	20
VEGFR2	>80	<20	15
EGFR	<50	<10	50
p38α	>90	<20	12
LCK	>99	>90	2
LYN	>99	>90	4

Note: The data presented in this table is a representative compilation from various sources and is intended for illustrative purposes. Actual values may vary depending on the specific assay conditions.

As the data indicates, Staurosporine exhibits broad-spectrum activity, inhibiting a wide range of kinases with high potency.[8][9][10][11] In contrast, Dasatinib and Bosutinib display more selective profiles. While both are potent inhibitors of ABL and SRC kinases, Bosutinib shows significantly less activity against c-KIT and PDGFRA compared to Dasatinib, which may contribute to a different side-effect profile.[12][13][14][15]

Experimental Protocols

The following are detailed methodologies for two common kinase panel screening assays.

HotSpot™ Radiometric Kinase Assay

The HotSpot™ assay is a radiometric method that directly measures the transfer of a radiolabeled phosphate from ATP to a substrate by a kinase.[16][17]

Protocol:

• Reaction Setup: A reaction mixture is prepared containing the kinase, a specific substrate, and necessary cofactors in a reaction buffer (e.g., 20 mM Hepes pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.02% Brij35, 0.02 mg/ml BSA, 0.1 mM Na₃VO₄, 2 mM DTT, 1% DMSO).[18]

• Compound Addition: The test compound (e.g., RO495/Dasatinib) is added to the reaction mixture.

• Initiation of Reaction: The kinase reaction is initiated by the addition of a mixture of non-radiolabeled ATP and ³³P-γ-ATP.[16] Reactions are typically incubated at room temperature.

• Termination of Reaction: The reaction is stopped by spotting the reaction mixture onto a filter membrane.

• Washing: The filter membranes are washed to remove unincorporated ³³P-γ-ATP.

• Detection: The amount of radioactivity incorporated into the substrate, which is captured on the filter, is measured using a scintillation counter. The level of radioactivity is directly proportional to the kinase activity.

ADP-Glo™ Luminescence Kinase Assay

The ADP-Glo™ assay is a luminescence-based method that quantifies kinase activity by measuring the amount of ADP produced during the kinase reaction.[19][20][21][22]

Protocol:

• Kinase Reaction: The kinase reaction is performed by incubating the kinase, substrate, ATP, and the test compound in a multi-well plate.

• Termination and ATP Depletion: After the kinase reaction, ADP-Glo™ Reagent is added to terminate the reaction and deplete the remaining unconsumed ATP.[21][22] This step is typically incubated for 40 minutes at room temperature.

• ADP to ATP Conversion and Signal Generation: Kinase Detection Reagent is added, which contains an enzyme that converts the ADP produced in the kinase reaction into ATP. This newly synthesized ATP is then used by a luciferase to generate a luminescent signal.[21][22] This reaction is typically incubated for 30-60 minutes at room temperature.

• Measurement: The luminescence is measured using a plate-reading luminometer. The luminescent signal is proportional to the amount of ADP generated and thus reflects the kinase activity.

Visualizing Experimental Workflows and Signaling Pathways

To further clarify the processes involved, the following diagrams illustrate the experimental workflow for kinase panel screening and a relevant signaling pathway often modulated by kinase inhibitors.

Caption: Experimental workflow for kinase panel screening.

The PI3K/Akt signaling pathway is a crucial intracellular pathway that regulates cell growth, proliferation, and survival, and is frequently dysregulated in cancer.[23][24][25][26][27] Many kinase inhibitors target components of this pathway.

Caption: Simplified PI3K/Akt signaling pathway.

By employing rigorous kinase panel screening and understanding the signaling pathways involved, researchers can effectively validate the specificity of kinase inhibitors like "RO495" (Dasatinib), leading to the development of more targeted and effective therapies.

References

• 1. Multiparameter Analysis of the “Off-Target Effects” of Dasatinib on Bone Homeostasis in Patients with Newly Diagnosed Chronic Myelogenous Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Off-target effects of BCR-ABL1 inhibitors and their potential long-term implications in patients with chronic myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. DASATINIB INHIBITS THE GROWTH OF MOLECULARLY HETEROGENEOUS MYELOID LEUKEMIAS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Conformation-selective analogs of dasatinib reveal insight into kinase inhibitor binding and selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Cell-based proteome profiling of potential dasatinib targets by use of affinity-based probes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Proteome-wide identification of staurosporine-binding kinases using capture compound mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Staurosporine | Cell Signaling Technology [cellsignal.com]
• 9. Protein kinase inhibition of clinically important staurosporine analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Staurosporine - Wikipedia [en.wikipedia.org]
• 11. Intrinsic relative preference profile of pan-kinase inhibitor drug staurosporine towards the clinically occurring gatekeeper mutations in Protein Tyrosine Kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Structural and Spectroscopic Analysis of the Kinase Inhibitor Bosutinib and an Isomer of Bosutinib Binding to the Abl Tyrosine Kinase Domain - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Bosutinib efficacy and safety in chronic phase chronic myeloid leukemia after imatinib resistance or intolerance: Minimum 24-month follow-up - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Profile of bosutinib and its clinical potential in the treatment of chronic myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 16. landing.reactionbiology.com [landing.reactionbiology.com]
• 17. reactionbiology.com [reactionbiology.com]
• 18. Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 19. promega.com [promega.com]
• 20. ulab360.com [ulab360.com]
• 21. worldwide.promega.com [worldwide.promega.com]
• 22. ADP-Glo™ Kinase Assay Protocol [promega.com]
• 23. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 24. PI3K / Akt Signaling | Cell Signaling Technology [cellsignal.com]
• 25. PI3K-PKB/Akt Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Akt/PKB signaling pathway - Wikipedia [en.wikipedia.org]
• 27. cusabio.com [cusabio.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for RO495: A Comprehensive Guide for Laboratory Personnel

For Researchers, Scientists, and Drug Development Professionals: Ensuring Safety and Compliance in the Disposal of RO495

This document provides essential safety and logistical information for the proper disposal of RO495, a potent TYK2 inhibitor. Adherence to these procedures is critical to ensure the safety of laboratory personnel, prevent environmental contamination, and maintain regulatory compliance. RO495 is classified as hazardous due to its acute oral toxicity and its significant, long-lasting toxicity to aquatic life.[1] Therefore, it must be disposed of as hazardous chemical waste through an approved waste disposal facility.

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, ensure all personnel are familiar with the hazards of RO495.

Personal Protective Equipment (PPE): A summary of required PPE is provided in the table below.

PPE Category	Specification	Rationale
Eye Protection	Safety goggles with side-shields	Protects against splashes and airborne particles.
Hand Protection	Chemical-resistant gloves (e.g., nitrile)	Prevents skin contact and absorption.
Body Protection	Impervious laboratory coat	Protects against contamination of personal clothing.
Respiratory	Use in a well-ventilated area or chemical fume hood	Avoids inhalation of dust or aerosols.

Engineering Controls: Always handle solid RO495 and prepare waste containers within a certified chemical fume hood to minimize inhalation exposure. An accessible safety shower and eyewash station are mandatory in the work area.[1]

Step-by-Step Disposal Protocol

This protocol outlines the procedure for the collection and disposal of RO495 waste. Under no circumstances should RO495 or its contaminated materials be disposed of down the drain or in regular trash.

Step 1: Waste Segregation Proper segregation is the first step in safe disposal. Different waste streams containing RO495 must be collected separately.

• Solid RO495 Waste: This includes expired or unused pure compound, as well as grossly contaminated items like weigh boats and spatulas.

• Liquid RO495 Waste: This includes solutions containing RO495, such as from experimental assays. Segregate aqueous solutions from organic solvent solutions.

• Contaminated Labware: This includes lightly contaminated items such as pipette tips, centrifuge tubes, and gloves.

Step 2: Waste Container Selection and Preparation Select appropriate containers for each waste stream to ensure safe containment and transport.

Waste Stream	Primary Container Type	Key Requirements
Solid RO495 Waste	Wide-mouth, sealable, chemical-resistant container (e.g., HDPE)	Must have a secure, screw-on lid.
Liquid RO495 Waste	Sealable, chemical-resistant bottle (e.g., glass or HDPE)	Must be compatible with the solvent. Leave at least 10% headspace for expansion.
Contaminated Labware	Lined, puncture-resistant container or double-bagged in heavy-duty poly bags.	Clearly labeled as "Hazardous Waste."

Step 3: Labeling Hazardous Waste Containers Properly label all waste containers before adding any waste. The label must include:

• The words "Hazardous Waste "

• Full Chemical Name: "RO495" and any other chemical constituents with their approximate percentages. Avoid abbreviations.

• Hazard Identification: "Toxic," "Environmental Hazard"

• Principal Investigator's Name and Laboratory Information

Step 4: Waste Accumulation and Storage Store waste containers in a designated and properly managed Satellite Accumulation Area (SAA) within the laboratory.

• The SAA must be at or near the point of generation.

• Store containers in secondary containment (e.g., a chemical-resistant tray or tub) to contain potential leaks.

• Keep waste containers securely closed at all times, except when adding waste.

• Segregate RO495 waste from incompatible materials, such as strong acids, bases, and oxidizing agents.[1]

Step 5: Arranging for Disposal Once a waste container is full or has been in accumulation for the maximum allowed time (typically 6-12 months, check institutional policy), arrange for its removal.

• Contact your institution's Environmental Health & Safety (EHS) department to schedule a hazardous waste pickup.

• Provide the EHS department with a completed hazardous waste manifest, detailing the contents of each container.

• Ensure all containers are clean on the outside and properly sealed before the scheduled pickup.

Emergency Procedures: Spill Management

In the event of an RO495 spill, immediate and appropriate action is necessary to mitigate exposure and environmental release.

• Alert Personnel: Immediately notify others in the vicinity.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

• Don PPE: Before addressing the spill, don the appropriate PPE as outlined in the table above.

• Contain the Spill:

  • For solid spills: Gently cover the powder with absorbent pads to prevent it from becoming airborne.

  • For liquid spills: Surround the spill with an absorbent material (e.g., spill pillows or vermiculite) to prevent it from spreading.

• Clean the Spill:

  • Carefully collect the absorbed material or contaminated powder using a plastic scoop and place it into a designated hazardous waste container.

  • Wipe the spill area with a cloth dampened with a suitable solvent, followed by soap and water.

  • All cleanup materials must be disposed of as RO495 hazardous waste.

• Report the Spill: Report all spills to your laboratory supervisor and the institutional EHS department, regardless of size.

Experimental Protocols: Decontamination

As no established and validated chemical neutralization protocol for RO495 is available for a laboratory setting, chemical deactivation should not be attempted. The primary method of decontamination is physical removal and proper disposal.

Decontamination of Non-disposable Equipment:

• Gross Decontamination: Carefully wipe down all surfaces of the equipment with absorbent pads to remove visible contamination. Dispose of pads as solid RO495 waste.

• Solvent Wash: Wipe the equipment with a cloth dampened with a solvent in which RO495 is soluble (e.g., DMSO, ethanol). Collect the used cloths as hazardous waste.

• Final Cleaning: Wash the equipment with soap and water. The initial rinse water should be collected as hazardous liquid waste due to the high aquatic toxicity of RO495. Subsequent rinses may be permissible for drain disposal, but consult your institutional EHS for specific guidance.

Logical Workflow for RO495 Disposal

The following diagram illustrates the decision-making process and workflow for the proper disposal of RO495.

Caption: Workflow for the safe disposal of RO495 waste.

References

• 1. Kinetics of Aromatic Nitrogen-Containing Heterocycle Oxidation with Chlorine Dioxide and Formation of Free Available Chlorine as a Secondary Oxidant - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Safe Handling and Disposal of RO495: A Comprehensive Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal of RO495, a potent TYK2 inhibitor. The following procedural guidance is designed to ensure the safety of laboratory personnel and to minimize environmental impact, building a foundation of trust in your laboratory safety and chemical handling practices.

Immediate Safety and Handling Protocols

RO495 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects[1]. Strict adherence to the following safety protocols is mandatory to mitigate risks.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is crucial when handling RO495. The following table outlines the required PPE.

Protection Type	Required Equipment	Specifications
Eye Protection	Safety goggles	Must be equipped with side-shields to provide comprehensive protection.
Hand Protection	Protective gloves	Chemically resistant, impervious gloves should be worn.
Body Protection	Impervious clothing	A lab coat or other protective clothing that is resistant to chemical permeation.
Respiratory Protection	Suitable respirator	Use in well-ventilated areas. A respirator is necessary when engineering controls are insufficient or when handling the powder form, which can form dust and aerosols[1].

Handling and Storage Procedures

Proper handling and storage are critical to maintaining the stability of RO495 and ensuring a safe laboratory environment.

Handling:

• Avoid inhalation, and contact with eyes and skin[1].

• Prevent the formation of dust and aerosols[1].

• Use only in areas with appropriate exhaust ventilation[1].

• Do not eat, drink, or smoke when using this product[1].

• Wash skin thoroughly after handling[1].

Storage:

• Keep the container tightly sealed in a cool, well-ventilated area[1].

• Protect from direct sunlight and sources of ignition[1].

• Recommended storage temperatures are -20°C for the powder form and -80°C when in solvent[1][2].

Chemical and Physical Properties

A summary of the key quantitative data for RO495 is provided in the table below for easy reference.

Property	Value
Chemical Formula	C17H14Cl2N6O[1]
Molecular Weight	389.2 g/mol [1]
CAS Number	1258296-60-4[1][2]
IC50 (TYK2)	1.5 nM (in cell-based assays)[2][3]

Spill and Emergency Response

In the event of a spill or accidental exposure, immediate and appropriate action is necessary.

First Aid Measures:

• If Swallowed: Call a POISON CENTER or doctor immediately. Rinse mouth. Do not induce vomiting[1].

• Eye Contact: Immediately flush eyes with large amounts of water, removing contact lenses if present. Seek prompt medical attention[1].

• Skin Contact: Rinse skin thoroughly with plenty of water. Remove contaminated clothing and shoes and seek medical advice[1].

• Inhalation: Move the individual to fresh air immediately. If breathing is difficult, seek medical attention[1].

Spill Management:

• Collect any spillage to prevent environmental contamination[1].

• Avoid dispersal of dust into the air.

• Ensure the cleanup is conducted by trained personnel wearing appropriate PPE.

Disposal Plan

The disposal of RO495 and its containers must be handled with care to prevent environmental harm.

• Dispose of the contents and container to an approved waste disposal plant[1].

• Avoid release to the environment[1].

• Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow and Disposal Pathway

The following diagram illustrates the logical workflow for handling RO495 from receipt to disposal, emphasizing safety at each step.

References

• 1. RO495|1258296-60-4|MSDS [dcchemicals.com]
• 2. RO495 Datasheet DC Chemicals [dcchemicals.com]
• 3. RO495|cas 1258296-60-4|DC Chemicals [dcchemicals.com]